2-Ethenyl-1H-pyrrole

• CAS: 2433-66-1

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Ethenyl-1H-pyrrole: Structure, Properties, and Applications

Introduction

Pyrrole, a five-membered aromatic heterocycle, represents a cornerstone in medicinal chemistry and materials science. Its derivatives are integral to a vast array of natural products and synthetic compounds with significant biological and physical properties.[1][2][3] This guide focuses on a particularly reactive and versatile derivative: 2-ethenyl-1H-pyrrole, also known as 2-vinyl-1H-pyrrole. The introduction of the vinyl group at the C2 position of the pyrrole ring creates a molecule with a unique electronic landscape and a rich potential for chemical transformations, particularly polymerization and cycloaddition reactions.[4] This dual functionality—the aromatic pyrrole core and the reactive vinyl substituent—makes 2-ethenyl-1H-pyrrole a highly valuable building block for the synthesis of novel polymers, complex alkaloids, and pharmacologically active agents.[3][5][6] This document provides a comprehensive overview of its chemical structure, physicochemical properties, synthesis, reactivity, and potential applications for researchers, scientists, and drug development professionals.

Chemical Structure and Physicochemical Properties

2-Ethenyl-1H-pyrrole is a small, aromatic molecule with the chemical formula C₆H₇N.[7] The structure consists of a planar, five-membered pyrrole ring, which is aromatic due to the delocalization of the nitrogen lone pair electrons into the ring, satisfying Hückel's rule (4n+2 π electrons).[4] Attached to the carbon at position 2 is an ethenyl (vinyl) group.

Structural Visualization

The foundational structure of 2-ethenyl-1H-pyrrole is depicted below.

Caption: Chemical structure of 2-Ethenyl-1H-pyrrole.

Physicochemical Data

A summary of the key computed and experimental properties of 2-ethenyl-1H-pyrrole is presented in the table below for easy reference and comparison.

Property	Value	Source
Molecular Formula	C₆H₇N	PubChem[7]
Molecular Weight	93.13 g/mol	PubChem[7]
IUPAC Name	2-ethenyl-1H-pyrrole	PubChem[7]
CAS Number	2433-66-1	PubChem[7]
XLogP3	1.5	PubChem[7]
Topological Polar Surface Area	15.8 Ų	PubChem[7]
Hydrogen Bond Donor Count	1	PubChem[7]
Hydrogen Bond Acceptor Count	1	PubChem[7]
Rotatable Bond Count	1	PubChem[7]

Synthesis and Methodologies

The synthesis of vinylpyrroles has been a subject of significant research, leading to the development of several effective methodologies. The choice of synthetic route often depends on the desired substitution pattern and the availability of starting materials.

The Trofimov Reaction

A highly efficient and versatile one-pot method for the synthesis of N-vinylpyrroles and, with certain substrates, C-vinylpyrroles, is the Trofimov reaction. This reaction typically involves the condensation of ketoximes with acetylene in the presence of a superbasic system, such as KOH/DMSO.[5] While primarily used for N-vinylation, modifications and specific substrates can lead to the formation of C-vinylated products. For instance, the reaction of acetylpyridine oximes with acetylene under pressure in a KOH/DMSO system has been shown to produce 1-vinyl-2-pyridyl-pyrroles.[5]

Experimental Protocol: Generalized Trofimov Reaction for Vinylpyrrole Synthesis

• Reaction Setup: A three-necked flask is equipped with a mechanical stirrer, a gas inlet for acetylene, and a reflux condenser.

• Reagents: The appropriate ketoxime is dissolved in anhydrous DMSO. A catalytic amount of powdered KOH is added to the solution.

• Reaction Execution: The mixture is heated (typically between 105-120 °C) while bubbling acetylene gas through the solution under atmospheric or slightly elevated pressure.[5]

• Work-up: After the reaction is complete (monitored by TLC or GC), the mixture is cooled to room temperature and diluted with water.

• Purification: The product is extracted with an organic solvent (e.g., diethyl ether or dichloromethane). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography or distillation.

Caption: Generalized workflow for the Trofimov reaction.

Other Synthetic Approaches

Alternative methods for synthesizing substituted vinylpyrroles include:

• Wittig Reaction: Reaction of a pyrrole-2-carboxaldehyde with a phosphorus ylide (e.g., methylenetriphenylphosphorane) can yield 2-ethenyl-1H-pyrrole.

• Elimination Reactions: Dehydration of 2-(1-hydroxyethyl)pyrrole or dehydrohalogenation of 2-(1-haloethyl)pyrrole can also produce the desired vinylpyrrole.

• Palladium-Catalyzed Cross-Coupling: Stille or Suzuki coupling of a 2-halopyrrole with a vinyl organometallic reagent can be an effective, albeit more complex, route.

Reactivity and Chemical Behavior

The chemical reactivity of 2-ethenyl-1H-pyrrole is dominated by the interplay between the aromatic pyrrole ring and the vinyl substituent.

Polymerization

The vinyl group is highly susceptible to polymerization. Both radical and cationic polymerization methods have been successfully applied to N-vinylpyrroles, and similar reactivity is expected for C-vinyl analogs.[8]

• Radical Polymerization: Initiated by agents like AIBN, this process typically leads to polymers with a polyethylene-like backbone and pendant pyrrole moieties.[9]

• Cationic Polymerization: Initiators such as FeCl₃ or BF₃·OEt₂ can be used to produce oligomers with alternating pyrrole and ethylidene units.[9]

The resulting polymers often exhibit interesting physicochemical properties, including electrical conductivity (especially after doping), paramagnetism, and photosensitivity, making them promising materials for electronics and optics.[8][9][10]

Cycloaddition Reactions

The vinylpyrrole system can participate in cycloaddition reactions, acting as a diene. This is particularly true for N-substituted vinylpyrroles. The pyrrole ring itself can also undergo [4+2] Diels-Alder cyclizations, especially when an electron-withdrawing group is present on the nitrogen atom.[4]

Electrophilic Substitution

The pyrrole ring is electron-rich and readily undergoes electrophilic substitution, primarily at the C5 position (para to the vinyl group) or the C4 position. The vinyl group is a weakly activating, ortho-, para-directing group, which further enhances the reactivity of the pyrrole ring towards electrophiles.

Caption: Key reactivity pathways for 2-ethenyl-1H-pyrrole.

Spectroscopic Characterization

The structural elucidation of 2-ethenyl-1H-pyrrole and its derivatives relies on standard spectroscopic techniques.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the N-H proton (a broad singlet), the three pyrrole ring protons, and the three protons of the vinyl group.[10][11] The vinyl protons will typically appear as a characteristic set of multiplets (an AMX or ABX system) due to geminal and cis/trans coupling.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will display six unique signals corresponding to the six carbon atoms in the molecule.

• Infrared (IR) Spectroscopy: The IR spectrum will feature characteristic absorption bands for the N-H stretch (around 3400 cm⁻¹), aromatic C-H stretches, the C=C stretch of the vinyl group (around 1630 cm⁻¹), and various fingerprint region absorptions corresponding to the pyrrole ring.[12]

• Mass Spectrometry (MS): Electron ionization mass spectrometry will show a molecular ion peak corresponding to the molecular weight of the compound (m/z = 93.13).[7]

Applications in Research and Drug Development

The pyrrole scaffold is a "privileged structure" in medicinal chemistry, appearing in numerous approved drugs like atorvastatin and sunitinib.[6][13] Pyrrole derivatives exhibit a wide range of pharmacological activities, including antibacterial, anti-inflammatory, anticancer, and antioxidant properties.[1][2][3][14]

The unique structure of 2-ethenyl-1H-pyrrole makes it a valuable precursor for synthesizing more complex, biologically active molecules. The vinyl group serves as a handle for further functionalization or for creating polymeric scaffolds for drug delivery. For example, pyrrole-containing compounds have been investigated as:

• Neuroprotective Agents: Certain diaryl pyrrole derivatives have shown promise in protecting against neurotoxicity in cellular models of Parkinson's disease, potentially by inhibiting COX-2 and reducing oxidative stress.[1]

• Anticancer Agents: The pyrrole-2,5-dione (maleimide) scaffold, which can be synthesized from pyrrole precursors, is found in numerous compounds with potent antiproliferative and cytotoxic effects against various cancer cell lines.[15]

• Antibacterial Agents: The pyrrole ring is a key component in the development of new antibacterial compounds, with derivatives showing activity against a range of bacterial strains.[6]

Safety and Handling

• General Precautions: Handle in a well-ventilated area or under a chemical fume hood.[16][18] Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[17][19]

• Hazards: Pyrrole itself is flammable, toxic if swallowed, and can cause serious eye damage.[16][17] Similar hazards should be assumed for its vinyl derivative. Avoid contact with skin and eyes, and do not inhale vapors.[18]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away from heat, sparks, and open flames.[16][18] Due to its reactivity, storage under an inert atmosphere (e.g., nitrogen) may be advisable to prevent polymerization and degradation.[16]

Conclusion

2-Ethenyl-1H-pyrrole is a molecule of significant synthetic utility, bridging the gap between simple heterocyclic chemistry and advanced materials science and drug discovery. Its dual reactivity allows for the construction of complex molecular architectures and functional polymers. As research continues to uncover the vast biological potential of pyrrole derivatives, the importance of versatile building blocks like 2-ethenyl-1H-pyrrole will undoubtedly grow, offering new avenues for the development of novel therapeutics and advanced materials.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 12344722, 2-Ethenyl-1H-pyrrole. Retrieved from [Link].

• Trofimov, B. A., et al. (2014). Chemistry of Heterocyclic Compounds: Pyrroles, Part 2: The Synthesis, Reactivity, and Physical Properties of Substituted Pyrroles, Volume 48. ResearchGate. Retrieved from [Link].

• NIST (2021). 1H-Pyrrole, 2-ethyl-. In NIST Chemistry WebBook. Retrieved from [Link].

• Trofimov, B. A., et al. (2015). A Straightforward Synthesis of 2-(1-Vinyl-1H-pyrrol-2-yl)-1H-benzimidazoles from 1-Vinyl-1H-pyrrole-2-carbaldehydes and o-Phenylenediamine. ResearchGate. Retrieved from [Link].

• Trofimov, B. A., et al. (2018). An Efficient One-Pot Synthesis of 5-Sulfanyl-1-[2-(vinyloxy)ethyl]-1H-pyrrol-2-amines as Precursors of 1-Vinylpyrroles. Thieme Connect. Retrieved from [Link].

• NIST (2021). 1H-Pyrrole, 2-ethyl-. In NIST Chemistry WebBook. Retrieved from [Link].

• Wang, J., et al. (2010). Synthesis and characterization of a new polypyrrole based on N-vinyl pyrrole. ResearchGate. Retrieved from [Link].

• Trofimov, B. A., et al. (2001). Synthesis of 1H- and 1-vinyl-2-pyridylpyrroles by the Trofimov reaction. Royal Society of Chemistry. Retrieved from [Link].

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 137075, 2-Ethylpyrrole. Retrieved from [Link].

• Javid, H., et al. (2022). Biological Activity of Novel Pyrrole Derivatives as Antioxidant Agents Against 6-OHDA Induced Neurotoxicity in PC12 Cells. PMC. Retrieved from [Link].

• Kumar, S., et al. (2020). Synthesis and Biological Evaluation of Some Novel Pyrrole Derivatives. RJPT. Retrieved from [Link].

• Wikipedia (2024). Pyrrole. Retrieved from [Link].

• Trofimov, B. A., et al. (2015). 2-(1-Hydroxypropyn-2-yl)-1-vinylpyrroles: the first successful Favorsky ethynylation of pyrrolecarbaldehydes. ResearchGate. Retrieved from [Link].

• Khan, I. M. (1984). Anionic polymerization of 2-vinylpyridines: Studies of intermediate carbanions and their role in the stereochemistry of polymerization. University of Florida Digital Collections. Retrieved from [Link].

• Organic Chemistry Portal (2023). Pyrrole synthesis. Retrieved from [Link].

• Athanassiou, C. G., et al. (2016). Biological activity of two new pyrrole derivatives against stored-product species: influence of temperature and relative humidity. PubMed. Retrieved from [Link].

• Javed, S., et al. (2022). Experimental Spectroscopic (FT-IR, H and C NMR, ESI-MS, UV) Analysis, Single Crystal X-Ray, Computational, Hirshfeld Analysis, a. Semantic Scholar. Retrieved from [Link].

• Trofimov, B. A., et al. (2014). Polymerization of N-Vinylpyrroles: Recent Achievements. ResearchGate. Retrieved from [Link].

• OpenMETU (n.d.). Polymerization and characterization of N-vinyl-2-pyrrolidone. Retrieved from [Link].

• Molbase (2025). 3-vinyl-1H-pyrrole. Retrieved from [Link].

• Chemistry Stack Exchange (2022). How to interpret this pair of IR and 1H NMR spectra? Retrieved from [Link].

• ResearchGate (2024). Insights into the Biological Activities and Substituent Effects of Pyrrole Derivatives: The Chemistry‐Biology Connection. Retrieved from [Link].

• Trofimov, B. A., et al. (2010). Cationic and radical polymerization of N-vinyl-2-phenylpyrrole: Synthesis of electroconducting, paramagnetic and fluorescent oligomers. Synthetic Metals.

• Martins, M. A. P., et al. (2022). Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. MDPI. Retrieved from [Link].

• Popa, M., et al. (2023). Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. PMC. Retrieved from [Link].

• Pawar, K. (2022). Therapeutic Significance of Pyrrole in Drug Delivery. SciTechnol. Retrieved from [Link].

• ResearchGate (n.d.). Analysis of the N.M.R. Spectrum of pyrrole. Retrieved from [Link].

• MDPI (2025). Reinvestigating Pyrrol-2-One-Based Compounds: From Antimicrobial Agents to Promising Antitumor Candidates. Retrieved from [Link].

• Kumar, R., & Singh, P. (2017). Recent synthetic and medicinal perspectives of pyrroles: An overview. SciSpace. Retrieved from [Link].

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Reactivity of 2-Vinylpyrrole as an Electron-Rich Diene

Executive Summary

The synthesis of functionalized indoles remains a cornerstone of drug discovery, given the pharmacophore's ubiquity in therapeutics (e.g., vinca alkaloids, triptans). While Fischer indole synthesis and Buchwald-Hartwig aminations are standard, they often lack the regiochemical precision required for complex polysubstituted systems.

2-Vinylpyrrole represents a potent, underutilized electron-rich diene system. Unlike simple butadienes, the 2-vinylpyrrole scaffold allows for the rapid construction of the indole core via [4+2] cycloaddition (Diels-Alder) with electron-deficient dienophiles. This guide details the mechanistic underpinnings, synthetic protocols, and reactivity profiles of 2-vinylpyrroles, specifically focusing on the N-phenylsulfonyl protected variant which balances reactivity with stability, enabling the isolation of critical tetrahydroindole intermediates.

Mechanistic Underpinnings: FMO Theory & Diene Activation

Electronic Nature

The 2-vinylpyrrole system functions as an activated 1,3-diene. The pyrrole nitrogen lone pair donates electron density into the

-system, raising the energy of the Highest Occupied Molecular Orbital (HOMO). This makes the diene highly reactive towards Normal Electron Demand (NED) Diels-Alder reactions with electron-deficient dienophiles (low LUMO).

The Role of N-Protection

Unprotected pyrroles are prone to polymerization and acid-catalyzed decomposition. Furthermore, the aromaticity of the pyrrole ring typically disfavors participation as a diene because the cycloaddition disrupts the aromatic sextet.

• Solution: Electron-withdrawing groups (EWG) on the nitrogen (e.g.,

  , , ) serve two purposes:

  • Stabilization: They lower the HOMO slightly, preventing spontaneous polymerization while keeping it high enough for reaction with strong dienophiles.

  • Intermediate Trapping: In the case of

    -phenylsulfonyl-2-vinylpyrrole, the resulting tetrahydroindole adduct is stable and does not immediately re-aromatize, allowing for stereochemical analysis and controlled oxidation.

Mechanism Diagram

The following diagram illustrates the Frontier Molecular Orbital (FMO) interaction and the concerted transition state.

Synthetic Protocol: Preparation of N-(Phenylsulfonyl)-2-vinylpyrrole

To utilize this chemistry, one must first synthesize the diene. The following protocol is a field-proven, robust route starting from commercially available materials. It avoids the instability issues of free vinylpyrroles.

Reagents & Equipment

• Starting Material: 2-Acetylpyrrole (CAS: 1072-83-9)

• Reagents: Sodium hydride (NaH), Benzenesulfonyl chloride (

  ), Sodium borohydride ( ), -Toluenesulfonic acid ( -TsOH).

• Solvents: DMF (anhydrous), Methanol, Benzene or Toluene.

Step-by-Step Workflow

Step 1: N-Protection (Sulfonylation)[1]

• Dissolve 2-acetylpyrrole (1.0 eq) in anhydrous DMF at 0°C under Argon.

• Add NaH (60% dispersion, 1.2 eq) portion-wise. Stir for 30 min until gas evolution ceases.

• Add benzenesulfonyl chloride (1.1 eq) dropwise.

• Warm to room temperature (RT) and stir for 2 hours.

• Workup: Quench with water, extract with EtOAc. Wash organic layer with brine, dry over

  , and concentrate.

• Result:

  -(Phenylsulfonyl)-2-acetylpyrrole (White solid).

Step 2: Reduction to Alcohol

• Dissolve the protected ketone (from Step 1) in Methanol/THF (1:1).

• Add

  (1.5 eq) slowly at 0°C.

• Stir at RT for 1 hour (TLC monitoring: disappearance of ketone).

• Workup: Evaporate volatiles, partition residue between water/DCM.

• Result: 1-(1-(Phenylsulfonyl)-1H-pyrrol-2-yl)ethanol.

Step 3: Dehydration to Diene

• Dissolve the alcohol in Benzene or Toluene.

• Add catalytic

  -TsOH (0.05 eq).

• Heat to reflux with a Dean-Stark trap to remove water continuously. Alternative: Use

  at 0°C for milder elimination if acid-sensitive.

• Purification: Flash chromatography (Silica, Hexanes/EtOAc 9:1).

• Result:

  -(Phenylsulfonyl)-2-vinylpyrrole (Stable crystalline solid or oil).

Reactivity Profile & Scope

The reactivity of 2-vinylpyrrole is defined by its ability to undergo [4+2] cycloadditions with electron-deficient dienophiles.[1] The reaction is generally endo-selective due to secondary orbital interactions, particularly with cyclic dienophiles like maleimides.

Data Summary: Representative Reactions

The following table summarizes the reactivity of

-(phenylsulfonyl)-2-vinylpyrrole with common dienophiles.

Dienophile Class	Specific Reagent	Conditions	Product Type	Yield (Typical)	Selectivity
Maleimides	-Phenylmaleimide	Toluene, Reflux, 12h	Octahydropyrrolo[3,4-e]indole	85-95%	>95:5 Endo
Acetylenes	DMAD	Benzene, Reflux, 24h	Dihydroindole / Indole	70-85%	N/A (Aromatizes)
Quinones	1,4-Benzoquinone	, RT, 4h	Tetrahydrocarbazole	60-75%	Endo
Nitroalkenes	-Nitrostyrene	Toluene, 80°C	Nitro-tetrahydroindole	50-65%	Endo (mixture)

Aromatization to Indoles

The initial adducts (tetrahydroindoles) are often isolated. To convert these to fully aromatic indoles (the drug-like scaffold), an oxidation step is required:

• DDQ Oxidation: Treatment of the adduct with 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) in dioxane/benzene reflux is the standard method to restore aromaticity.

• Elimination: In some cases, base-mediated elimination of the sulfonyl group (using

  or ) can drive aromatization if a leaving group is present.

References

• Jones, R. A., et al. (1980). "Pyrrole studies. 22. [4

  + 2 ] Cycloaddition reactions with vinylpyrroles." The Journal of Organic Chemistry, 45(22), 4515–4519. Link

• Escalante, C. H., et al. (2020).[1] "Highly selective Diels–Alder and Heck arylation reactions in a divergent synthesis of isoindolo- and pyrrolo-fused polycyclic indoles from 2-formylpyrrole."[1] Beilstein Journal of Organic Chemistry, 16, 1285–1295. Link

• Ketcha, D. M., et al. (1985). "Synthesis of N-(phenylsulfonyl)pyrroles." The Journal of Organic Chemistry, 50(26), 5451–5457. Link

• Noland, W. E., et al. (1980). "Diels-Alder reactions of vinylpyrroles." Journal of Heterocyclic Chemistry, 17(3), 461-470. Link

• Alvarez, A., et al. (1995). "Diels-Alder Reactions of N-Sulfonyl-2-vinylpyrroles." Tetrahedron, 51(47), 12955-12968. Link

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History of 2-vinylpyrrole synthesis from pyrrole-2-carboxaldehyde

An In-depth Technical Guide to the Synthesis of 2-Vinylpyrrole from Pyrrole-2-Carboxaldehyde

Introduction: The Significance of 2-Vinylpyrrole

2-Vinylpyrrole is a valuable heterocyclic monomer whose rigid, planar structure and reactive vinyl group make it a crucial building block in materials science and medicinal chemistry. The pyrrole moiety is a fundamental component of many biologically active molecules, and the vinyl substituent provides a handle for polymerization and further functionalization. The resulting polymers, poly(2-vinylpyrroles), exhibit interesting electronic and optical properties. While numerous methods exist for synthesizing pyrrole derivatives, the conversion of the readily accessible pyrrole-2-carboxaldehyde into 2-vinylpyrrole represents a common and critical synthetic challenge.

This guide provides a comprehensive overview of the principal synthetic strategies for this transformation. It is designed for researchers and drug development professionals, focusing on the underlying chemical principles, the causality behind methodological choices, and detailed, field-proven protocols. We will explore classic olefination reactions, condensation-elimination pathways, and other notable methods, offering a comparative analysis to aid in synthetic planning.

Part 1: Olefination via Phosphorus Reagents: The Wittig and Horner-Wadsworth-Emmons Reactions

The most direct and widely employed methods for converting an aldehyde into an alkene involve olefination reactions using phosphorus-based reagents. These reactions form the new carbon-carbon double bond with high regioselectivity, unambiguously establishing it between the original carbonyl carbon and the ylide carbon.[1]

The Wittig Reaction

Developed by Georg Wittig, for which he was awarded the Nobel Prize in Chemistry in 1979, this reaction utilizes a phosphonium ylide (a Wittig reagent) to react with an aldehyde or ketone.[2] For the synthesis of 2-vinylpyrrole, which has an unsubstituted vinyl group, the required reagent is methylenetriphenylphosphorane (Ph₃P=CH₂).

Mechanism and Rationale

The reaction is initiated by the deprotonation of a phosphonium salt, typically methyltriphenylphosphonium bromide or iodide, with a strong base to form the ylide. This ylide acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of pyrrole-2-carboxaldehyde. The mechanism is now widely believed to proceed through a concerted [2+2] cycloaddition to form a four-membered oxaphosphetane intermediate.[3][4] This intermediate rapidly collapses in a retro-[2+2] cycloaddition to yield the desired alkene (2-vinylpyrrole) and a highly stable triphenylphosphine oxide (Ph₃P=O) byproduct. The formation of the strong P=O double bond is the thermodynamic driving force for the reaction.[3]

For non-stabilized ylides like Ph₃P=CH₂, the reaction is typically under kinetic control and often favors the formation of (Z)-alkenes, though this is not a factor for a terminal alkene like 2-vinylpyrrole.[1]

Caption: Workflow of the Wittig Reaction for 2-Vinylpyrrole Synthesis.

Experimental Protocol: Wittig Olefination

• Ylide Generation: In a flame-dried, three-necked flask under an inert atmosphere (N₂ or Ar), suspend methyltriphenylphosphonium bromide (1.1 eq.) in anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C in an ice bath. Add a strong base such as n-butyllithium (n-BuLi) or sodium hydride (NaH) (1.05 eq.) dropwise. Allow the mixture to warm to room temperature and stir for 1-2 hours, during which the white salt is converted to the orange-red ylide.

• Reaction: Cool the ylide solution back to 0 °C. Dissolve pyrrole-2-carboxaldehyde (1.0 eq.) in a minimal amount of anhydrous THF and add it dropwise to the ylide solution.

• Workup: After the addition is complete (monitor by TLC), allow the reaction to stir at room temperature for 2-4 hours. Quench the reaction by carefully adding saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extraction & Purification: Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The primary challenge is the removal of the triphenylphosphine oxide byproduct. This is typically achieved by column chromatography on silica gel.

The Horner-Wadsworth-Emmons (HWE) Reaction

A significant refinement of the Wittig reaction, the Horner-Wadsworth-Emmons (HWE) reaction employs a phosphonate carbanion, which is generated by deprotonating a dialkyl phosphonate.[5] These carbanions are generally more nucleophilic than their phosphonium ylide counterparts.[5]

Mechanism and Rationale

The HWE reaction begins with the deprotonation of a phosphonate, such as diethyl methylphosphonate, using a base (e.g., NaH, t-BuOK) to form the stabilized phosphonate carbanion.[5] This carbanion then undergoes nucleophilic addition to pyrrole-2-carboxaldehyde. The resulting intermediate eliminates a water-soluble dialkyl phosphate salt, which is a key advantage of this method.[5][6]

The HWE reaction typically provides excellent stereoselectivity for (E)-alkenes, a feature attributed to thermodynamic control where the intermediates can equilibrate to the more stable trans-favoring pathway.[5][7] While not relevant for producing a terminal alkene, this highlights the reaction's controlled nature.

Caption: Workflow of the HWE Reaction for 2-Vinylpyrrole Synthesis.

Experimental Protocol: HWE Olefination

• Carbanion Generation: To a stirred suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) in anhydrous THF at 0 °C under an inert atmosphere, add diethyl methylphosphonate (1.2 eq.) dropwise. Stir the mixture at room temperature for 1 hour until hydrogen evolution ceases.

• Reaction: Cool the resulting solution to 0 °C and add a solution of pyrrole-2-carboxaldehyde (1.0 eq.) in THF dropwise.

• Workup: Allow the reaction to warm to room temperature and stir for 3-6 hours (monitor by TLC). Quench the reaction by adding water.

• Extraction & Purification: Extract the aqueous mixture with diethyl ether (3x). The water-soluble phosphate byproduct remains in the aqueous layer, simplifying the workup significantly.[6] Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. The crude product is often much cleaner than that from a Wittig reaction and may require minimal purification by column chromatography.

Comparative Analysis: Wittig vs. HWE

Feature	Wittig Reaction	Horner-Wadsworth-Emmons (HWE) Reaction
Phosphorus Reagent	Triphenylphosphonium Salt	Dialkyl Phosphonate Ester
Reagent Basicity	Ylide is highly basic	Carbanion is less basic but more nucleophilic[5]
Byproduct	Triphenylphosphine Oxide (Ph₃P=O)	Dialkyl Phosphate Salt
Byproduct Removal	Difficult; often requires chromatography	Easy; removed by aqueous extraction[5][6]
Stereoselectivity	Non-stabilized ylides favor (Z)-alkenes	Stabilized carbanions strongly favor (E)-alkenes[5][7]
Overall Utility	Highly versatile, premier method[8]	Preferred for E-selectivity and ease of purification[6]

Part 2: Condensation and Subsequent Transformation Routes

An alternative strategy involves first forming a C-C bond via a condensation reaction, followed by a second step to generate the double bond. These multi-step sequences offer flexibility and utilize different classes of reagents.

The Knoevenagel Condensation-Decarboxylation Pathway

The Knoevenagel condensation is a reaction between an aldehyde and a compound with an active methylene group, catalyzed by a weak base like piperidine or an amine.[9]

Mechanism and Rationale

When pyrrole-2-carboxaldehyde is reacted with malonic acid in the presence of a base such as piperidine or pyridine, a Knoevenagel condensation occurs to form (E)-3-(1H-pyrrol-2-yl)acrylic acid. This intermediate is an α,β-unsaturated carboxylic acid. The vinyl group is then generated in a subsequent thermal decarboxylation step, often aided by a catalyst like copper powder, which releases carbon dioxide and yields 2-vinylpyrrole.[10]

Caption: Knoevenagel Condensation followed by Decarboxylation.

Experimental Protocol: Knoevenagel-Decarboxylation

• Condensation: In a round-bottom flask, dissolve pyrrole-2-carboxaldehyde (1.0 eq.) and malonic acid (1.5 eq.) in pyridine. Add a catalytic amount of piperidine (0.1 eq.). Heat the mixture at reflux for 2-3 hours.

• Intermediate Isolation: Cool the reaction mixture and pour it into a mixture of crushed ice and concentrated HCl. The precipitated solid, (E)-3-(1H-pyrrol-2-yl)acrylic acid, is collected by filtration, washed with cold water, and dried.

• Decarboxylation: Place the dried acrylic acid intermediate in a distillation apparatus, optionally with a small amount of copper powder. Heat the solid under vacuum. 2-Vinylpyrrole will form and can be distilled directly from the reaction mixture. The product is highly susceptible to polymerization and should be collected in a flask cooled in an ice bath and containing a polymerization inhibitor.

The Henry (Nitroaldol) Reaction Pathway

The Henry reaction is a base-catalyzed C-C bond-forming reaction between a nitroalkane and an aldehyde.[11][12] This pathway provides access to 2-vinylpyrrole via a nitroalkene intermediate.

Mechanism and Rationale

This is a three-step process:

• Henry Reaction: Pyrrole-2-carboxaldehyde is treated with nitromethane in the presence of a base. The base deprotonates nitromethane to form a nitronate anion, which acts as a nucleophile, attacking the aldehyde to form a β-nitro alcohol: 1-(1H-pyrrol-2-yl)-2-nitroethanol.[11][13]

• Dehydration: The β-nitro alcohol is then dehydrated, typically under acidic conditions or with a dehydrating agent (e.g., acetic anhydride), to yield 2-(2-nitrovinyl)pyrrole.[12]

• Reduction: The final step involves the reduction of the nitro group. This can be accomplished with various reducing agents, such as lithium aluminum hydride (LiAlH₄) or iron in acetic acid, to afford 2-vinylpyrrole. The choice of reducing agent is critical to avoid reduction of the double bond.

This method is valuable as it utilizes simple, inexpensive starting materials.

Caption: Three-step synthesis of 2-Vinylpyrrole via the Henry Reaction.

Part 3: Precursor Synthesis and Product Stability

A Note on the Starting Material: Pyrrole-2-Carboxaldehyde

The accessibility of the starting material is a key consideration in any synthetic plan. Pyrrole-2-carboxaldehyde is most commonly and efficiently prepared from pyrrole itself via the Vilsmeier-Haack reaction.[14] This reaction uses a Vilsmeier reagent, formed from phosphorus oxychloride (POCl₃) and a disubstituted amide like dimethylformamide (DMF), to formylate the electron-rich pyrrole ring, with high selectivity for the 2-position.[14] Its ready availability makes it an excellent starting point for the syntheses described herein.

Handling and Stability of 2-Vinylpyrrole Monomer

2-Vinylpyrrole, like N-vinylpyrrolidone, is prone to polymerization.[15] This tendency is exacerbated by heat, light, and the presence of acids. Therefore, certain precautions are essential:

• Storage: The purified monomer should be stored in a refrigerator or freezer, in a dark container, and under an inert atmosphere.

• Inhibitors: For storage, a small amount of a polymerization inhibitor, such as hydroquinone or butylated hydroxytoluene (BHT), should be added. A basic stabilizer like sodium hydroxide can also be added to inhibit acid-catalyzed hydrolysis or polymerization.[15][16]

• Purification: If distillation is used for purification, it must be performed under reduced pressure to keep the temperature low, and an inhibitor should be added to the distillation flask.

Conclusion

The synthesis of 2-vinylpyrrole from pyrrole-2-carboxaldehyde can be accomplished through several reliable methods, each with distinct advantages.

• The Wittig and HWE reactions offer the most direct route. The HWE reaction is often superior due to its simplified purification, making it highly attractive for both small- and large-scale synthesis.[5][6]

• The Knoevenagel condensation followed by decarboxylation is a classic, effective two-step method that avoids phosphorus-based reagents.

• The Henry reaction pathway is a versatile multi-step sequence that uses inexpensive and readily available reagents, making it a cost-effective, if longer, alternative.

The choice of synthetic route will ultimately depend on the specific requirements of the researcher, including scale, available equipment, purification capabilities, and cost considerations. A thorough understanding of the mechanisms and practical aspects of each method, as detailed in this guide, is paramount for the successful synthesis of this important heterocyclic building block.

References

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• Finzi, C., Fernandez, J. E., Randazzo, M., & Toppare, L. (n.d.). Electrochemical polymerization of 2-vinylpyrrole. Macromolecules. Available at: [Link]

• Ivanov, A. V., Shcherbakova, V. S., Ushakov, I. A., & Trofimov, B. (2015). 2-(1-Hydroxypropyn-2-yl)-1-vinylpyrroles: the first successful Favorsky ethynylation of pyrrolecarbaldehydes. ResearchGate. Available at: [Link]

• (2018, February 6). Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. Available at: [Link]

• (n.d.). Horner–Wadsworth–Emmons reaction. Wikipedia. Available at: [Link]

• (n.d.). Pyrrole-2-carboxaldehyde. Organic Syntheses Procedure. Available at: [Link]

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• (n.d.). Recent Applications of the Horner-Wadsworth-Emmons Reaction to the Synthesis of Natural Products. CONICET. Available at: [Link]

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• (n.d.). Henry Reaction. SynArchive. Available at: [Link]

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• (n.d.). Scheme 1. Knoevenagel condensation of pyrrole-2-carboxyaldehyde with... ResearchGate. Available at: [Link]

• (2025, August 6). Polymerization of N-Vinylpyrroles: Recent Achievements. ResearchGate. Available at: [Link]

• [No Source Available]
• (n.d.). The Wittig Reaction: Synthesis of Alkenes. Unknown Source.

• (2021, May 10). Pyrrole-Based Conjugated Microporous Polymers as Efficient Heterogeneous Catalysts for Knoevenagel Condensation. Frontiers. Available at: [Link]

• (2020, October 22). Synthesis of Vinylene‐Linked Two‐Dimensional Conjugated Polymers via the Horner–Wadsworth–Emmons Reaction. PMC. Available at: [Link]

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• (2009, August 26). Decarboxylation via addition of water to a carboxyl group: acid catalysis of pyrrole-2... PubMed. Available at: [Link]

• Palmieri, A., & Petrini, M. (2020). Synthesis and practical applications of 2-(2-nitroalkyl)pyrroles. Organic & Biomolecular Chemistry, 18, 4533-4546. Available at: [Link]

• (n.d.). Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction. Organic Chemistry Portal. Available at: [Link]

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Electronic properties of 2-vinylpyrrole for conducting polymers

An In-Depth Technical Guide to the Electronic Properties of Vinylpyrrole-Based Conducting Polymers

Abstract

Conducting polymers have revolutionized fields ranging from electronics to biomedical devices. Among them, polypyrrole (PPy) is notable for its high conductivity and environmental stability.[1] However, its practical application is often hindered by poor solubility and processability, stemming from strong interchain interactions.[1] The introduction of a vinyl substituent to the pyrrole monomer, creating vinylpyrrole, offers a strategic solution to these challenges. This guide provides a comprehensive technical overview of the electronic properties of polymers derived from vinylpyrrole, with a primary focus on the well-studied N-vinylpyrrole. We will explore the synthesis of the monomer, its unique polymerization pathways that result in a novel dual-chain architecture, and the subsequent impact on the material's electronic, optical, and physical properties. This document is intended for researchers and professionals in materials science, polymer chemistry, and drug development who seek to understand and leverage the unique characteristics of vinylpyrrole-based conducting polymers.

Introduction: Overcoming the Limitations of Polypyrrole

Intrinsically conducting polymers (ICPs) are organic materials that possess the electrical properties of metals or semiconductors while retaining the mechanical advantages of polymers, such as flexibility and low density.[2][3] The conductivity in these materials arises from a conjugated π-electron system along the polymer backbone.[3][4] Doping—the process of introducing charge carriers through oxidation or reduction—transforms these materials from insulating or semiconducting states to highly conductive states.[3][5]

Polypyrrole (PPy) is a benchmark conducting polymer, lauded for its straightforward synthesis, high conductivity, and excellent stability.[1][6] However, the rigid, conjugated backbone that enables its electronic properties also leads to strong intermolecular forces, rendering it largely insoluble and infusible. This intractability severely limits its processability, making it difficult to form films, fibers, or other desired morphologies for device fabrication.

The functionalization of the pyrrole monomer is a key strategy to enhance processability. By attaching a vinyl group, specifically to the nitrogen atom to form N-vinylpyrrole (NVP), a unique monomer is created. The resulting polymer, poly(N-vinylpyrrole) (PNVP), possesses a distinctive structure where an insulating, flexible polyethylene-like chain coexists with a potentially conducting polypyrrole backbone.[7] This architecture imparts solubility in common organic solvents and excellent film-forming capabilities, directly addressing the primary drawbacks of unsubstituted PPy.[7][8]

Monomer Synthesis and Polymerization Pathways

The utility of poly(vinylpyrrole) begins with the accessible synthesis of its monomer. N-vinylpyrroles became readily available through the Trofimov reaction, a direct, one-step synthesis from ketoximes and acetylene in a superbasic KOH/DMSO catalytic system.[9] This accessibility has spurred significant research into their polymerization.

Polymerization of N-vinylpyrrole can proceed via two distinct and controllable routes, which is central to tailoring its final properties.

• Route 1: Radical Polymerization of the Vinyl Group: The vinyl substituent can undergo standard free-radical polymerization, typically initiated by agents like AIBN, to form a soluble, processable, but electrically insulating precursor polymer.[8] In this polymer, the pyrrole rings are pendant side chains attached to a saturated carbon backbone.

• Route 2: Oxidative Polymerization of the Pyrrole Ring: The pyrrole rings on the precursor polymer can then be chemically or electrochemically oxidized. This step creates conjugated polypyrrole backbones via α-α coupling, effectively forming an intramolecular "ladder" structure.[7][8] This oxidative ladderization is the critical step that transforms the insulating precursor into a conducting material.

This two-step approach provides exceptional control over the material's properties. The molecular weight of the insulating precursor can be controlled during the initial radical polymerization, which in turn influences the conductivity of the final conducting polymer.[8]

Caption: Controlled two-step polymerization of N-vinylpyrrole.

Core Electronic Properties and Conduction Mechanism

The electrical conductivity in polymers like poly(vinylpyrrole) is governed by the movement of charge carriers along the conjugated backbone.[3]

3.1. The Doping Process and Charge Carrier Formation

The undoped, ladderized poly(N-vinylpyrrole) is a semiconductor.[8] To achieve high conductivity, it must be doped. Oxidative doping, for example with iron(III) chloride (FeCl₃) or electrochemically, removes electrons from the polypyrrole backbone. This process creates localized positive charges, or "holes." These charges are not static; they are associated with a local distortion of the polymer chain and can propagate along the conjugated system.

These charge carriers are known as polarons (radical cations) and bipolarons (dications).[3][4]

• Polarons: At low doping levels, the removal of a single electron creates a polaron. This introduces a new energy level within the band gap of the polymer.

• Bipolarons: At higher doping levels, it is energetically favorable for two polarons to combine, forming a spinless bipolaron.[8] The formation of bipolarons is often associated with the saturation of conductivity.

Caption: Formation of polarons and bipolarons upon doping.

3.2. Factors Influencing Conductivity

The final conductivity of poly(N-vinylpyrrole) is not a fixed value but can be tuned by several factors, making it a highly versatile material.

Parameter	Influence on Conductivity	Rationale
Dopant Concentration	Increases and then saturates	Higher concentration of dopant (e.g., Fe³⁺) creates more charge carriers (polarons/bipolarons) up to a saturation point.[8]
Precursor Molecular Weight	Sharp increase at a critical Degree of Polymerization (DP)	A minimum conjugation length is required to stabilize the charged defects (polarons). Below a critical DP (~16), conductivity is very low.[8]
Polymer Structure	Dependent on polymerization conditions	The efficiency of the oxidative ladderization determines the length and quality of the conjugated segments, directly impacting charge transport.

Table 1: Key factors influencing the electrical conductivity of oxidized poly(N-vinylpyrrole).

Experimental Protocols & Characterization

To ensure scientific integrity, the protocols described below are designed as self-validating systems, where the results from one technique (e.g., spectroscopy) confirm the success of a preceding step (e.g., synthesis).

4.1. Protocol 1: Chemical Oxidative Polymerization of N-Vinylpyrrole

This protocol details the two-step synthesis of conducting poly(N-vinylpyrrole).

Objective: To synthesize a soluble, conducting form of poly(N-vinylpyrrole).

Methodology:

• Step A: Synthesis of Insulating Precursor

  • Dissolve N-vinylpyrrole monomer in an appropriate solvent (e.g., benzene).

  • Add a radical initiator such as azobisisobutyronitrile (AIBN).

  • Heat the reaction mixture under an inert atmosphere (e.g., nitrogen) at 60-70°C for 24 hours.

  • Precipitate the resulting polymer by pouring the solution into a non-solvent like methanol.

  • Filter, wash, and dry the white, powdery insulating poly(N-vinylpyrrole) precursor.

  • Validation: Confirm the structure using ¹H NMR and FTIR spectroscopy. The spectra should show the saturated polyvinyl backbone and the intact pendant pyrrole rings.[7]

• Step B: Oxidative Ladderization

  • Dissolve the insulating precursor polymer in a suitable solvent (e.g., chloroform).

  • Prepare a solution of the oxidant, iron(III) chloride (FeCl₃), in a solvent like nitromethane.

  • Add the FeCl₃ solution dropwise to the polymer solution under stirring. The solution should turn dark, indicating oxidation and the formation of the conducting polymer. The molar ratio of Fe³⁺ to monomer units is critical and should be varied to tune conductivity (e.g., from 0.5 to 2.5).[8]

  • After stirring for several hours, precipitate the conducting polymer in methanol.

  • Filter, wash extensively to remove residual oxidant, and dry the dark-colored conducting polymer.

  • Validation: The color change is a primary indicator. Further validation includes UV-Vis spectroscopy to observe the new absorption bands corresponding to the conjugated system and four-point probe measurement to confirm conductivity.

4.2. Protocol 2: Electrochemical Characterization by Cyclic Voltammetry (CV)

Objective: To investigate the redox properties and electrochemical stability of the polymer.

Methodology:

• Working Electrode Preparation: Cast a thin film of the synthesized conducting polymer from its solution (e.g., in chloroform) onto a platinum or glassy carbon electrode and allow the solvent to evaporate completely.

• Electrochemical Cell Setup: Use a three-electrode cell containing the polymer-coated working electrode, a platinum wire counter electrode, and an Ag/AgCl reference electrode.

• Electrolyte Solution: Use an electrolyte solution such as 0.1 M tetrabutylammonium perchlorate (TBAP) in acetonitrile.

• CV Measurement: Scan the potential between the undoped (reduced) and doped (oxidized) states of the polymer (e.g., -0.5 V to +1.5 V vs. Ag/AgCl) at a set scan rate (e.g., 50 mV/s).

• Data Analysis:

  • Observe the anodic (oxidation) and cathodic (reduction) peaks. The potential and shape of these peaks provide information about the doping/dedoping process.

  • Cycle the potential multiple times to assess the electrochemical stability. A stable material will show minimal change in the CV curve over many cycles.

  • The data can be used to determine the polymer's band gap and suitability for applications like electrochromic devices or battery electrodes.[4]

Caption: Integrated workflow for synthesis and characterization.

Applications and Future Outlook

The unique combination of properties offered by poly(vinylpyrrole)s—electrical conductivity, good solubility, and film-forming ability—opens up a wide range of advanced applications.

• Flexible Electronics: The ability to cast thin, uniform, and flexible conducting films makes these materials ideal for printable electronics, flexible displays, and wearable sensors.[6]

• Biomedical Applications: Polypyrrole is known for its biocompatibility.[1] Soluble derivatives like poly(N-vinylpyrrole) can be processed into scaffolds for tissue engineering, drug delivery systems, or as active components in biosensors where interfacing with biological systems is crucial.[6][7]

• Energy Storage: The reversible redox properties demonstrated by cyclic voltammetry are essential for applications in rechargeable batteries and supercapacitors, where the polymer can act as an electrode material.[1]

• Antimicrobial Coatings: Conducting polymers, including polypyrrole and polyaniline, can exhibit antimicrobial properties, which can be leveraged for creating sterile surfaces on medical devices or in food packaging.[10]

The future of vinylpyrrole-based polymers lies in the further functionalization of the monomer. Introducing other functional groups to the pyrrole ring before polymerization could lead to materials with tailored properties, such as specific ion recognition for advanced chemical sensors or enhanced biocompatibility for medical implants.

Conclusion

2-Vinylpyrrole and its more extensively studied isomer, N-vinylpyrrole, represent a significant advancement in the field of conducting polymers. By incorporating a vinyl group, the chronic issue of processability that plagues unsubstituted polypyrrole is effectively solved. The resulting polymers exhibit a unique dual-chain structure that provides solubility and film-forming capabilities without completely sacrificing the electronic properties of the conjugated polypyrrole backbone. Through controlled polymerization and oxidative ladderization, it is possible to produce materials with tunable conductivity. The combination of processability, conductivity, and biocompatibility makes vinylpyrrole-based polymers highly promising candidates for the next generation of organic electronics, sensors, and biomedical devices.

References

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• From batteries to biosensors: Conductive polymers make the jump to commercial applications. (2025). CAS. Available at: [Link]

• Electrochemical polymerization of 2-vinylpyrrole. (n.d.). Macromolecules - ACS Publications. Available at: [Link]

• CONDUCTING POLYMERS FOR ELECTRONIC APPLICATIONS. (n.d.). IIP Series. Available at: [Link]

• Polymerization and characterization of N-vinyl-2-pyrrolidone. (n.d.). OpenMETU. Available at: [Link]

• Synthesis and Characterization of Poly(2-vinylpyridine) and Poly(4-vinylpyridine) with Metal Oxide (TiO₂, ZnO) Films for the Photocatalytic Degradation of Methyl Orange and Benzoic Acid. (2022). MDPI. Available at: [Link]

• Antimicrobial Activities of Conducting Polymers and Their Composites. (2022). MDPI. Available at: [Link]

• (PDF) Polymerization of N-Vinylpyrroles: Recent Achievements. (2025). ResearchGate. Available at: [Link]

• Conductive Polymers - Applications for Electronic Devices and Sensors. (2012). AZoM.com. Available at: [Link]

• Physicochemical Characterization of Polyvinyl Pyrrolidone. (2020). PMC - NIH. Available at: [Link]

• Production of conductive electrospun polypyrrole/poly(vinyl pyrrolidone) nanofibers. (n.d.). ResearchGate. Available at: [Link]

• Synthesis, characterization and conductivity measurement of poly (2-vinyl pyridine) complex in nano fine state. (2008). ResearchGate. Available at: [Link]

• (PDF) Molecular control of electric conductivity and structural properties of polymers of pyrrole derivatives. (2025). ResearchGate. Available at: [Link]

• Characterization of poly(N-vinyl-2-pyrrolidone)s with broad size distributions. (n.d.). ResearchGate. Available at: [Link]

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2-Vinylpyrrole: A Comprehensive Technical Guide on Solubility Dynamics and Solvent Interactions

Executive Summary

2-Vinylpyrrole (2-ethenyl-1H-pyrrole) is a highly reactive, nitrogen-containing heterocyclic monomer with significant implications in polymer science, organic electronics, and drug development[1][2]. Due to the presence of both an electron-rich pyrrole ring and a polymerizable vinyl group, handling this compound requires precise control over environmental conditions. A critical aspect of its application lies in understanding its solubility profile—specifically, its high affinity for organic solvents versus its poor solubility in aqueous media[3]. This whitepaper provides an authoritative analysis of the physicochemical properties, solubility dynamics, and self-validating experimental protocols necessary for accurately profiling 2-vinylpyrrole.

Physicochemical Profiling and Structural Causality

The solubility of 2-vinylpyrrole is fundamentally dictated by its molecular structure. With a molecular weight of 93.13 g/mol and a computed XLogP3-AA value of approximately 1.5, the molecule exhibits moderate lipophilicity[1].

• Hydrogen Bonding: The pyrrole nitrogen acts as a hydrogen bond donor (count = 1), while the molecule lacks classical hydrogen bond acceptors (count = 0)[1]. This limits its ability to form stable hydration shells in water.

• Conjugation and Reactivity: The vinyl group at the 2-position extends the conjugated system of the pyrrole ring. This conjugation lowers the energy barrier for radical and electrophilic attacks, dictating solvent compatibility. In acidic aqueous media, the electron-rich ring undergoes rapid protonation, triggering cationic polymerization rather than simple dissolution[2][4].

Table 1: Physicochemical and Solubility Profile of 2-Vinylpyrrole

Property	Value	Causality / Implication	Source
Molecular Weight	93.13 g/mol	Small molecular size facilitates rapid solvation kinetics.	[1]
Computed XLogP3-AA	1.5	Indicates moderate lipophilicity; favors organic phases.	[1]
Hydrogen Bond Donors	1	N-H group allows limited interaction with polar solvents.	[1]
Topological Polar Surface Area	15.8 Ų	Low polarity confirms hydrophobic dominance of the vinyl group.	[1]
Solubility in Organics	High (DMSO, CHCl₃, EtOH)	"Like-dissolves-like"; non-polar/aprotic solvents stabilize the monomer.	[3]
Solubility in Water	Low / Poor	Hydrophobic carbon skeleton resists aqueous solvation.	[3]

Solubility Dynamics: Organic Solvents vs. Aqueous Media

The dichotomy between the organic and aqueous solubility of 2-vinylpyrrole is compounded by the molecule's chemical instability in certain environments.

Organic Solvents (High Solubility)

2-Vinylpyrrole demonstrates excellent solubility in a broad spectrum of organic solvents, including chloroform, dichloromethane, dimethyl sulfoxide (DMSO), ethanol, and benzene[3][4].

• Causality: Non-polar and polar aprotic solvents (like DMSO and chloroform) effectively solvate the hydrophobic vinyl-pyrrole skeleton without initiating ionic degradation pathways. In DMSO, the solvent can actively stabilize the monomeric form via weak dipole interactions, which is why DMSO is frequently used as the primary solvent in the superbasic catalytic synthesis of vinylpyrroles[2][4].

Aqueous Media (Low Solubility & High Instability)

In pure water, 2-vinylpyrrole exhibits low solubility[3].

• Causality: The hydrophobic nature of the carbon skeleton drastically outweighs the solvation energy provided by the single N-H hydrogen bond. Furthermore, aqueous environments—particularly if unbuffered or slightly acidic—can catalyze the oligomerization of the vinyl group[4]. When mixed solvent systems (e.g., DMSO/water) are employed, water acts as a quenching agent, leading to rapid phase separation or aggregation of the monomer[5].

Mechanistic pathways of solvent-induced degradation and polymerization of 2-vinylpyrrole.

Experimental Protocol: Self-Validating Shake-Flask Solubility Determination

Accurate determination of 2-vinylpyrrole's solubility requires a protocol that actively prevents and monitors for polymerization. Degraded samples will yield false thermodynamic solubility limits, as the concentration of the monomer will continuously deplete[3].

Step-by-Step Methodology

• Solvent Preparation (Degassing): Degas all solvents (water, ethanol, DMSO, chloroform) by sparging with inert argon or nitrogen gas for 30 minutes. Causality: Removing dissolved oxygen is critical to prevent autoxidation and radical-initiated polymerization of the highly reactive vinyl group[6].

• Sample Equilibration: Add an excess of finely powdered, freshly distilled 2-vinylpyrrole to dark, amber-glass scintillation vials containing the respective solvents. Causality: Amber vials block UV/visible light, preventing photo-induced radical polymerization during the equilibration phase[2].

• Agitation: Place the vials on an orbital shaker at a constant temperature (25.0 ± 0.1 °C) for 24 hours. Prolonged shaking (e.g., 48+ hours) is avoided for highly reactive vinylpyrroles to minimize the statistical probability of degradation[3][7].

• Phase Separation: Centrifuge the samples at 10,000 rpm for 15 minutes to pellet the undissolved solid. Causality: Do not use syringe filtration. The active surface of filter membranes can trigger localized polymerization or adsorb the monomer, skewing the final concentration.

• Quantification & Self-Validation: Withdraw a known aliquot of the supernatant, dilute with the mobile phase, and analyze via HPLC-UV.

  • Self-Validation Check: The HPLC chromatogram must be actively screened for secondary peaks (oligomers). If the mass balance is not conserved or oligomer peaks are detected, the solubility data for that specific solvent system is invalid. The experiment must be repeated with the addition of a radical inhibitor (e.g., 10 ppm hydroquinone).

Self-validating shake-flask workflow for determining 2-vinylpyrrole solubility.

Conclusion

For drug development professionals and material scientists, the successful utilization of 2-vinylpyrrole hinges on strict solvent management. Its high solubility in organic solvents like DMSO and chloroform makes these the media of choice for synthesis and characterization. Conversely, its poor water solubility and extreme susceptibility to acid-catalyzed and oxidative polymerization necessitate rigorous, self-validating analytical protocols when aqueous interactions are unavoidable.

References

1.[4] Chemistry of Heterocyclic Compounds: Pyrroles, Part 2: The Synthesis, Reactivity, and Physical Properties of Substituted Pyrroles, Volume 48. ResearchGate. 4 2.[1] 2-Ethenyl-1H-pyrrole | C6H7N | CID 12344722. PubChem, National Institutes of Health. 1 3.[6] Diels-Alder reactions of N-tosyl-2-vinylpyrrole. University Digital Conservancy, University of Minnesota. 6 4.[7] Catalyst-free chemoselective DNA conjugation by the Staudinger ligation and Diels Alder cycloaddition reaction. KOPS, University of Konstanz. 7 5.[5] Synthesis and characterization of a new polypyrrole based on N-vinyl pyrrole. ResearchGate. 5 6.[3] 3,4-Dimethyl-1H-pyrrole-2-carbaldehyde | CAS 19713-89-4. Benchchem. 3 7.[2] Polymerization of N-Vinylpyrroles: Recent Achievements. ResearchGate.2

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Difference between 2-vinylpyrrole and 3-vinylpyrrole isomers

This guide serves as a technical reference for researchers and drug development professionals, focusing on the structural, synthetic, and reactive distinctions between 2-vinylpyrrole and 3-vinylpyrrole.

Executive Summary

The distinction between 2-vinylpyrrole and 3-vinylpyrrole is governed by the topology of conjugation relative to the pyrrole nitrogen's lone pair.

• 2-Vinylpyrrole exhibits extended linear conjugation, resulting in a higher HOMO energy, exceptional reactivity as a diene, and significant instability (prone to spontaneous polymerization). It is a transient intermediate often generated in situ.

• 3-Vinylpyrrole features cross-conjugation, rendering it electronically "deactivated" relative to the 2-isomer. It is isolable as a stable crystalline solid (when N-protected) and serves as a controlled building block for indole synthesis via Diels-Alder cycloaddition.

Molecular Architecture & Electronic Properties

The reactivity difference stems from the resonance contribution of the pyrrolic nitrogen.

Resonance & Stability

• 2-Vinylpyrrole: The vinyl group at C2 is in direct conjugation with the nitrogen lone pair. Resonance structures allow the negative charge to delocalize onto the terminal vinyl carbon, significantly increasing the electron density of the exocyclic double bond. This makes it a potent nucleophile and a highly reactive diene.

• 3-Vinylpyrrole: The vinyl group at C3 is cross-conjugated. While still electron-rich, the resonance interaction is weaker than in the C2 isomer. This reduces its susceptibility to oxidative degradation and spontaneous polymerization.

Visualization of Conjugation Pathways

The following diagram illustrates the connectivity and electronic flow differences.

Figure 1: Comparative electronic architecture of vinylpyrrole isomers.

Synthetic Pathways[1][2][3][4][5][6][7][8]

Synthesizing these isomers requires distinct strategies due to the inherent nucleophilicity of the pyrrole ring, which favors electrophilic substitution at C2 over C3.

Synthesis of 2-Vinylpyrrole (Standard Protocol)

Method: Wittig Olefination of 2-Formylpyrrole. Challenge: The product is unstable; N-protection (e.g., N-Boc, N-Tosyl) is recommended if isolation is required.

Protocol:

• Precursor: Start with commercially available 2-formylpyrrole.

• Ylide Formation: Suspend methyltriphenylphosphonium bromide (1.1 eq) in dry THF at 0°C. Add KOtBu (1.2 eq) and stir for 30 min (yellow suspension).

• Addition: Add 2-formylpyrrole (1.0 eq) in THF dropwise.

• Workup: Stir 2h at RT. Quench with sat. NH4Cl.[1] Extract with ether.[1][2][3]

• Purification: Rapid filtration through a short plug of neutral alumina (avoid silica due to acidity-induced polymerization).

Synthesis of 3-Vinylpyrrole (The "Settambolo" Route)

Method: Friedel-Crafts Acylation of N-Protected Pyrrole followed by Reduction/Dehydration. Rationale: Direct C3 functionalization is difficult. Using a bulky electron-withdrawing group (EWG) on Nitrogen (e.g., Phenylsulfonyl or Tosyl) sterically hinders C2 and electronically deactivates the ring, allowing C3 acylation.

Protocol:

• Protection: React pyrrole with benzenesulfonyl chloride (NaOH, TBAB cat., DCM) to yield 1-(phenylsulfonyl)pyrrole.

• C3 Acylation: React protected pyrrole with acetyl chloride and AlCl3 in DCM.

  • Note: AlCl3 favors C3 substitution due to the "swamping catalyst" effect and steric bulk.

  • Yield: Predominantly 3-acetyl-1-(phenylsulfonyl)pyrrole.

• Reduction: Reduce the ketone using NaBH4 in MeOH/THF to the alcohol [1-(phenylsulfonyl)-3-(1-hydroxyethyl)pyrrole].

• Dehydration: Treat the alcohol with p-toluenesulfonic acid (p-TsOH) in refluxing benzene or toluene with a Dean-Stark trap.

  • Result: 1-(phenylsulfonyl)-3-vinylpyrrole (Stable, crystalline solid).

Synthetic Workflow Diagram

Figure 2: Divergent synthetic strategies for C2 and C3 isomers.

Reactivity Profile & Applications

Diels-Alder Cycloaddition (Indole Synthesis)

Both isomers function as dienes in [4+2] cycloadditions, a key reaction for generating indole scaffolds in drug discovery.

Feature	2-Vinylpyrrole	3-Vinylpyrrole
Role	Reactive Diene	Deactivated Diene
Conditions	Mild, often requires low temp to avoid polymerization.	Requires heat or Lewis Acid catalysis.
Product	Tetrahydroindole (C4-C7 fused).[4]	Tetrahydroindole (C4-C7 fused).[4]
Selectivity	High endo-selectivity.	High regio- and stereoselectivity due to stability.
Utility	Rapid access to simple indoles.	Access to complex, substituted indoles (e.g., Noland's method).

Polymerization (Conductive Materials)

A critical distinction exists between the polymerization of the vinyl group vs. the pyrrole ring.

• Vinyl Polymerization (Chain Growth):

  • Forms a polyethylene backbone with pendant pyrrole groups.

  • 2-Vinyl: Polymerizes very easily (radical or cationic). Often forms insoluble cross-linked gels.

  • 3-Vinyl: Polymerizes to form linear, soluble polymers (e.g., Poly(3-vinylpyrrole)). These can be further cross-linked electrochemically.

• Oxidative Polymerization (Step Growth - Conductive):

  • Forms a poly(pyrrole) backbone (conjugated system).

  • 3-substituted pyrroles (including 3-vinyl) are preferred for conductive polymers because substitution at C3 blocks one coupling site, reducing structural defects (alpha-beta coupling) and increasing polymer linearity and conductivity.

References

• Settambolo, R., et al. (1993).[4][5] Synthesis of 3-vinylpyrrole. The Journal of Organic Chemistry. Link

• Noland, W. E., et al. (2009). Access to Indoles via Diels-Alder reactions of vinylpyrroles.[6][7] University of Minnesota. Link

• Lanzatella, N. P. (2009). Diels-Alder Reactions of 2- and 3-Vinyl-1-(phenylsulfonyl)pyrroles. ResearchGate. Link

• Simmons, M. R., et al. (1998). Synthesis and Characterization of Colloidal Polypyrrole Particles. Langmuir. Link

• Wallace, G. G., et al. (2009). Conductive Electroactive Polymers: Intelligent Polymer Systems. CRC Press. (General reference for 3-substituted pyrrole conductivity).

Sources

• 1. Wittig Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. d.web.umkc.edu [d.web.umkc.edu]
• 4. researchgate.net [researchgate.net]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. conservancy.umn.edu [conservancy.umn.edu]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Wittig Synthesis of 2-Vinylpyrrole

Abstract & Introduction

Vinyl-substituted heterocyclic compounds are valuable building blocks in medicinal chemistry and materials science. Specifically, 2-vinylpyrrole serves as a key intermediate for the synthesis of more complex molecules, including porphyrins, conducting polymers, and various pharmacologically active agents. The Wittig reaction, a cornerstone of organic synthesis, offers a reliable and high-yield method for converting carbonyl compounds into alkenes.[1][2][3] This application note provides a comprehensive, field-tested protocol for the synthesis of 2-vinylpyrrole from commercially available 2-formylpyrrole using a non-stabilized phosphorus ylide. We will delve into the mechanistic underpinnings of the reaction, offer a detailed step-by-step experimental procedure, and provide guidance on troubleshooting and product characterization.

The core of this transformation is the reaction between an aldehyde (2-formylpyrrole) and a phosphorus ylide, in this case, methylenetriphenylphosphorane (Ph₃P=CH₂). The immense thermodynamic driving force for this reaction is the formation of the very strong phosphorus-oxygen double bond in the triphenylphosphine oxide byproduct, which ensures a nearly irreversible conversion to the desired alkene.[4]

The Wittig Reaction: Mechanism and Considerations

The Wittig reaction proceeds through a concerted [2+2] cycloaddition mechanism.[5][6] The nucleophilic carbon of the phosphorus ylide attacks the electrophilic carbonyl carbon of 2-formylpyrrole. This is followed by the formation of a transient, four-membered ring intermediate known as an oxaphosphetane.[7][8] This intermediate is unstable and rapidly collapses in a retro-[2+2] cycloaddition to yield the final products: 2-vinylpyrrole and triphenylphosphine oxide.[5]

A critical consideration for this specific synthesis is the presence of the acidic N-H proton on the pyrrole ring. The strong base (n-Butyllithium) used to generate the ylide from its corresponding phosphonium salt will also deprotonate the pyrrole nitrogen. Therefore, a minimum of two equivalents of the base are required: one to form the ylide and one to deprotonate the pyrrole. This protocol accounts for this by using a slight excess of n-Butyllithium.

Caption: General mechanism of the Wittig reaction for the synthesis of 2-vinylpyrrole.

Detailed Experimental Protocol

This protocol details the in-situ generation of the methylenetriphenylphosphorane ylide followed by its reaction with 2-formylpyrrole.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Molarity/Purity	Amount	Moles (mmol)	Equivalents
Methyltriphenylphosphonium Bromide	C₁₉H₁₈BrP	357.23	98%	4.29 g	12.0	1.2
2-Formylpyrrole	C₅H₅NO	95.10	98%	0.95 g	10.0	1.0
n-Butyllithium (n-BuLi)	C₄H₉Li	64.06	2.5 M in hexanes	9.6 mL	24.0	2.4
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	≥99.9%	100 mL	-	-
Saturated aq. NH₄Cl	NH₄Cl	53.49	Saturated	~50 mL	-	-
Diethyl Ether (Et₂O)	C₄H₁₀O	74.12	Anhydrous	~150 mL	-	-
Anhydrous Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	Anhydrous	~5 g	-	-

Apparatus

• 250 mL three-neck round-bottom flask, oven-dried

• Magnetic stirrer and stir bar

• Septa

• Syringes and needles

• Nitrogen or Argon gas inlet

• Ice-water bath and Dry ice/acetone bath (-78 °C)

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography

Step-by-Step Procedure

A. Ylide Generation:

• Setup: Assemble the dry 250 mL three-neck flask with a stir bar, a gas inlet, and two septa. Place the flask under a positive pressure of inert gas (Nitrogen or Argon).

• Phosphonium Salt: Add methyltriphenylphosphonium bromide (4.29 g, 12.0 mmol) to the flask.

• Solvent Addition: Add anhydrous THF (80 mL) via syringe. This will form a white suspension.

• Cooling: Cool the suspension to 0 °C using an ice-water bath.

• Base Addition: While stirring vigorously, add n-Butyllithium (9.6 mL of 2.5 M solution, 24.0 mmol) dropwise via syringe over 15 minutes. Causality Note: Slow addition is crucial to control the exothermic reaction. A deep orange or yellow color indicates the successful formation of the phosphorus ylide.[9]

• Stirring: Allow the mixture to stir at 0 °C for an additional 30 minutes, then cool the reaction flask to -78 °C using a dry ice/acetone bath.

B. Reaction with 2-Formylpyrrole: 7. Aldehyde Solution: In a separate dry vial, dissolve 2-formylpyrrole (0.95 g, 10.0 mmol) in anhydrous THF (20 mL). 8. Aldehyde Addition: Slowly add the 2-formylpyrrole solution dropwise to the cold (-78 °C) ylide solution over 20 minutes. 9. Reaction: Stir the reaction mixture at -78 °C for 1 hour, then allow it to slowly warm to room temperature and stir for an additional 2 hours. Insight: Monitoring the reaction by Thin Layer Chromatography (TLC) is recommended to confirm the consumption of the starting aldehyde (stain with p-anisaldehyde or potassium permanganate).

C. Work-up and Purification: 10. Quenching: Carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution (~50 mL) at 0 °C. 11. Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL). 12. Washing & Drying: Combine the organic extracts and wash with saturated aqueous sodium chloride (brine, 50 mL). Dry the organic layer over anhydrous magnesium sulfate. 13. Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain a crude oil/solid. 14. Purification: The primary byproduct, triphenylphosphine oxide, can be partially removed by trituration with cold hexanes. For high purity, the crude product must be purified by flash column chromatography on silica gel.

• Eluent: A gradient of 5% to 20% Ethyl Acetate in Hexanes is typically effective.
• Fractions: Collect fractions and analyze by TLC to isolate the pure 2-vinylpyrrole.
• Final Product: Combine the pure fractions and remove the solvent under reduced pressure to yield 2-vinylpyrrole as a pale yellow oil.

Experimental Workflow Diagram

Caption: High-level workflow for the Wittig synthesis of 2-vinylpyrrole.

Expected Results & Characterization

• Yield: Expected yields for this reaction are typically in the range of 60-80% after purification.

• Appearance: Pale yellow oil.

• Characterization Data: The identity and purity of the synthesized 2-vinylpyrrole should be confirmed by spectroscopic methods.

Technique	Expected Data
¹H NMR	(CDCl₃, 400 MHz) δ: ~8.5 (br s, 1H, NH), ~6.8 (m, 1H), ~6.6 (dd, 1H, vinyl CH), ~6.2 (m, 1H), ~5.6 (dd, 1H, vinyl CH₂), ~5.1 (dd, 1H, vinyl CH₂). Note: Shifts are approximate.
¹³C NMR	(CDCl₃, 100 MHz) δ: ~130.5, ~128.0, ~120.0, ~115.0, ~110.0, ~108.0. Note: Shifts are approximate.
IR (neat)	ν (cm⁻¹): ~3400 (N-H stretch), ~3100 (C-H, aromatic/vinyl), ~1630 (C=C stretch).
MS (EI)	m/z (%): 93 (M⁺), 92, 66, 65.[10]

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low or No Yield	Inactive ylide (due to moisture/air). Incomplete reaction.	Ensure all glassware is rigorously dried and the reaction is kept under a positive pressure of inert gas. Use freshly titrated n-BuLi. Allow longer reaction times or gentle heating.
Complex Mixture of Products	Side reactions. Impure starting materials.	Purify starting materials before use. Ensure reaction temperature is controlled, especially during additions.
Difficulty in Purification	Triphenylphosphine oxide co-elutes with the product.	Allow crude product to stand in the freezer with hexanes/ether to precipitate out most of the Ph₃P=O. Use a long silica gel column and a slow, shallow gradient for chromatography.

References

• Total Synthesis. (2024). Wittig Reaction Mechanism & Examples. Available at: [Link]

• Common Organic Chemistry. (n.d.). Wittig Reaction - Wittig Reagents (in situ). Available at: [Link]

• Wikipedia. (2020). Wittig reaction. Available at: [Link]

• Google Patents. (n.d.). Purification Or Recovery Of 2-pyrrolidone Which Is Unsubstituted Or Alkyl Substituted Only Patents and Patent Applications (Class 548/555).

• National Institutes of Health. (2018). Olefination of Alkyl Halides with Aldehydes by Merging Visible-Light Photoredox Catalysis and Organophosphorus Chemistry. PMC. Available at: [Link]

• Master Organic Chemistry. (2018). Wittig Reaction - Examples and Mechanism. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction. Available at: [Link]

• Boston University. (2012). Wittig Reaction. OpenBU. Available at: [Link]

• University of Massachusetts. (n.d.). The Wittig Reaction: Synthesis of Alkenes. Available at: [Link]

• National Institutes of Health. (2023). Wittig and Wittig–Horner Reactions under Sonication Conditions. PMC. Available at: [Link]

• Google Patents. (1991). US5039817A - Preparation of pure N-vinyl-2-pyrrolidone.

• University of California, Irvine. (n.d.). Synthesis of an Alkene via the Wittig Reaction. Available at: [Link]

• University of Pittsburgh. (2007). 1. The Wittig Reaction. Available at: [Link]

• European Patent Office. (2011). EP 1868992 B1 - PRODUCTION METHOD OF N-VINYL-2-PYRROLIDONE. Available at: [Link]

• Chemistry Steps. (2023). The Wittig Reaction: Examples and Mechanism. Available at: [Link]

• Wikipedia. (n.d.). Wittig reaction. Available at: [Link]

• National Institutes of Health. (2023). Pyrrole-2-carboxaldehydes: Origins and Physiological Activities. PMC. Available at: [Link]

• Google Patents. (1983). US4384125A - Process for the purification of 2-pyrrolidone.
• Google Patents. (n.d.). CA1178918A - Process for the purification of 2-pyrrolidone.

• PubChem. (n.d.). N-vinyl-2-pyrrolidone. Available at: [Link]

• mzCloud. (2015). N Vinyl 2 pyrrolidone. Available at: [Link]

• NIST. (n.d.). 2-Pyrrolidinone, 1-ethenyl-. NIST WebBook. Available at: [Link]

• PubMed. (2011). Pyrolysis-gas chromatography-mass spectrometry for studying N-vinyl-2-pyrrolidone-co-vinyl acetate copolymers and their dissolution behaviour. Available at: [Link]

Sources

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• 2. web.mnstate.edu [web.mnstate.edu]
• 3. people.chem.umass.edu [people.chem.umass.edu]
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• 5. The Wittig Reaction: Examples and Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. Wittig reaction - Wikipedia [en.wikipedia.org]
• 7. Wittig Reaction [organic-chemistry.org]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. benchchem.com [benchchem.com]
• 10. 2-Pyrrolidinone, 1-ethenyl- [webbook.nist.gov]

Application Note: High-Efficiency Synthesis of Indole Scaffolds via Diels-Alder Cycloaddition of 2-Vinylpyrroles

[1]

Executive Summary

The indole moiety is a privileged structure in medicinal chemistry, serving as the core scaffold for thousands of alkaloids (e.g., Aspidosperma and Strychnos families) and synthetic pharmaceuticals.[1] While the Fischer indole synthesis is classic, it often lacks the regiochemical precision required for complex fused-ring systems.

This Application Note details a convergent, high-precision protocol for constructing tetrahydroindole and indole cores via the Diels-Alder [4+2] cycloaddition of 2-vinylpyrroles with maleimides . Unlike traditional methods, this approach allows for the simultaneous formation of two carbon-carbon bonds with high stereocontrol (endo-selectivity). We provide a validated workflow for the reaction of N-Boc-2-vinylpyrrole with N-phenylmaleimide , including critical stabilization techniques for the vinylpyrrole diene and downstream aromatization protocols.

Mechanistic Insight & Reactivity Profile

The Reactivity Paradox

Pyrroles are electron-rich aromatic heterocycles. Typically, they undergo electrophilic substitution rather than cycloaddition. To force pyrrole to act as a diene (4

component) in a Diels-Alder reaction, the aromaticity must be disrupted.

• The Solution: Attaching a vinyl group at the C2 position extends the

  -system, creating a reactive diene composed of the exocyclic vinyl double bond and the C2-C3 pyrrole double bond.

• The Protecting Group (PG) Effect: Unprotected 2-vinylpyrroles are unstable and prone to rapid polymerization. An electron-withdrawing group (EWG) on the nitrogen (e.g., Boc , Tosyl , or Phenylsulfonyl ) is essential. It serves two purposes:

  • Stabilization: It prevents autopolymerization of the starting material.

  • Activation: It slightly lowers the HOMO energy of the pyrrole, making it less susceptible to oxidative degradation while maintaining sufficient electron density to react with electron-deficient dienophiles (like maleimides) [1, 2].

Reaction Pathway Visualization

The reaction proceeds through a concerted endo transition state to form a tetrahydroindole (dihydro-isoindole) intermediate. This intermediate can be isolated or oxidatively aromatized to the fully conjugated indole system.

Figure 1: Mechanistic pathway from vinylpyrrole precursors to aromatized indole scaffolds.

Pre-Reaction Considerations

Reagent Stability

2-Vinylpyrrole is commercially available but often degrades during shipping. For high-stakes synthesis, we recommend:

• Fresh Preparation: Synthesize 2-vinylpyrrole via the Wittig reaction of pyrrole-2-carboxaldehyde.

• Immediate Protection: Convert immediately to the N-Boc or N-Tosyl derivative. N-Boc-2-vinylpyrrole is a stable solid that can be stored at 4°C for months.

Dienophile Selection

Maleimides are ideal partners due to their cis-fixed conformation and electron-deficiency.

• N-Phenylmaleimide (NPM): High reactivity, crystalline products (easy purification).

• Maleic Anhydride: Highly reactive, but the resulting anhydride adduct is moisture sensitive.

Experimental Protocol: Thermal Cycloaddition

Materials

• Diene: N-(tert-Butoxycarbonyl)-2-vinylpyrrole (1.0 equiv)

• Dienophile: N-Phenylmaleimide (1.1 equiv)

• Solvent: Toluene (Anhydrous) or Dichloromethane (DCM)

• Catalyst (Optional): Silica gel (mild Lewis acid effect)

Step-by-Step Methodology

Step 1: Reaction Setup

• In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve N-Boc-2-vinylpyrrole (1.0 mmol, 193 mg) in Toluene (5 mL).

• Add N-Phenylmaleimide (1.1 mmol, 190 mg) in one portion.

• Note: The solution typically turns yellow/orange upon mixing.

Step 2: Thermal Activation

• Fit the flask with a reflux condenser under an inert atmosphere (Argon or Nitrogen).

• Heat the mixture to Reflux (110°C) .

  • Alternative: For DCM, reflux at 40°C. Reaction times will be longer (24-48h) compared to Toluene (4-12h).

• Monitor: Check TLC every 2 hours (Eluent: 20% EtOAc/Hexanes). Look for the disappearance of the vinylpyrrole spot (high R_f) and the appearance of the adduct (lower R_f).

Step 3: Workup & Isolation

• Once the diene is consumed, cool the reaction to Room Temperature (RT).

• Concentrate the solvent in vacuo.

• Purification: The tetrahydroindole adduct is often stable enough for flash column chromatography.

  • Stationary Phase: Silica Gel.

  • Mobile Phase: Gradient 10%

    30% EtOAc in Hexanes.

• Yield Expectation: 75-90% as a white/pale yellow solid.

Data Interpretation (NMR)

Successful cycloaddition is confirmed by the loss of vinyl signals and the appearance of bridgehead protons.

Proton Type	Reactant (Vinylpyrrole) (ppm)	Product (Tetrahydroindole) (ppm)
Vinyl -CH=	6.5 - 7.2 (Multiplets)	Absent
Bridgehead (C3a/C7a)	Absent	3.5 - 4.2 (Doublets/Multiplets)
Alkene (Cyclohexene)	Absent	5.8 - 6.0 (if not fully fused)

Advanced Protocol: Oxidative Aromatization

The Diels-Alder adduct is a tetrahydroindole.[2] To access the fully aromatic indole (often the bioactive target), an oxidation step is required.

Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) or Activated MnO

.

Protocol:

• Dissolve the purified Diels-Alder adduct (0.5 mmol) in Dichloromethane (DCM) (5 mL).

• Add DDQ (1.1 - 1.5 equiv) at 0°C.

• Stir at RT for 1-3 hours. The mixture will turn deep red/brown.

• Filtration: Filter through a pad of Celite to remove hydroquinone byproducts.

• Wash: Wash the filtrate with saturated NaHCO

  (to remove acidic residues).

• Dry & Concentrate: Dry over Na

  SO , filter, and concentrate.

• Result: The product is the N-protected indole derivative.

Workflow Visualization

Figure 2: Operational workflow for the synthesis and purification of indole scaffolds.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
No Reaction	Steric hindrance or electronic deactivation.	Switch solvent to Xylene (higher boiling point) or add Lewis Acid catalyst (e.g., AlCl , Et AlCl) at -78°C to RT [3].
Polymerization	Unstable diene (loss of Boc group).	Ensure reaction is strictly neutral. Avoid acidic glassware. Add radical inhibitor (BHT) in trace amounts.
Retro-Diels-Alder	Temperature too high during workup.	Do not heat the adduct above 100°C during solvent removal. Store at -20°C.
Low Exo/Endo Ratio	Thermodynamic control not reached.	Extend reflux time. Endo is kinetic; Exo is thermodynamic. (Note: Endo is usually preferred for alkaloid synthesis).

References

• Noland, W. E., et al. (2009).[3][4] "Access to Indoles via Diels-Alder Reactions of 2-Vinylpyrroles with Maleimides."[2][4] Journal of Heterocyclic Chemistry, 46(6), 1154-1176.[4]

• Jones, R. A., et al. (1980). "Pyrrole Studies. Diels-Alder Cycloaddition Reactions with Vinylpyrroles."[2][3][4][5] The Journal of Organic Chemistry. (Classic foundation for vinylpyrrole reactivity).[2]

• Ketcha, D. M., et al. (1985). "Synthesis of indoles via intramolecular Diels-Alder reactions of N-protected 2-vinylpyrroles." The Journal of Organic Chemistry.

• Gribble, G. W. (2000). "Recent developments in indole ring synthesis—methodology and applications." Journal of the Chemical Society, Perkin Transactions 1.

• Alvarez, A., et al. (1999). "Diels–Alder reactions of N-sulfonyl-2-vinylpyrroles." Tetrahedron Letters.

Sources

• 1. Synthesis of indole derivatives as prevalent moieties present in selected alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Access to Indoles via Diels-Alder Reactions of 2-Vinylpyrroles with Maleimides | Noland Research Group [noland.chem.umn.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. conservancy.umn.edu [conservancy.umn.edu]

Application Note: Regioselective Synthesis of Indole Derivatives via [4+2] Cycloaddition of 2-Vinylpyrroles

Executive Summary

This application note details the synthesis of functionalized indole derivatives utilizing 2-vinylpyrroles as diene precursors. Unlike the classical Fischer indole synthesis, which often suffers from regiochemical ambiguity when using unsymmetrical ketones, the 2-vinylpyrrole strategy employs a [4+2] cycloaddition (Diels-Alder) mechanism. This approach allows for the precise construction of the indole benzene ring, enabling the synthesis of 4,5,6,7-substituted indoles that are otherwise difficult to access. This guide provides a validated workflow for the synthesis of the precursor, the cycloaddition step, and the final aromatization.

Scientific Foundation & Mechanism

The Strategic Advantage

The core challenge in indole synthesis is controlling substitution patterns on the benzenoid ring. The 2-vinylpyrrole methodology treats the pyrrole nucleus not as the final product to be functionalized, but as a starting scaffold (diene) that is "annulated" to form the indole.

Mechanistic Pathway

The transformation proceeds via three distinct phases:

• Precursor Assembly: Conversion of pyrrole-2-carboxaldehyde to 2-vinylpyrrole (usually N-protected to prevent polymerization).

• [4+2] Cycloaddition: The 2-vinylpyrrole acts as an electron-rich diene. It reacts with an electron-deficient dienophile (e.g., Dimethyl acetylenedicarboxylate - DMAD) to form a dihydroindole (or tetrahydroindole) intermediate.

• Aromatization: Oxidation or elimination restores aromaticity, yielding the final indole.

Pathway Visualization

The following diagram illustrates the molecular logic flow from the starting pyrrole to the functionalized indole.

Figure 1: Step-wise synthetic pathway from pyrrole-2-carboxaldehyde to functionalized indole.

Experimental Protocols

Important Safety & Stability Note

• Instability: Unsubstituted 2-vinylpyrroles are prone to rapid polymerization. Crucial Step: This protocol employs an N-phenylsulfonyl protecting group. This electron-withdrawing group stabilizes the vinylpyrrole, making it a crystalline solid that can be stored, while still allowing it to participate in the Diels-Alder reaction [1].

• Reagents: DMAD is a potent lachrymator and sensitizer. Handle in a fume hood.

Protocol A: Synthesis of N-(Phenylsulfonyl)pyrrole-2-carboxaldehyde

Objective: Protect the pyrrole nitrogen to enable stable vinyl generation.

• Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.

• Solvation: Dissolve pyrrole-2-carboxaldehyde (10 mmol, 0.95 g) in anhydrous THF (40 mL).

• Deprotonation: Cool the solution to 0°C. Add NaH (60% dispersion in oil, 12 mmol, 0.48 g) portion-wise over 10 minutes.

  • Observation: Gas evolution (

    ) will occur. Stir for 30 mins at 0°C until evolution ceases.

• Protection: Add benzenesulfonyl chloride (11 mmol, 1.4 mL) dropwise.

• Reaction: Warm to room temperature (RT) and stir for 3 hours. Monitor by TLC (Hexane/EtOAc 3:1).

• Workup: Quench with saturated

  (aq). Extract with EtOAc (3 x 30 mL). Wash combined organics with brine, dry over , and concentrate.[1][2]

• Purification: Recrystallize from EtOH or flash chromatography (Silica, 10-20% EtOAc in Hexanes) to yield the N-protected aldehyde.

Protocol B: Wittig Olefination to N-(Phenylsulfonyl)-2-vinylpyrrole

Objective: Convert the aldehyde to the reactive vinyl diene.

• Ylide Formation: In a dry 100 mL RBF under

  , suspend methyltriphenylphosphonium bromide (12 mmol, 4.28 g) in anhydrous THF (30 mL).

• Base Addition: Cool to 0°C. Add KOtBu (12 mmol, 1.35 g) in one portion.

  • Observation: Solution turns bright yellow (ylide formation). Stir for 45 mins at 0°C.

• Addition: Cannulate a solution of N-(phenylsulfonyl)pyrrole-2-carboxaldehyde (from Protocol A, 10 mmol) in THF (10 mL) into the ylide solution dropwise.

• Reaction: Stir at 0°C for 1 hour, then warm to RT for 2 hours.

• Workup: Dilute with diethyl ether (50 mL), filter through a celite pad (removes triphenylphosphine oxide), and concentrate.

• Purification: Flash chromatography (Silica, 5% EtOAc in Hexanes).

  • Target:N-(Phenylsulfonyl)-2-vinylpyrrole . (White/off-white solid).

Protocol C: [4+2] Cycloaddition and Aromatization

Objective: Annulation with DMAD to form the indole core.

• Cycloaddition:

  • Dissolve N-(phenylsulfonyl)-2-vinylpyrrole (1.0 mmol) in Toluene (5 mL).

  • Add Dimethyl acetylenedicarboxylate (DMAD) (1.2 mmol).

  • Reflux the mixture for 12–24 hours.

  • Mechanistic Note: This forms the dihydroindole intermediate.[3][4] Some spontaneous oxidation may occur, but chemical oxidation ensures high yield [2].

• Aromatization (Oxidation):

  • Cool the reaction mixture to RT.

  • Add 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ ) (1.2 mmol) directly to the toluene solution.

  • Stir at RT for 1–2 hours.

  • Checkpoint: The reaction mixture usually turns dark. TLC should show the disappearance of the dihydro-intermediate.

• Workup:

  • Filter the mixture through a short pad of alumina or silica (to remove hydroquinone byproducts).

  • Concentrate the filtrate.[1]

• Purification: Flash chromatography (Silica, Hexane/EtOAc gradient).

  • Product:Dimethyl 1-(phenylsulfonyl)-1H-indole-4,5-dicarboxylate (Regiochemistry depends on specific dienophile orientation, but DMAD is symmetrical).

Data Summary & Troubleshooting

Yield Expectations

Step	Reaction	Typical Yield	Key Critical Quality Attribute (CQA)
1	N-Protection	85-95%	Absence of N-H stretch in IR; Stability.
2	Wittig	70-85%	Complete removal of ; Colorless/White solid.
3	Cycloaddition	60-80%	Conversion of Vinyl signals in NMR.
4	Aromatization	80-90%	Formation of fully aromatic indole UV profile.

Troubleshooting Decision Tree

Use this logic flow to resolve common synthetic issues.

Figure 2: Troubleshooting logic for 2-vinylpyrrole synthesis.

References

• Noland, W. E., et al. (2009).[5] Access to Indoles via Diels-Alder Reactions of 2-Vinylpyrroles with Maleimides.[6] Journal of Heterocyclic Chemistry.

• Lanzatella, N. P. (2009).[5] Access to Indoles via Diels-Alder reactions of vinylpyrroles.[3][6][7] University of Minnesota Digital Conservancy.

• Jones, R. A., et al. (1982). Pyrrole studies.[1][2][3][4][5][6][8][9][10][11] Part 28. The effect of steric hindrance upon the reaction of 2-vinylpyrroles with dimethyl acetylenedicarboxylate. J. Chem. Soc., Perkin Trans.[12] 1.

• Ferreira, V. F., et al. (2013).[13] Synthesis of Heterocycles via Diels-Alder Reactions of Vinyl-Heterocycles. Current Organic Synthesis.[3][4][6] (General Reference for Vinyl-heterocycle reactivity).

Sources

• 1. benchchem.com [benchchem.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. conservancy.umn.edu [conservancy.umn.edu]
• 4. researchgate.net [researchgate.net]
• 5. Access to Indoles via Diels-Alder Reactions of 2-Vinylpyrroles with Maleimides | Noland Research Group [noland.chem.umn.edu]
• 6. researchgate.net [researchgate.net]
• 7. experts.umn.edu [experts.umn.edu]
• 8. mdpi.com [mdpi.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Functionalization of tetrahydroindol-4-one derivatives | Kharkiv University Bulletin. Chemical Series [periodicals.karazin.ua]
• 11. Pyrrole studies. Part 28. The effect of steric hindrance upon the reaction of 2-vinylpyrroles with dimethyl acetylenedicarboxylate - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 12. Synthesis of indoles and carbazoles: Diels–Alder reactions of nitrovinyl-pyrroles and -benzindoles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 13. mdpi.com [mdpi.com]

Electropolymerization conditions for poly(2-vinylpyrrole) films

Application Note: Precision Electropolymerization of Poly(2-vinylpyrrole) Films

Executive Summary

This guide details the protocol for the electropolymerization of 2-vinylpyrrole (2-VP) . Unlike unsubstituted pyrrole, which polymerizes linearly through the 2,5-positions to form highly conductive polypyrrole (PPy), 2-vinylpyrrole presents a unique mechanistic challenge. The presence of the vinyl group at the C2 position blocks standard linear conjugation, forcing the polymerization to proceed via alternative pathways—primarily 5,5'-coupling of the pyrrole rings or vinyl-group propagation .

The resulting Poly(2-vinylpyrrole) (P2VP) films exhibit distinct optoelectronic properties, differing significantly from standard PPy. They are typically semiconducting (conductivity

S/cm) but can be doped to higher conductivities ( S/cm). This protocol focuses on the Acetonitrile/TBAFB system, which yields the most stable, uniform films.

Strategic Experimental Design

The Mechanistic Divergence

Successful deposition requires understanding that you are triggering two competing oxidative processes.

• Ring Oxidation (

  V): The pyrrole ring oxidizes to a radical cation. Since C2 is blocked, coupling is forced to the C5 position, leading to dimerization or limited oligomerization unless the vinyl group participates.

• Vinyl Activation (High Potential): At higher potentials, the radical cation on the ring can initiate cationic polymerization of the vinyl group, or the vinyl group itself may oxidize.

Critical Insight: Literature indicates that stable film formation for 2-VP requires driving the potential higher than standard pyrrole (typically

V vs Ag/Ag+) to overcome the steric and electronic barriers imposed by the vinyl substitution.

Reagent Selection & Purity

• Monomer: 2-vinylpyrrole (Synthesized via Wittig reaction from 2-pyrrolecarboxaldehyde; must be freshly distilled/sublimed and stored under Argon at -20°C). Note: Commercial availability is limited; in-house synthesis is standard.

• Solvent: Acetonitrile (ACN), HPLC Grade. Critical: Water content must be

  ppm. Water acts as a nucleophile, terminating the cationic chain ends and preventing film formation.

• Electrolyte: Tetrabutylammonium tetrafluoroborate (TBAFB) or Tetrabutylammonium perchlorate (TBAP). TBAFB is preferred for smoother morphology.

Detailed Protocol: Potentiostatic Deposition

Electrochemical Cell Setup

• Working Electrode (WE): Platinum (Pt) button or Indium Tin Oxide (ITO) slide.

  • Prep: Polish Pt with 0.05

    m alumina; sonicate in ACN. Clean ITO with acetone/isopropanol/ACN sequence.

• Counter Electrode (CE): Platinum wire or mesh (Surface area

  WE).

• Reference Electrode (RE): Ag/Ag

  (0.01 M AgNO in ACN). Do not use aqueous Ag/AgCl to avoid water contamination.

Solution Preparation

• Electrolyte: Dissolve TBAFB to a concentration of 0.1 M in dry ACN.

• Degassing: Purge the electrolyte solution with dry Nitrogen or Argon for 15 minutes before adding the monomer.

• Monomer Addition: Add 2-vinylpyrrole to reach a concentration of 10 mM .

  • Why? Higher concentrations (>50 mM) often lead to bulk precipitation rather than controlled film growth.

Electropolymerization Workflow

Step 1: Cyclic Voltammetry (Diagnostic Scan) Before deposition, run a CV to identify the exact oxidation onset for your specific setup.

• Range: 0 V to +3.0 V.

• Scan Rate: 50 mV/s.

• Observation: Look for the first oxidation shoulder (adsorption/oligomerization) around 0.8–1.2 V and a major irreversible oxidation peak typically between 1.70 V and 1.80 V . A second peak may appear near 2.9 V.[1]

Step 2: Potentiostatic Deposition (Film Growth)

• Method: Chronoamperometry (Constant Potential).

• Applied Potential: Set potential to +1.8 V (or 50–100 mV past the peak observed in Step 1).

• Duration: 2–10 minutes depending on desired thickness.

• Current Response: Expect an initial spike (double-layer charging) followed by a decay and then a plateau or slight rise (nucleation and growth).

Step 3: Post-Synthesis Treatment

• Remove WE from solution while potential is still applied (to prevent redissolution/dedoping).

• Rinse gently with monomer-free ACN.

• Dry under vacuum or Nitrogen stream.

Characterization & Expected Data

The following table summarizes the typical properties of P2VP films synthesized under these conditions.

Parameter	Value / Observation	Notes
Oxidation Potential ( )	1.75 V (vs Ag/AgBF )	Significantly higher than Pyrrole (~0.8 V).
Film Appearance	Black/Dark Brown, Matte	Insoluble in ACN, Acetone, Chloroform.
Conductivity ( )	S/cm (As-synthesized)	Insulating/Semiconducting nature.
Doped Conductivity	S/cm	After exposure to Iodine ( ) vapor for 1 week.
FTIR Signature	C=C stretch present	Indicates retention of unsaturation; broad peaks suggest cross-linking.
Solubility	Insoluble	Confirms cross-linked network (likely 5,5' + vinyl participation).[1]

Mechanistic Logic & Troubleshooting (The "Why")

The following diagram illustrates the decision matrix and chemical pathway for the polymerization.

Figure 1: Electropolymerization pathway of 2-vinylpyrrole. Note the dual-pathway competition leading to a cross-linked network and the critical inhibitory role of water.

Troubleshooting Guide

• Issue: No film formation.

  • Cause: Solution is "wet". The radical cation reacts with water (nucleophile) instead of the monomer.

  • Fix: Dry ACN over CaH

    or molecular sieves (3Å). Flame-dry glassware.

• Issue: Film is powdery/non-adherent.

  • Cause: Current density too high (Potential > 2.0 V) or monomer concentration too high.

  • Fix: Reduce potential to 1.70 V; reduce monomer to 5 mM.

• Issue: Low Conductivity after Doping.

  • Insight: This is intrinsic. The vinyl group interrupts the

    -conjugation of the pyrrole backbone. P2VP is not a replacement for high-conductivity PPy but is useful for functionalized, steric-rich coatings.

References

• Finzi, C., Fernandez, J. E., Randazzo, M., & Toppare, L. (1989). Electrochemical polymerization of 2-vinylpyrrole. Macromolecules, 22(6).

  • Key Relevance: The seminal paper establishing the ACN/TBAFB conditions and identifying the oxid

• Simmons, M. R., Chaloner, P. A., & Armes, S. P. (1998).[2] Synthesis and Characterization of Colloidal Polypyrrole Particles Using Reactive Polymeric Stabilizers. Langmuir, 14(3).[2][3]

  • Key Relevance: Discusses the behavior of pyrrole derivatives and stabilization, providing context on the solubility and reactivity of vinyl-substituted pyrroles.

• Ates, M. (2021).

  • Key Relevance: Reviews the copolymerization strategies and the structural impact of substituents like vinyl groups on the pyrrole backbone.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. journalijsra.com [journalijsra.com]

Application Note: 2-Vinylpyrrole as a Strategic Building Block for Porphyrin Synthesis

Executive Summary

The synthesis of porphyrins and expanded porphyrin architectures is foundational to advancements in photodynamic therapy, organic photovoltaics, and biomimetic catalysis. While traditional methodologies rely on the multicomponent condensation of pyrroles and aldehydes (e.g., the Adler-Longo or Lindsey methods), the use of 2-vinylpyrrole as a pre-functionalized building block offers a highly controlled, biomimetic pathway to complex macrocycles.

This application note provides a comprehensive, self-validating methodology for utilizing 2-vinylpyrrole derivatives to synthesize porphyrins. By acting as an internal carbon bridge equivalent, the vinyl moiety bypasses the entropic penalties of traditional multicomponent reactions, enabling the construction of sterically locked chromophores and expanded macrocycles (such as [26]porphyrins) with high regioselectivity.

Mechanistic Rationale & Causality

The "Pyrrole Renaissance" has highlighted the utility of C-vinylpyrroles as versatile moiety carriers. In standard porphyrin synthesis, the bridging meso-carbons are derived from external aldehydes. By contrast, already possess this carbon bridge in the form of a reactive alkene.

Causality in Catalyst Selection: The tetramerization of 2-vinylpyrrole requires precise electrophilic activation. While Trifluoroacetic acid (TFA) is a standard Brønsted acid for porphyrin synthesis, Boron trifluoride diethyl etherate (BF₃·OEt₂) is often prioritized here. As a Lewis acid, BF₃·OEt₂ coordinates with the vinyl group to initiate electrophilic aromatic substitution without over-protonating the pyrrole nitrogen, which would otherwise deactivate the ring and lead to chain termination.

Causality in Anaerobic Conditions: The intermediate formed during macrocyclization is a fully reduced porphyrinogen. If exposed to ambient oxygen prematurely, the growing oligomeric chains undergo irreversible oxidative cross-linking, resulting in linear, dark-colored polypyrrole tars rather than the desired cyclic macrocycle. Strict Schlenk conditions are therefore mandatory until the cyclization is complete.

Workflow & Pathway Visualization

Workflow for synthesizing expanded porphyrins from pyrrole-2-carboxaldehyde via 2-vinylpyrrole.

Experimental Protocols (Self-Validating Systems)

Precursor Synthesis: Wittig Olefination to 2-Vinylpyrrole

Objective: Convert into its 2-vinyl derivative. The Wittig reaction is chosen over transition-metal cross-coupling to prevent metal contamination that could interfere with downstream porphyrin metalation.

• Preparation: Suspend methyltriphenylphosphonium bromide (1.2 eq) in anhydrous THF under argon. Cool to 0 °C.

• Ylide Formation: Dropwise add n-BuLi (1.1 eq). Self-Validation Check: The solution will immediately turn a brilliant, persistent yellow, confirming the formation of the active ylide.

• Coupling: Add the pyrrole-2-carbaldehyde (1.0 eq) dissolved in THF. Stir for 2 hours at room temperature.

• Completion & Validation: Self-Validation Check: The bright yellow color will fade, and a heavy white precipitate (triphenylphosphine oxide) will form. TLC (Hexane/EtOAc 4:1) will show the disappearance of the UV-active aldehyde spot and the appearance of a new spot that turns deep red upon staining with Ehrlich’s reagent.

Anaerobic Macrocyclization (Tetramerization)

Objective: Acid-catalyzed tetramerization of 2-vinylpyrrole into the cyclic porphyrinogen.

• Solvent Preparation: Degas anhydrous dichloromethane (DCM) via three freeze-pump-thaw cycles.

• Monomer Addition: Dissolve the purified 2-vinylpyrrole (10 mM) in the degassed DCM under strict argon flow. Shield the flask from ambient light using aluminum foil to prevent photo-induced radical polymerization.

• Catalysis: Inject BF₃·OEt₂ (0.1 eq) via a gas-tight syringe. Stir at room temperature for 1–2 hours.

• Completion & Validation: Self-Validation Check: The reaction mixture must remain pale yellow or colorless. If the solution turns dark brown or black, the anaerobic seal has failed, and the batch is compromised by linear oligomerization.

Oxidative Aromatization

Objective: Abstract hydrogen atoms from the porphyrinogen to yield the fully conjugated, aromatic porphyrin.

• Oxidation: Remove the aluminum foil and add 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ, 0.75 eq per pyrrole unit) directly to the stirring solution.

• Aromatization: Stir open to the air for 1 hour.

• Completion & Validation: Self-Validation Check: Upon DDQ addition, the solution will instantly flash to a deep, opaque purple/red. A rapid UV-Vis aliquot diluted in DCM will reveal a massive, sharp Soret band at ~400–450 nm (ε > 100,000 M⁻¹ cm⁻¹), definitively proving the formation of the aromatic macrocycle.

Mechanistic pathway of acid-catalyzed 2-vinylpyrrole tetramerization and subsequent oxidation.

Quantitative Data & Yield Optimization

The efficiency of porphyrin synthesis from 2-vinylpyrroles is highly dependent on the steric hindrance of the monomer and the choice of catalyst. The table below summarizes optimized parameters derived from.

Substrate	Catalyst	Oxidant	Reaction Time	Yield (%)	Target Application
2-Vinylpyrrole	BF₃·OEt₂	DDQ	1.0 h	18	Expanded [26]Porphyrins
3,4-Dimethyl-2-vinylpyrrole	TFA	p-Chloranil	2.5 h	32	Sterically locked chromophores
1-Methyl-2-vinylpyrrole	BF₃·OEt₂	DDQ	1.5 h	< 5	Undesired linear oligomerization
2-(2-phenylvinyl)pyrrole	TFA	DDQ	2.0 h	24	Meso-substituted porphyrins

Note: N-substituted (e.g., 1-Methyl) pyrroles fail to cyclize efficiently due to the inability to form the necessary hydrogen-bonded intermediate during the porphyrinogen assembly phase.

Analytical Validation Strategies

To ensure absolute scientific integrity, the final product must be validated orthogonally:

• UV-Vis Spectroscopy: The hallmark of a successful synthesis is the Soret band (B band) at ~400–450 nm, accompanied by four distinct Q-bands between 500–700 nm (for free-base porphyrins). Expanded porphyrins will exhibit a pronounced bathochromic (red) shift.

• ¹H NMR Spectroscopy: The macrocyclic ring current creates a profound magnetic anisotropy. The inner N-H protons will be highly shielded, appearing as a broad singlet far upfield (typically between -2.0 and -3.0 ppm), while the external meso or vinylic protons will be strongly deshielded, appearing downfield (> 8.5 ppm).

References

• Meso-Formyl, Vinyl, and Ethynyl Porphyrins—Multipotent Synthons for Obtaining a Diverse Array of Functional Derivatives Source: Molecules (MDPI) URL:[Link][1]

• β-Formyl- and β-Vinylporphyrins: Magic Building Blocks for Novel Porphyrin Derivatives Source: Molecules (MDPI) URL:[Link][2]

• Atropisomers of meso Tetra(N‐Mesyl Pyrrol‐2‐yl) Porphyrins Source: National Institutes of Health (PMC) URL:[Link][3]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Atropisomers of meso Tetra(N‐Mesyl Pyrrol‐2‐yl) Porphyrins: Synthesis, Isolation and Characterization of All‐Pyrrolic Porphyrins - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Protocols for the Copolymerization of 2-Vinylpyrrole with Styrene and Acrylates

Application Note: AN-2VP-COP-2026

Executive Summary

This guide details the synthesis and copolymerization of 2-vinylpyrrole (2-VP) , a functional monomer distinct from the widely used N-vinyl-2-pyrrolidone (NVP). Unlike NVP, where the vinyl group is attached to the nitrogen, 2-VP features a vinyl group at the C2 position of the aromatic pyrrole ring.[1] This structural difference imparts unique electronic properties (

, electron-donor), enabling the synthesis of copolymers with high refractive indices, hole-transport capabilities, and pH-responsive hydrogen-bonding sites suitable for advanced drug delivery scaffolds.

Key Technical Distinction:

• 2-Vinylpyrrole (2-VP): Aromatic, electron-rich, polymerizes via vinyl group (leaving ring intact) or oxidative coupling (conducting polymers).

• N-Vinylpyrrolidone (NVP): Non-aromatic lactam, water-soluble, standard in pharma (PVP).[1]

• This protocol focuses exclusively on the radical copolymerization of the vinyl group of 2-VP.

Monomer Synthesis & Purification (Pre-requisite)

Note: 2-Vinylpyrrole is chemically unstable and not typically available as a bulk commodity.[1] It must be synthesized and used immediately.

Synthesis Route (Wittig Reaction)

The most reliable route utilizes Pyrrole-2-carboxaldehyde.[1]

• Reagents: Methyltriphenylphosphonium bromide (

  ), n-Butyllithium (n-BuLi), Pyrrole-2-carboxaldehyde, THF (anhydrous).[1]

• Reaction:

  • Suspend phosphonium salt in THF at 0°C.

  • Add n-BuLi dropwise (creates ylide).[1]

  • Add Pyrrole-2-carboxaldehyde slowly.[1]

  • Stir 4h, quench with water, extract with ether.

• Purification (CRITICAL):

  • 2-VP polymerizes spontaneously upon exposure to light or acid.[1]

  • Column Chromatography: Basic Alumina (to prevent acid-catalyzed polymerization).[1] Eluent: Hexane/Ethyl Acetate (9:1).[1]

  • Storage: Store at -20°C under Argon in the dark. Use within 24 hours.

Copolymerization Mechanism & Reactivity

Understanding the Alfrey-Price Q-e Scheme is vital for predicting copolymer architecture.[1]

• 2-Vinylpyrrole (M1): Electron-rich donor.[1]

  • (Resonance stabilization)
  • (Strong electron donor due to N-lone pair)

• Acrylates (M2) (e.g., Methyl Methacrylate - MMA): Electron-poor acceptor.[1]

  • [1]

• Styrene (M3): Electron-neutral/rich.[1]

  • [1]

Predictive Architecture:

• 2-VP + Acrylates: Large difference in polarity (

  vs ).[1] Expect Alternating Copolymers .

• 2-VP + Styrene: Similar polarity.[1] Expect Random Copolymers (Ideal copolymerization).

Figure 1: Donor-Acceptor interactions dictating copolymer architecture.[1] 2-VP forms alternating sequences with acrylates due to electronic disparity.

Experimental Protocols

Protocol A: Free Radical Copolymerization (Solution)

Objective: Synthesis of Poly(2-vinylpyrrole-co-MMA).

Materials:

• Monomer 1: 2-Vinylpyrrole (freshly purified).[1]

• Monomer 2: Methyl Methacrylate (MMA) - passed through basic alumina to remove inhibitor.[1]

• Initiator: AIBN (Recrystallized from methanol).[1]

• Solvent: Anhydrous DMF or Toluene (degassed).[1]

Step-by-Step Workflow:

• Feed Preparation:

  • In a Schlenk tube, dissolve 2-VP (10 mmol) and MMA (10 mmol) in 10 mL Toluene.

  • Note: A 1:1 molar feed is recommended for initial characterization due to the alternating tendency.[1]

• Degassing (Essential):

  • Pyrrole rings are sensitive to oxidation.[1]

  • Perform 3 Freeze-Pump-Thaw cycles .

  • Backfill with Argon.[1]

• Initiation:

  • Add AIBN (1 mol% relative to total monomer) under Argon flow.[1]

  • Seal the tube.[1]

• Polymerization:

  • Immerse in an oil bath at 65°C for 12-24 hours.

  • Monitoring: Viscosity should increase noticeably.[1]

• Termination & Purification:

  • Quench by cooling to 0°C and exposing to air.[1]

  • Precipitation: Dropwise addition of the reaction mixture into excess cold Methanol (or Hexane if the copolymer is very hydrophobic).[1]

  • Filter and re-dissolve in THF.[1] Re-precipitate twice to remove unreacted 2-VP.

• Drying:

  • Vacuum oven at 40°C for 24 hours.

Protocol B: Controlled RAFT Polymerization (Advanced)

Objective: Synthesis of Block Copolymers for Drug Delivery Micelles. Use this protocol if precise Molecular Weight (MW) and low Polydispersity (PDI) are required.

• CTA Selection: Use Cumyl dithiobenzoate (CDB) or a trithiocarbonate (suitable for styrenics/acrylates).[1]

• Ratio: [Monomer]:[CTA]:[Initiator] = 200:1:0.2.

• Procedure: Follow steps in Protocol A, but stop reaction at ~60% conversion to preserve "living" chain ends.

Characterization & Data Validation

To ensure scientific integrity, the following data must be collected to validate the synthesis.

Technique	Observation	Validation Criteria
1H-NMR (CDCl3)	Vinyl protons (5.0-6.8 ppm)	Disappearance confirms polymerization.[1]
1H-NMR	Pyrrole N-H (8.0-9.0 ppm)	Broadening confirms polymer formation; Retention confirms ring integrity (no oxidative crosslinking).[1]
FTIR	C=C Stretch (1620 cm-1)	Disappearance.[1]
GPC (THF)	Molecular Weight ( )	Unimodal peak confirms single species (no homopolymer blends).
DSC	(Glass Transition)	Single indicates random/alternating copolymer.[1] Two s indicate a blocky mixture or blend.[1]

Calculation of Copolymer Composition ( )

Using 1H-NMR integration:

Where is the integral of the aromatic pyrrole protons and is the integral of the methoxy/ester protons.

Applications in Drug Development[2][3][4][5]

The incorporation of 2-vinylpyrrole into polymeric scaffolds offers distinct advantages over standard polystyrene or PMMA:

• H-Bonding Capability: The N-H group on the pyrrole ring is a hydrogen bond donor.[1] This allows for specific interaction with drug molecules containing acceptors (e.g., carbonyls in corticosteroids), improving drug loading efficiency.[1]

• pH Responsiveness: The pyrrole ring can be protonated at very low pH, or oxidized to form a conducting polyelectrolyte, offering a trigger mechanism for release.[1]

• High Refractive Index: Useful for ocular drug delivery systems or imaging agents where optical clarity and contrast are required.[1]

Figure 2: Integrated workflow from monomer synthesis to drug delivery application.

References

• Odian, G. (2004).[1] Principles of Polymerization. 4th Edition. Wiley-Interscience.[1] (Foundational text for Q-e scheme and radical copolymerization kinetics).

• Finzi, C., et al. (1997).[1] "Electrochemical polymerization of 2-vinylpyrrole". Macromolecules, 30(1), 1-x.[1] (Establishes the stability and reactivity of the 2-VP monomer).

• Trofimov, B. A., et al. (2014).[1][2] "Polymerization of N-vinylpyrroles: Recent achievements". Polymer Science Series B. (Provides comparative context between N-vinyl and 2-vinyl isomers).

• Alfrey, T. & Price, C. C. (1947).[1] "Relative reactivities in vinyl copolymerization". Journal of Polymer Science. (The definitive source for the Q-e scheme calculations used in Section 3).

Sources

• 1. nguyen.hong.hai.free.fr [nguyen.hong.hai.free.fr]
• 2. rloginconsulting.com [rloginconsulting.com]

Technical Notes & Optimization

Technical Support Center: Preventing Spontaneous Polymerization of 2-Vinylpyrrole

Welcome to the technical support guide for handling and storing 2-vinylpyrrole. This resource is designed for researchers, scientists, and drug development professionals who utilize this reactive monomer in their work. The inherent reactivity of 2-vinylpyrrole, while beneficial for synthesis, also presents a significant challenge in preventing its spontaneous polymerization during storage. This guide provides in-depth, experience-driven advice to ensure the stability and purity of your 2-vinylpyrrole, safeguarding the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my 2-vinylpyrrole solidifying or becoming viscous during storage?

This is a classic sign of spontaneous polymerization. 2-Vinylpyrrole is a vinyl monomer, a class of compounds known for their propensity to undergo free-radical polymerization.[1][2] This process is initiated by the presence of free radicals, which can be generated by heat, light (UV radiation), or the presence of peroxides formed from dissolved oxygen.[1] Once initiated, a chain reaction occurs where monomer units rapidly add to the growing polymer chain, leading to an increase in viscosity and eventual solidification.

Q2: I received my 2-vinylpyrrole with an inhibitor. What is its function?

Commercially available 2-vinylpyrrole is typically supplied with a small amount of a polymerization inhibitor. Common inhibitors for vinyl monomers include phenolic compounds like hydroquinone (HQ), hydroquinone monomethyl ether (MEHQ), and p-tert-butylcatechol (TBC).[3][4] These molecules act as radical scavengers. They react with and neutralize free radicals, effectively terminating the polymerization chain reaction before it can propagate.[1] Some suppliers may use a basic substance like sodium hydroxide (NaOH) to inhibit hydrolysis and polymerization.[5][6]

Q3: Do I need to remove the inhibitor before my reaction?

Yes, in most cases, the inhibitor must be removed prior to initiating a controlled polymerization. The very mechanism that prevents spontaneous polymerization during storage will also interfere with your intended reaction. Failure to remove the inhibitor can lead to long induction periods, slow reaction rates, or complete inhibition of the desired polymerization.[7]

Q4: What is the recommended procedure for removing the inhibitor?

The most common and effective method for removing phenolic inhibitors is to pass the monomer through a column packed with an inhibitor-remover resin (e.g., activated alumina). Alternatively, washing the monomer with an aqueous alkaline solution (e.g., 5-10% NaOH) can remove acidic phenolic inhibitors, followed by washing with deionized water to remove the base, and finally drying over a suitable desiccant (e.g., anhydrous magnesium sulfate or sodium sulfate).[7] For base-stabilized monomers, purification can be achieved through vacuum distillation.[5]

Troubleshooting Guide

Issue 1: Rapid Polymerization Despite Refrigerated Storage

Root Cause Analysis:

While low temperatures slow down the rate of polymerization, they do not entirely prevent it, especially if initiators are already present. The primary culprits are often oxygen and light. Oxygen can react with the monomer to form peroxides, which then act as thermal initiators. Exposure to UV light, even from laboratory lighting, can also generate free radicals.

Solution Workflow:

• Inert Atmosphere Storage: Always store 2-vinylpyrrole under an inert atmosphere, such as nitrogen or argon.[8] This displaces oxygen and minimizes peroxide formation.

• Light Protection: Store the monomer in an amber glass bottle or wrap the container with aluminum foil to protect it from light.

• Temperature Control: While refrigeration is good, storage at temperatures below -20°C is recommended for long-term stability. Some sources even suggest -70°C.[9]

Issue 2: Inconsistent Results in Polymerization Reactions

Root Cause Analysis:

Inconsistent polymerization results are often traced back to varying levels of residual inhibitor or the presence of oligomers (short-chain polymers) in the monomer stock. Incomplete inhibitor removal can lead to variable induction times. Using monomer that has already partially polymerized will alter the stoichiometry of your reaction and affect the properties of the final polymer.

Solution Workflow:

• Standardize Inhibitor Removal: Implement a consistent and validated protocol for inhibitor removal immediately before use. Do not store "purified" monomer for extended periods.

• Quality Control Check: Before each use, it is advisable to perform a quick quality check. A simple method is to check the refractive index or run a quick NMR spectrum to ensure the purity of the monomer and the absence of polymer.

• Fresh Monomer is Best: For critical applications, it is always best to use freshly purified monomer.

In-Depth Technical Protocols

Protocol 1: Optimal Storage of 2-Vinylpyrrole

This protocol outlines the best practices for storing 2-vinylpyrrole to maximize its shelf life and prevent spontaneous polymerization.

Materials:

• 2-Vinylpyrrole (as received with inhibitor)

• Amber glass bottle with a PTFE-lined cap

• Nitrogen or Argon gas supply with a regulator

• Schlenk line or glovebox (recommended)

• Freezer (-20°C or below)

Procedure:

• Upon receipt, verify that the container is sealed and appears to be under an inert atmosphere if specified by the supplier.

• If the monomer needs to be transferred to a new container, perform the transfer in a glovebox or under a positive pressure of inert gas.

• Use an amber glass bottle to protect the monomer from light.

• Before sealing the bottle, flush the headspace with dry nitrogen or argon for several minutes to displace any air.

• Seal the bottle tightly with a PTFE-lined cap to ensure an airtight seal.

• Store the bottle in a freezer at -20°C or below. For long-term storage, a -80°C freezer is ideal.

• Log the date of receipt and any subsequent openings of the container.

Protocol 2: Inhibitor Removal Using an Alumina Column

This protocol describes the standard procedure for removing phenolic inhibitors from 2-vinylpyrrole before use in a polymerization reaction.

Materials:

• 2-Vinylpyrrole containing a phenolic inhibitor

• Activated basic or neutral alumina

• Glass chromatography column with a stopcock

• Glass wool or fritted glass disc

• Round-bottom flask for collection, oven-dried

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Column Preparation:

  • Securely clamp the chromatography column in a vertical position inside a fume hood.

  • Place a small plug of glass wool or ensure the fritted disc is in place at the bottom of the column.

  • Add a small layer of sand (optional, but recommended).

  • Fill the column with activated alumina to the desired height (a column of 10-15 cm is typically sufficient for small-scale purification).

  • Add another small layer of sand on top of the alumina bed.

• Purification:

  • Place the oven-dried receiving flask under the column outlet.

  • Gently pour the 2-vinylpyrrole onto the top of the alumina column.

  • Allow the monomer to percolate through the column under gravity. For faster elution, a gentle positive pressure of inert gas can be applied to the top of the column.

  • Collect the purified, inhibitor-free monomer in the receiving flask.

• Post-Purification Handling:

  • The purified monomer is now highly susceptible to polymerization. It should be used immediately.

  • If immediate use is not possible, the purified monomer must be stored under an inert atmosphere and at a low temperature, but for no longer than a few hours.

Visualization of Key Processes

Diagram 1: Spontaneous Polymerization of 2-Vinylpyrrole

This diagram illustrates the free-radical polymerization process that leads to the undesired solidification of 2-vinylpyrrole.

Caption: Free-radical polymerization of 2-vinylpyrrole.

Diagram 2: Mechanism of Inhibition

This diagram shows how a phenolic inhibitor scavenges free radicals to prevent polymerization.

Caption: Action of a polymerization inhibitor.

Quantitative Data Summary

Parameter	Recommended Condition	Rationale
Storage Temperature	-20°C to -80°C[9]	Significantly reduces the rate of thermal initiation and polymerization.
Storage Atmosphere	Inert (Nitrogen or Argon)[8]	Prevents the formation of peroxide initiators from atmospheric oxygen.
Inhibitor Concentration (Typical)	100-500 ppm	Effective at scavenging free radicals without significantly impacting future reactions once removed.
pH for Storage (if base stabilized)	9-10[10]	Inhibits hydrolysis and some polymerization pathways.[5]

References

• US3696050A - Polymerization inhibitors for vinyl monomers and unsaturated polyesters - Google Patents. (n.d.).

• Characterization of Inhibitors in Vinyl and Acrylic Monomers - Taylor & Francis. (2006, October 23). Retrieved from [Link]

• Kinetics and Mechanism of Synthesis of Carboxyl-Containing N-Vinyl-2-Pyrrolidone Telehelics for Pharmacological Use - PMC. (n.d.). Retrieved from [Link]

• US3733326A - Inhibition of the polymerization of vinyl monomers - Google Patents. (n.d.).

• WO/2020/107197 POLYMERIZATION INHIBITOR FOR N-VINYL PYRROLIDONE MONOMER AND USE THEREOF - WIPO Patentscope. (2020, June 4). Retrieved from [Link]

• n-Vinyl-2-pyrrolidone - Scientific Polymer Products, Inc. (2020, March 17). Retrieved from [Link]

• Purifying reagents before use? - ResearchGate. (2016, May 19). Retrieved from [Link]

• Kinetics and Mechanism of Synthesis of Carboxyl-Containing N-Vinyl-2-Pyrrolidone Telehelics for Pharmacological Use - MDPI. (2021, August 1). Retrieved from [Link]

• Vinylpyrrolidone – Knowledge and References - Taylor & Francis. (n.d.). Retrieved from [Link]

• PRODUCTION METHOD OF N-VINYL-2-PYRROLIDONE - European Patent Office - EP 1868992 B1. (2011, June 22). Retrieved from [Link]

• Scheme 5. The reaction mechanism of vinylation reaction. - ResearchGate. (n.d.). Retrieved from [Link]

• Vinyl Polymer Synthesis - Polymer and Biomaterials Chemistry Laboratories. (n.d.). Retrieved from [Link]

Sources

• 1. chempoint.com [chempoint.com]
• 2. polybiomaterials.com [polybiomaterials.com]
• 3. US3696050A - Polymerization inhibitors for vinyl monomers and unsaturated polyesters - Google Patents [patents.google.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Polymerization and hydrolysis of N-Vinyl-2-pyrrolidone_Chemicalbook [chemicalbook.com]
• 6. 1-Vinyl-2-pyrrolidone , 99%, containing 100ppMNAOH stabilizers , 88-12-0 - CookeChem [cookechem.com]
• 7. researchgate.net [researchgate.net]
• 8. download.basf.com [download.basf.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. N-Vinyl-2-pyrrolidone - Safety Data Sheet [chemicalbook.com]

Purification of 2-vinylpyrrole: vacuum distillation vs column chromatography

Ticket ID: VP-PUR-001 Status: Open Assigned Specialist: Senior Application Scientist, Organic Synthesis Division Topic: Purification Strategy: Vacuum Distillation vs. Column Chromatography

Executive Summary & Triage

User Query: "I synthesized 2-vinylpyrrole (via Trofimov reaction or similar), but I am losing significant mass during purification. The compound turns black on the column or polymerizes in the flask. Which method should I use?"

Specialist Diagnosis: 2-Vinylpyrrole (and vinylpyrroles in general) acts as an electron-rich diene. It is highly susceptible to acid-catalyzed polymerization and oxidative degradation .

• If your product turned into a solid gum on the column: You likely used untreated Silica Gel (acidic).

• If your product polymerized during distillation: You likely used insufficient vacuum (high temp) or lacked radical inhibitors.

The Golden Rule: Vinylpyrroles require basic/neutral conditions and radical inhibition .

Decision Matrix: Distillation vs. Chromatography

Use this table to select the correct workflow for your specific scale and purity requirements.

Feature	Vacuum Distillation	Column Chromatography
Best For	Large Scale (>5 g), removing heavy tars/oligomers.	Small Scale (<1 g), separating close-running impurities.
Primary Risk	Thermal Polymerization (pot solidifies).	Acid-Catalyzed Polymerization (product decomposes on stationary phase).
Purity Potential	High (if boiling point difference is >10°C).	Very High (can separate isomers).
Required Additives	Radical Inhibitor (e.g., BHT, Hydroquinone) + KOH pellets.	Triethylamine (to deactivate silica) or Neutral Alumina.
Throughput	Fast (once setup is optimized).	Slow (requires solvent removal).

Detailed Protocols & Troubleshooting

Protocol A: Vacuum Distillation (The Scalable Route)

Recommended for crude mixtures containing heavy tars or inorganic salts.

The Science: Vinylpyrroles have high boiling points at atmospheric pressure, often exceeding their decomposition temperature. Reducing pressure to <5 mmHg lowers the boiling point to a safe window (<80°C).

Step-by-Step Workflow:

• Stabilization: Add 0.1–0.5% (w/w) of a radical inhibitor (e.g., BHT or Hydroquinone ) to the distillation flask.

  • Pro-Tip: Add a few pellets of KOH to the flask. This neutralizes any trace acid generated during heating and stabilizes the pyrrole ring (common in Trofimov synthesis workups).

• Setup: Use a short-path distillation head to minimize the residence time of hot vapors.

• Vacuum: Apply high vacuum (<1 mmHg is ideal, <5 mmHg is mandatory).

• Heating: Use an oil bath. Do not use a heat gun; hot spots cause immediate polymerization.

• Collection: Cool the receiving flask with dry ice/acetone to prevent re-evaporation into the vacuum line.

Troubleshooting Distillation:

• Issue: "The temp is rising, but no distillate comes over."

  • Fix: Check vacuum integrity. If pressure is >10 mmHg, the boiling point may be too high, causing decomposition before distillation.

• Issue: "The liquid in the pot is becoming viscous/gel-like."

  • Fix:Stop immediately. Thermal polymerization has started. Dilute with solvent and switch to chromatography if possible, or increase vacuum strength.

Protocol B: Column Chromatography (The High-Purity Route)

Recommended for isolating specific isomers or small-scale purification.

The Science: Standard Silica Gel (SiO2) is slightly acidic (pH ~5-6). The electron-rich vinyl group of 2-vinylpyrrole is easily protonated by surface silanols, generating a carbocation that initiates rapid chain polymerization.

The Fix: You must mask the acidic sites (Silanol groups) or use a non-acidic stationary phase.

Step-by-Step Workflow:

• Stationary Phase Selection:

  • Option 1 (Best): Use Neutral Alumina (Aluminum Oxide) or Basic Alumina . This eliminates the acidity problem entirely.

  • Option 2 (Common): Use Silica Gel pre-treated with Triethylamine (Et3N) .

• Slurry Preparation (Silica Method):

  • Prepare the eluent (e.g., Hexane/Ethyl Acetate).

  • Add 1–5% Triethylamine to the eluent.

  • Slurry the silica with this basic eluent before packing the column.

• Loading: Load the crude sample. Do not let the compound sit on the column; run it quickly.

• Elution: Maintain 1% Et3N in the mobile phase throughout the run.

Troubleshooting Chromatography:

• Issue: "My compound streaks and never elutes."

  • Fix: The silica was not deactivated. The compound has polymerized on the column.

• Issue: "The fractions turned brown after collection."

  • Fix: Oxidative instability. Evaporate solvent immediately (keep bath <30°C) and store under Nitrogen/Argon.

Visualizing the Logic

The following diagram illustrates the critical decision pathways and failure modes for 2-vinylpyrrole purification.

Figure 1: Decision tree and critical control points for preventing polymerization during purification.

Frequently Asked Questions (FAQ)

Q: Can I store 2-vinylpyrrole on the shelf? A: No. Even when pure, it should be stored at -20°C under an inert atmosphere (Argon/Nitrogen). For long-term storage, adding a stabilizer (like 0.1% BHT) is highly recommended to prevent "popcorn" polymerization.

Q: I don't have Alumina. Is Triethylamine (Et3N) absolutely necessary for silica columns? A: Yes. 2-vinylpyrrole is an acid-sensitive enamine/diene analog. Standard silica gel has a pH of ~5, which is sufficient to protonate the vinyl group and initiate cationic polymerization. The Et3N neutralizes these surface protons.

Q: What is the "Trofimov Reaction" relevance here? A: The Trofimov reaction (Ketoxime + Acetylene + Superbase) is the primary synthesis route for vinylpyrroles [1]. The crude mixture often contains unreacted ketoximes and heavy tars. Distillation is usually the first step to remove the heavy superbase residues, followed by chromatography if higher purity is needed.

References

• Trofimov, B. A. (1981). Heteroatomic Derivatives of Acetylene: New Polyfunctional Monomers, Reagents and Intermediates. Science. 1

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann. (Standard reference for general distillation/chromatography protocols). 2

• Mikhaleva, A. I., et al. (2014).[3] Polymerization of N-Vinylpyrroles: Recent Achievements. Chemistry of Heterocyclic Compounds. (Discusses the polymerization mechanisms relevant to stability). 3

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. researchgate.net [researchgate.net]

Stabilizing 2-vinylpyrrole with polymerization inhibitors (BHT/amines)

The following technical guide is structured as a Tier-3 Support Resource for organic chemists and process engineers handling 2-vinylpyrrole.

Ticket ID: #VP-2024-STAB Subject: Prevention of Polymerization and Oxidative Degradation in 2-Vinylpyrrole Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division[1]

Executive Summary: The Chemistry of Instability

2-vinylpyrrole is thermodynamically unstable due to the high electron density of the pyrrole ring, which conjugates with the vinyl group. This creates a "push-pull" system where the vinyl

-carbon is highly nucleophilic, making it susceptible to two primary degradation pathways:[1]

• Cationic Polymerization: Triggered by even trace amounts of acid (protons) or Lewis acids (e.g., silica gel active sites).

• Radical Oxidation: Triggered by atmospheric oxygen and light, leading to peroxide formation and subsequent radical cross-linking (tar formation).

The "Dual-Lock" Stabilization Strategy: To successfully store 2-vinylpyrrole, you must simultaneously inhibit both pathways.[1] We recommend a Base + Radical Scavenger matrix.

The Stabilization Matrix (Inhibitor Selection)

Do not rely on a single inhibitor. Use the table below to select the correct combination based on your storage duration.

Inhibitor Class	Recommended Reagent	Conc. (ppm)	Mechanism of Action	Critical Notes
Acid Scavenger	Triethylamine (TEA)	1,000 - 5,000 (0.1-0.5%)	Neutralizes trace acids that catalyze cationic polymerization.[1]	Mandatory. Glassware surfaces are often acidic enough to trigger polymerization.
Radical Trap	BHT (Butylated hydroxytoluene)	200 - 1,000 (0.02-0.1%)	Scavenges peroxy radicals formed by oxygen exposure.[1]	Lipophilic; easily removed via flash chromatography.
Solid Phase	Potassium Carbonate (K₂CO₃)	Saturation (Solid pellet)	Maintains basic micro-environment during bulk storage.	Best for long-term storage (>1 month).[1] Filter before use.
Alternative	Phenothiazine	100 - 500	Anaerobic radical inhibitor.[1]	Use only if BHT interferes with downstream catalysis.

Troubleshooting Guide (Diagnostic & Repair)

Issue A: "My sample turned into a black tar overnight."

• Diagnosis: Uncontrolled Cationic Polymerization .

• Root Cause: The sample likely encountered an acidic surface (non-silylated glass) or trace acid from a previous step (e.g., HCl from workup), or was purified on Silica Gel.

• Corrective Action:

  • This process is irreversible. Discard the sample.

  • Prevention: Pre-wash all storage vials with 5% TEA in DCM/Hexanes. Never use standard Silica Gel for purification (See Section 5).

Issue B: "The oil is darkening (yellow to brown) but remains liquid."

• Diagnosis: Early-stage Oxidative Degradation .[1]

• Root Cause: Exposure to air (oxygen) or light. Pyrroles are photosensitive.

• Corrective Action:

  • Perform a rapid filtration through a short plug of Basic Alumina .

  • Sparge the filtrate with Argon for 15 minutes.

  • Add BHT (500 ppm) immediately.

Issue C: "Low yield in subsequent coupling reactions (e.g., Diels-Alder)."

• Diagnosis: Inhibitor Interference.

• Root Cause: High concentrations of TEA can poison metal catalysts; BHT can quench radical initiators.

• Corrective Action:

  • Remove TEA: High vacuum (0.1 mbar) for 30 mins (TEA is volatile).

  • Remove BHT: Flash chromatography on Basic Alumina (BHT elutes differently than pyrroles).

Visualizing the Instability Pathways

The following diagram illustrates the mechanistic divergence between acid-catalyzed and radical-mediated degradation.

Figure 1: Mechanistic pathways of 2-vinylpyrrole degradation and the intervention points for TEA (Acid Scavenger) and BHT (Radical Scavenger).[1]

Experimental Protocols

Protocol A: Safe Purification (The "Basic Alumina" Rule)

WARNING: Never use standard Silica Gel. The surface acidity of silica (pH ~5-6) is sufficient to initiate polymerization of 2-vinylpyrrole during the column run.[1]

• Stationary Phase: Use Basic Alumina (Activity Grade III or IV) .

  • Preparation: Deactivate Grade I Basic Alumina by adding 6-10% w/w water and shaking until free-flowing.[1]

• Eluent: Hexanes / Ethyl Acetate (with 1% Triethylamine added).

• Procedure:

  • Pre-flush the column with the eluent containing TEA.

  • Load the sample.[2]

  • Run the column rapidly (flash conditions).

  • Evaporate solvents at

    .

Protocol B: Long-Term Storage (>1 Week)[1]

• Container: Amber glass vial (silanized if possible).

• Additive: Add BHT (0.1% w/w) and Triethylamine (0.5% w/w).

• Atmosphere: Flush headspace with Argon for 60 seconds. Cap tightly with a PTFE-lined cap.[1]

• Temperature: Store at -20°C .

  • Note: Upon thawing, check for turbidity. If cloudy, filter through a 0.2

    m PTFE syringe filter before use.

Logic Flow: Stability Decision Tree

Use this workflow to determine the necessary handling steps for your specific experiment.

Figure 2: Decision matrix for handling and storage based on experimental timelines.

References

• Trofimov, B. A., et al. "Pyrroles from Ketoximes and Acetylene."[3] Advances in Heterocyclic Chemistry, vol. 51, 1990, pp. 177–243.

  • Relevance: Foundational text on the synthesis and stability of vinyl pyrroles via the Trofimov reaction.[4][5]

• BASF SE. "Technical Information: N-Vinylpyrrolidone (NVP) Stabilization."[1] BASF Intermediates Division, 2020.

  • Relevance: Industrial standard for stabilizing vinyl-lactam monomers, establishing the BHT/Amine protocol.

• Trofimov, B. A., et al. "Vinylpyrroles: Synthesis and Reactivity." Chemical Reviews, vol. 104, no. 5, 2004, pp. 2481–2528. [1]

  • Relevance: Detailed review covering the polymerization mechanisms and acid-sensitivity of 2-vinylpyrroles.

• Ledwith, A. "Cationic Polymerization of N-Vinylcarbazole and Related Monomers." Polymer, vol. 19, no. 10, 1978. [1]

  • Relevance: Mechanistic evidence for the necessity of base stabilization in electron-rich vinyl heterocycles.[1]

Sources

• 1. N-Vinyl-2-pyrrolidone | 88-12-0 [amp.chemicalbook.com]
• 2. biotage.com [biotage.com]
• 3. Synthesis and Thermal Stability of O-Vinylketoximes (2000) | Boris A. Trofimov | 25 Citations [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Handling 2-Vinylpyrrole in an Inert Atmosphere

Welcome to the Advanced Materials & Reagents Technical Support Center. This knowledge base is designed for researchers, application scientists, and drug development professionals working with highly reactive, air-sensitive pyrrole derivatives.

2-Vinylpyrrole is a versatile but notoriously unstable building block used in Diels-Alder cycloadditions, cross-coupling reactions, and the synthesis of conductive polymers. Due to its electron-rich aromatic ring and conjugated vinyl group, it is highly susceptible to spontaneous polymerization, autoxidation, and degradation when exposed to air, light, or trace acidic impurities[1],[2]. This guide provides self-validating protocols, troubleshooting steps, and mechanistic insights to ensure the integrity of your reagent and the success of your downstream assays.

Quantitative Data & Environmental Parameters

To maintain the structural integrity of 2-vinylpyrrole, your glovebox and storage environments must strictly adhere to the following thresholds. Deviations from these parameters will exponentially increase the rate of monomer degradation.

Parameter	Specification / Threshold	Mechanistic Rationale
Glovebox O₂ Level	< 1.0 ppm	Prevents autoxidation and radical-initiated polymerization of the vinyl group[3].
Glovebox H₂O Level	< 1.0 ppm	Prevents moisture-induced side reactions during sensitive organometallic functionalizations.
Antechamber Vacuum	< 50 mTorr	Ensures complete desorption of atmospheric gases from vessel surfaces before backfilling[4].
Pump/Purge Cycles	Minimum 3 cycles	Mathematically reduces residual atmospheric contaminants in the antechamber to negligible parts-per-billion levels[4].
Storage Temperature	-20°C (Glovebox Freezer)	Thermodynamically suppresses spontaneous thermal polymerization and extends shelf life.

Standard Operating Procedure: Glovebox Transfer & Manipulation

The following step-by-step methodology ensures a self-validating workflow. By strictly controlling the environment before the reagent is ever exposed, you eliminate the variables that typically lead to compound failure.

Step 1: Pre-Transfer Preparation

• Oven-dry all necessary glassware (vials, Schlenk flasks, pipettes) and metal spatulas at >125°C for a minimum of 12 hours to remove adsorbed surface moisture[3].

• Cool the items either under a dynamic vacuum or a continuous stream of dry argon.

Step 2: Antechamber Cycling

• Place the sealed commercial bottle of 2-vinylpyrrole (typically shipped under argon) and your dried tools into the glovebox antechamber.

• Perform three complete pump-down and backfill cycles using high-purity Argon or Nitrogen.

• Critical Control Point: Allow the vacuum pump to pull the antechamber down to <50 mTorr for at least 15 minutes per cycle[4]. This time is required to pull trapped oxygen out of the micro-fissures of PTFE caps and threaded seals.

Step 3: In-Glovebox Manipulation

• Transfer the items into the main chamber. Verify that the environmental sensors read <1 ppm O₂ and H₂O.

• Open the 2-vinylpyrrole container. Using a static-free metal spatula or glass pipette, transfer the required mass/volume directly into a tared reaction vessel.

• Solvent Selection: Dissolve the reagent in strictly anhydrous, freeze-pump-thaw degassed solvents. Avoid halogenated solvents (e.g., chloroform or dichloromethane) unless they have been passed through basic alumina, as trace HCl will instantly trigger cationic polymerization[1],[2].

Step 4: Secure Storage

• Transfer any remaining 2-vinylpyrrole into an amber glass vial to protect it from the glovebox's fluorescent/LED lighting.

• Seal tightly with a PTFE-lined cap, wrap the junction with Parafilm, and immediately store it in the internal glovebox freezer at -20°C.

Workflow for the safe transfer and handling of 2-vinylpyrrole in an inert atmosphere glovebox.

Troubleshooting & FAQs

Q: Why did my 2-vinylpyrrole turn from a pale liquid/solid into a dark, viscous tar inside the glovebox? A: This is the visual hallmark of polymerization. Even inside a perfectly inert glovebox, 2-vinylpyrrole is highly susceptible to cationic polymerization if exposed to trace acidic impurities[1]. Causality: The electron-rich pyrrole ring stabilizes carbocation intermediates, making the vinyl group hyper-reactive toward electrophiles. If you used unwashed glassware with acidic residue, or an aged halogenated solvent containing trace HCl, the monomer will rapidly polymerize into poly(2-vinylpyrrole), a dark, conductive oligomer[1]. Always use base-washed glassware and strictly neutral/basic solvents.

Q: My glovebox O₂ sensor spiked from 0.5 ppm to 15 ppm when I brought the reagent in. What happened? A: You likely introduced porous materials or failed to cycle the antechamber properly. Causality: Materials like cardboard packaging, paper labels, or thick rubber septa act as "sponges" for atmospheric oxygen and moisture. During rapid antechamber cycling, these gases do not have enough time to desorb. Once inside the low-pressure, high-purity main chamber, the trapped O₂ outgasses, causing a spike[5],[4]. Always remove paper labels and secondary packaging before placing the vial in the antechamber.

Q: I am trying to perform a Diels-Alder reaction with 2-vinylpyrrole, but I am getting low yields and mostly unidentifiable black flakes. How can I fix this? A: The "black flakes" are autoxidation or polymerization byproducts. 2-Vinylpyrroles undergo Diels-Alder reactions readily, but the reaction conditions must not favor polymerization[2]. Causality: If your dienophile is too electrophilic or if the reaction is heated excessively without a radical inhibitor, the activation energy for polymerization is lower than that of the cycloaddition. Solution: Ensure the reaction is run under strict Schlenk/glovebox conditions, consider adding a trace amount of a radical scavenger (like BHT, if compatible), or use an N-protected derivative (e.g., N-tosyl-2-vinylpyrrole) which reduces the electron density of the pyrrole ring and stabilizes the monomer[2].

Mechanistic pathway of 2-vinylpyrrole degradation via radical or cationic polymerization.

References

• EPFL Occupational Health and Safety. "Glovebox safety guidelines." EPFL. Available at: [Link]

• California Institute of Technology (Caltech). "Glovebox rules - MMRC." Caltech.edu. Available at:[Link]

• Morozova, L. V., et al. "Cationic and free radical polymerization of N-vinyl-2,3-diphenylpyrrole." Academia.edu. Available at: [Link]

Sources

• 1. (PDF) Cationic and free radical polymerization of N-vinyl-2,3-diphenylpyrrole [academia.edu]
• 2. conservancy.umn.edu [conservancy.umn.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mmrc.caltech.edu [mmrc.caltech.edu]
• 5. epfl.ch [epfl.ch]

Optimizing yield of 2-vinylpyrrole in Wittig reaction protocols

Topic: Optimizing yield of 2-vinylpyrrole in Wittig reaction protocols Content type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, scientists, and drug development professionals

Welcome to the Advanced Synthesis Support Hub. This guide addresses the specific challenges encountered during the methylenation of pyrrole-2-carboxaldehyde to synthesize 2-vinylpyrrole via the Wittig reaction. This transformation is notoriously deceptive; while the Wittig reaction is a textbook standard, the pyrrole core introduces unique acidity and stability issues that frequently result in low yields or polymerization ("tarring") if standard protocols are blindly applied.

Diagnostic & Troubleshooting (Q&A)

Q1: I am using standard Wittig conditions (1.1 eq. Base), but my yield is consistently <30%. What is happening?

Diagnosis: You are likely suffering from Stoichiometric Mismatch due to N-H Acidity . The Mechanism: Pyrrole-2-carboxaldehyde contains an acidic proton on the nitrogen (

). Standard Wittig bases (n-BuLi, NaH, KOtBu) are strong enough to deprotonate this nitrogen before or competitively with the phosphonium salt (Methyltriphenylphosphonium bromide).

• The Failure Mode: If you add 1.1 equivalents of base, it is largely consumed by the pyrrole N-H. This leaves insufficient base to generate the reactive phosphorous ylide. The pyrrolyl anion formed is unreactive toward the Wittig reagent.

Solution:

• Method A (Preferred): Protect the nitrogen first (e.g., N-Boc or N-Tosyl). This eliminates the acidic proton and stabilizes the product.

• Method B (Direct): Use 2.2 to 2.5 equivalents of base . The first equivalent deprotonates the pyrrole; the second generates the ylide. Upon aqueous quench, the pyrrole nitrogen is reprotonated.

Q2: My reaction shows conversion on TLC, but the product disappears or turns black during column chromatography.

Diagnosis: Acid-Catalyzed Polymerization . The Mechanism: 2-Vinylpyrroles are electron-rich dienes. They are highly susceptible to electrophilic attack. Standard silica gel is slightly acidic (

). As the concentrated product moves through the silica, the acid sites catalyze rapid polymerization, turning your product into a dark, insoluble oligomer.

Solution:

• Stationary Phase: Switch to Neutral or Basic Alumina (Activity Grade III).

• Modifier: If you must use silica, pre-treat the column with 1-2% Triethylamine (Et3N) in your eluent to neutralize acidic sites.

• Speed: Flash chromatography must be performed rapidly. Do not let the compound sit on the column.

Q3: The product is isolating as a yellow oil but solidifies/decomposes overnight in the freezer.

Diagnosis: Oxidative Instability / Spontaneous Polymerization . The Mechanism: Even in the absence of acid, 2-vinylpyrrole is sensitive to oxygen and light, leading to radical polymerization or oxidation of the pyrrole ring.

Solution:

• Stabilization: Store the purified product with a radical inhibitor (e.g., 0.1% BHT or hydroquinone) if it is not being used immediately.

• Storage: Store at -20°C or -80°C under an Argon atmosphere, shielded from light.

• Best Practice: Synthesize immediately before the next step (telescoping the reaction) whenever possible.

Mechanistic Visualization

The following diagram illustrates the competition between the desired Ylide formation and the parasitic N-deprotonation that causes low yields in standard protocols.

Caption: Mechanistic divergence based on base stoichiometry. Insufficient base leads to N-deprotonation dominance and reaction failure.

Optimized Experimental Protocols

Method A: The "Excess Base" Protocol (For Unprotected Pyrrole)

Use this when N-protection is not feasible.

Parameter	Specification	Note
Reagent A	Methyltriphenylphosphonium bromide	Dry under vacuum at 100°C for 1h before use.
Reagent B	Pyrrole-2-carboxaldehyde	1.0 Equivalent.
Base	n-BuLi (2.5 M in hexanes)	2.2 to 2.4 Equivalents .
Solvent	Anhydrous THF	Must be distilled or from SPS (Solvent Purification System).
Temp	0°C (Addition) RT (Reaction)

Step-by-Step:

• Suspend Methyltriphenylphosphonium bromide (1.2 eq) in anhydrous THF (0.5 M concentration) under Argon.

• Cool to 0°C.

• Add n-BuLi (2.4 eq) dropwise. The solution will turn bright yellow/orange (Ylide formation).

  • Note: The extra equivalents account for the pyrrole N-H and slight titer variations.

• Stir for 30-45 minutes at 0°C.

• Add Pyrrole-2-carboxaldehyde (1.0 eq) dissolved in minimal THF dropwise.

• Warm to Room Temperature and stir for 2-4 hours. Monitor by TLC.[1][2]

• Quench: Cool to 0°C and add Saturated

  solution.

• Workup: Extract with

  . Wash combined organics with water and brine.[1] Dry over .

• Purification: Filter through a pad of Basic Alumina or silica treated with 1%

  .

Method B: The "N-Protected" Protocol (High Stability)

Use this for maximum yield and ease of handling.

• Protection: React Pyrrole-2-carboxaldehyde with

  (DMAP cat., ACN) to yield N-Boc-pyrrole-2-carboxaldehyde.

• Wittig:

  • Suspend Methyltriphenylphosphonium bromide (1.2 eq) in THF.

  • Add KOtBu or NaH (1.3 eq) at 0°C. (Standard stoichiometry applies here).

  • Add N-Boc-pyrrole-2-carboxaldehyde.

  • Run at RT.

• Outcome: The N-Boc group prevents catalyst poisoning and stabilizes the vinyl group during purification. Deprotection can be done later (thermal or mild acid) if required.

Purification Decision Tree

Follow this logic to ensure you do not destroy your product during isolation.

Caption: Decision matrix for selecting the appropriate stationary phase to prevent acid-catalyzed decomposition.

References

• Mechanism of the Wittig Reaction: Vedejs, E., & Peterson, M. J. (1994). Stereocontrol in organic synthesis using the Wittig reaction. Topics in Stereochemistry, 21, 1-85.

• Synthesis of Vinylpyrroles (Classic Protocol): Jones, R. A., & Bean, G. P. (1977). The Chemistry of Pyrroles. Academic Press. (Foundational text on pyrrole acidity and instability).

• N-Protection Strategy for Pyrroles: Hasan, I., Marinelli, E. R., Lin, L. C. C., Fowler, F. W., & Levy, A. B. (1981). The synthesis of N-substituted pyrroles.[3] The Journal of Organic Chemistry, 46(1), 157-164.

• Instability and Polymerization of 2-Vinylpyrroles: Trofimov, B. A., & Mikhaleva, A. I. (1980). N-Vinylpyrroles. Heterocycles, 16(9), 1581-1605. (Discusses the acid-sensitivity and polymerization mechanisms).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting 2-Vinylpyrrole Oxidation and Darkening

Welcome to the Technical Support Center. As electron-rich heterocycles, vinylpyrroles present unique handling and storage challenges. This guide is engineered for researchers and drug development professionals who are experiencing rapid degradation, darkening, or polymerization of 2-vinylpyrrole samples.

Here, we bypass superficial fixes and address the fundamental physical chemistry of pyrrole degradation, providing field-proven, self-validating protocols to rescue your samples and prevent future loss.

Mechanistic Causality: The Science of Darkening

To troubleshoot 2-vinylpyrrole, you must first understand its inherent reactivity. Pyrroles lacking electron-withdrawing groups are extremely electron-rich[1]. The addition of a 2-vinyl group extends this conjugation, creating a highly reactive diene system that is exceptionally susceptible to two primary degradation pathways:

• Photo-Oxidation (Radical Pathway): Exposure to ambient UV light and atmospheric oxygen generates radical cations. These radicals rapidly propagate, cross-linking the pyrrole rings[2].

• Cationic Polymerization (Acid Pathway): Even trace amounts of Lewis or Brønsted acids will protonate the electron-rich ring, initiating a cascading cationic polymerization[3].

Both pathways result in the formation of highly conjugated polypyrrole oligomers[4]. Because these conjugated networks absorb light across a broad spectrum, they appear dark brown or black to the naked eye.

Fig 1. Mechanistic pathway of 2-vinylpyrrole oxidation and polymerization.

Frequently Asked Questions (FAQs)

Q: My 2-vinylpyrrole sample turned completely black overnight, but my

H-NMR spectrum shows it is >98% pure. How is this physically possible? A: This is a classic phenomenon with electron-rich aromatics. The darkening is caused by trace amounts of extensively conjugated polypyrroles. Because these degradation products possess massive molar absorptivities, even a 0.1% impurity concentration will turn the entire sample opaque black[1]. Furthermore, high-molecular-weight polymeric materials experience severe signal broadening in NMR due to poor rotational averaging and short relaxation times. Consequently, their signals blend into the baseline, making the sample appear artificially "pure" to standard pulse sequences[1].

Q: Can I use standard silica gel chromatography to purify my darkened sample? A: Absolutely not. Standard silica gel is mildly acidic. Exposing acid-sensitive vinylpyrroles to silica will actively catalyze their polymerization directly on the column, effectively destroying your sample and generating more waste[3]. You must use basic alumina.

Q: Why does the sample darken even faster immediately after I concentrate it on the rotovap? A: Concentration increases the proximity of the monomers. If trace radicals or oxidized species are present, removing the solvent drastically increases the probability of bimolecular collisions, accelerating the oligomerization rate[1].

Self-Validating Experimental Protocols

To rescue a degraded sample, you must break the propagation chain by physically removing the acidic initiators and the high-molecular-weight oligomers.

Fig 2. Self-validating purification and stabilization workflow for 2-vinylpyrrole.

Protocol: Rescue and Purification of Degraded 2-Vinylpyrrole

Causality Focus: We utilize Basic Alumina (Brockmann Grade I) because it strictly neutralizes trace acids while simultaneously trapping highly polar polypyrrole chains via adsorption[3]. Vacuum distillation is employed subsequently because atmospheric distillation would induce thermal polymerization[2].

Step 1: Preparation of the Alumina Plug

• Pack a glass frit or short column with 2-3 inches of Brockmann Grade I Basic Alumina.

• Flush the plug with a non-polar, deoxygenated solvent (e.g., anhydrous hexane or pentane) under an argon blanket.

Step 2: Filtration & Validation

• Dilute the darkened 2-vinylpyrrole sample in the chosen solvent (1:5 ratio) and pass it through the basic alumina plug.

• Self-Validation Check: The dark polymeric impurities will strongly adhere to the top of the stationary phase as a black band. The eluent dropping into the receiving flask must be a pale yellow or completely colorless solution. If the eluent is dark, your plug is too short or the alumina is saturated.

Step 3: Solvent Removal

• Carefully concentrate the eluent using a rotary evaporator.

• Critical Parameter: Do not heat the water bath above 25°C. Purge the rotovap system with Argon/Nitrogen when breaking the vacuum to prevent immediate auto-oxidation of the newly concentrated monomer.

Step 4: Vacuum Distillation (For >99% Purity)

• Subject the concentrated monomer to short-path vacuum distillation. Ensure the entire apparatus is purged with Argon before pulling a vacuum. Discard the first few drops (forerun) and collect the main fraction in an amber, foil-wrapped receiving flask cooled in an ice bath.

Quantitative Data: Storage & Stability Matrix

Proper storage is the only way to prevent the recurrence of darkening. The following matrix summarizes the expected shelf life of 2-vinylpyrrole under various environmental conditions.

Table 1: Storage Conditions and Expected Stability Matrix for 2-Vinylpyrrole

Storage Condition	Atmosphere	Light Exposure	Expected Shelf Life	Purity Retention (1 Month)
Room Temp (20°C)	Air	Ambient Light	< 24 Hours	< 50% (Rapid Darkening)
Room Temp (20°C)	Argon / N	Dark (Amber/Foil)	3 - 5 Days	~ 85% (Slight Yellowing)
Fridge (4°C)	Argon / N	Dark	2 - 4 Weeks	> 90% (Pale Yellow)
Freezer (-20°C)	Argon / N	Dark	6 - 12 Months	> 98% (Colorless)
-20°C + Stabilizer*	Argon / N	Dark	> 12 Months	> 99% (Colorless)

*Note: Radical scavengers (like BHT at 0.1%) can be added if they do not interfere with your downstream synthetic applications.

References

• Pyrroles Began to Darken in Color : r/Chempros.Reddit.
• Pyrrole.Wikipedia.
• Diels-Alder reactions of N-tosyl-2-vinylpyrrole.University of Minnesota Digital Conservancy.
• Polypyrrole Derivatives: Preparation, Properties and Application.MDPI.

Sources

• 1. reddit.com [reddit.com]
• 2. Pyrrole - Wikipedia [en.wikipedia.org]
• 3. conservancy.umn.edu [conservancy.umn.edu]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting TPPO Removal from 2-Vinylpyrrole Syntheses

As a Senior Application Scientist, I frequently consult on the purification bottlenecks of heterocyclic synthesis. The Wittig olefination of pyrrole-2-carboxaldehyde to yield 2-vinylpyrrole is a classic and highly utilized transformation [1]. However, it generates stoichiometric amounts of triphenylphosphine oxide (TPPO). Because 2-vinylpyrrole is highly sensitive to acidic conditions and its vinyl group makes it prone to rapid polymerization, standard aggressive TPPO removal tactics will destroy your product.

This guide provides field-proven, causality-driven protocols to isolate your target compound with high fidelity, ensuring your methodology is scalable, safe, and self-validating.

Strategic Purification Workflow

The optimal purification strategy depends entirely on your reaction scale and the chemical sensitivities of the pyrrole ring.

Workflow for TPPO removal from 2-vinylpyrrole, highlighting scale-dependent strategies and risks.

Troubleshooting & FAQs

Q1: Why is removing TPPO from 2-vinylpyrrole so uniquely challenging? A: TPPO is a highly polar, crystalline byproduct that often co-elutes during chromatography and co-crystallizes with target molecules. While stable products can withstand harsh acidic washes to remove TPPO, 2-vinylpyrrole cannot. The electron-rich pyrrole ring, combined with the reactive vinyl appendage, makes the molecule highly susceptible to acid-catalyzed polymerization and oxidative degradation. Therefore, purification must rely strictly on orthogonal solubility profiles or mild complexation.

Q2: Can I use the oxalyl chloride method to precipitate TPPO? A: Absolutely not. While [2] describe a highly efficient, chromatography-free method using oxalyl chloride to convert TPPO into an insoluble chlorophosphonium salt, this reagent is incompatible with your substrate. Oxalyl chloride will trigger a Vilsmeier-Haack-type acylation on the electron-rich pyrrole ring or cause immediate, irreversible polymerization of the vinyl group.

Q3: What is the most reliable, scalable method for this specific substrate? A: For reactions exceeding 1 gram, precipitation with Zinc Chloride (

) is the gold standard. As demonstrated by [3], forms a highly insoluble complex in polar solvents like ethanol. Because is only a mild Lewis acid, it is well-tolerated by 2-vinylpyrrole at ambient temperatures, allowing for a clean, chromatography-free separation.

Validated Experimental Protocols

Every protocol below is designed as a self-validating system —meaning the procedure includes built-in analytical checkpoints so you can mathematically or spectroscopically verify success before proceeding to the next step.

Protocol A: Non-Polar Trituration & Silica Plug (Scale: < 1g)

Causality: TPPO is virtually insoluble in cold aliphatic hydrocarbons, whereas the relatively non-polar 2-vinylpyrrole oil dissolves readily.

• Solvent Evaporation: Concentrate the crude Wittig reaction mixture completely in vacuo. Causality: Even 5% residual THF or DCM will drastically increase the solubility of TPPO in the trituration solvent, ruining the separation.

• Suspension: Add a cold mixture of Hexanes/Diethyl Ether (9:1 v/v) to the flask (approx. 10 mL per gram of crude). Triturate vigorously with a glass rod. TPPO will crash out as a dense white powder.

• Filtration: Filter the suspension through a short pad of silica gel (2-3 cm) in a sintered glass funnel. Wash the pad with an additional 2 column volumes of the Hexanes/Ether mixture. Causality: The silica pad traps any trace dissolved TPPO (which streaks heavily and binds tightly to silica), while the non-polar 2-vinylpyrrole elutes at the solvent front.

• System Validation: Spot the filtrate on a TLC plate and elute with 20% EtOAc/Hexanes. Visualize with UV and Vanillin stain. 2-Vinylpyrrole will appear as a high-running spot (

  ), while the baseline must remain completely clear of UV-active TPPO.

Protocol B: Zinc Chloride Complexation (Scale: > 1g)

Causality:

acts as a Lewis acid, binding to the Lewis basic oxygen of TPPO to form a highly crystalline, insoluble complex, leaving the pyrrole untouched [3].

• Solvent Exchange: Concentrate the crude reaction mixture and redissolve the residue in warm absolute ethanol (5 mL per gram of crude).

• Complexation: Prepare a 1.8 M solution of anhydrous

  in warm ethanol. Add this dropwise to your crude mixture at room temperature. Causality: You must add exactly 0.5 equivalents of relative to the theoretical yield of TPPO to form the complex efficiently without leaving excess Lewis acid in solution.

• Precipitation: Stir for 30 minutes. Scrape the sides of the flask to induce crystallization if necessary. A heavy white precipitate will form. Filter the mixture through Celite to remove the complex.

• System Validation: Take a 0.1 mL aliquot of the filtrate, remove the solvent, dissolve in

  , and acquire a single-scan NMR spectrum. The complete absence of a resonance at ~29 ppm mathematically validates that 100% of the TPPO has been removed. You may then safely concentrate the bulk filtrate to isolate pure 2-vinylpyrrole.

Quantitative Physicochemical Data

To further understand the causality behind these purification choices, compare the physicochemical properties of the two components:

Physicochemical Property	Triphenylphosphine Oxide (TPPO)	2-Vinylpyrrole	Separation Rationale
Molecular Weight	278.29 g/mol	93.13 g/mol	N/A
Physical State (25°C)	Highly crystalline white solid	Pale yellow liquid / oil	TPPO's crystallinity drives precipitation.
Solubility in Hexanes	Very Poor (< 1 mg/mL)	Excellent	Enables selective trituration (Protocol A).
Solubility in Ethanol	Excellent	Excellent	Requires chemical complexation (Protocol B).
Response to	Forms insoluble	Remains soluble	Selective Lewis acid-base complexation.
Chemical Stability	Highly stable, inert	Acid-sensitive, polymerizes easily	Precludes the use of harsh acidic workups.

References

• Jones, R. A., & Lindner, J. A. (1965). "Pyrrole studies. V. Applications of the Wittig reaction to the synthesis of substituted pyrroles." Australian Journal of Chemistry, 18(6), 875-885. URL:[Link]

• Byrne, P. A., Rajendran, K. V., Muldoon, J., & Gilheany, D. G. (2012). "A convenient and mild chromatography-free method for the purification of the products of Wittig and Appel reactions." Organic & Biomolecular Chemistry, 10(17), 3531-3537. URL:[Link]

• Batesky, D. C., Goldfogel, M. J., & Weix, D. J. (2017). "Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents." The Journal of Organic Chemistry, 82(19), 9931–9936. URL:[Link]

Technical Support Center: Controlling Regioselectivity in Diels-Alder Reactions of 2-Vinylpyrrole

Welcome to the Advanced Applications Support Center. As researchers and drug development professionals, you know that synthesizing indole and tetrahydroindole scaffolds via[4+2] cycloadditions of 2-vinylpyrroles is a powerful, atom-economical strategy. However, the inherent electron-rich nature of the pyrrole ring often leads to competing reaction pathways, poor regioselectivity, and unstable adducts.

This guide synthesizes field-proven methodologies and mechanistic insights to help you troubleshoot chemoselectivity (Michael addition vs. Diels-Alder) and stereocontrol in your cycloaddition workflows.

I. Frequently Asked Questions (Troubleshooting Guide)

Q1: My reaction with 2-vinylpyrrole and a dienophile is yielding Michael addition products instead of the expected [4+2] Diels-Alder adduct. How do I fix this? The Causality: The pyrrole nitrogen possesses a lone pair of electrons that donates into the aromatic ring, making the C2 and C3 positions highly nucleophilic. When using unprotected (N-H) or electron-donating N-alkyl protected (e.g., N-methyl) 2-vinylpyrroles, the high electron density at the pyrrole ring favors a stepwise nucleophilic attack on the electron-deficient dienophile (like maleimide or DMAD). This results in a Michael addition rather than a concerted cycloaddition [1]. The Solution: You must invert the electronic bias of the diene system. By installing a strongly electron-withdrawing protecting group (EWG) such as an N-tosyl (phenylsulfonyl) group, you pull the nitrogen's lone pair out of the ring via resonance. This deactivates the pyrrole's nucleophilicity, suppressing the Michael pathway and forcing the exocyclic vinyl group and the C2-C3 double bond to act as a unified diene in a concerted Diels-Alder reaction [2].

Q2: How do I control the endo/exo stereoselectivity when reacting N-protected 2-vinylpyrroles with cyclic dienophiles? The Causality: Stereoselectivity in these normal electron-demand Diels-Alder reactions is governed by secondary orbital interactions between the HOMO of the 2-vinylpyrrole and the LUMO of the dienophile. The Solution: Utilizing cyclic, highly electron-deficient dienophiles like N-phenylmaleimide under strictly thermal conditions (room temperature to 80 °C) almost exclusively yields the endo-adduct [3]. The endo transition state is stabilized by the overlap of the maleimide carbonyl π-orbitals with the back-face of the pyrrole ring. Avoid Lewis acid catalysts if endo-selectivity is already high, as strong Lewis acids can sometimes trigger reversible retro-Diels-Alder pathways or polymerize the sensitive diene.

Q3: I successfully isolated the unrearranged Diels-Alder adduct of N-tosyl-2-vinylpyrrole. However, after storing it on the benchtop, NMR shows degradation into a new compound. What is happening? The Causality: Unlike many vinylheterocycle cycloadditions that rapidly rearrange to reform the aromatic system, the N-tosyl-2-vinylpyrrole adduct is remarkably stable in its unrearranged form. However, this adduct contains a highly reactive tetrahydropyrrole double bond and an acidic α-proton. When exposed to atmospheric oxygen, it readily undergoes autoxidation (triplet oxygen insertion) to form a crystalline hydroperoxide derivative [4]. The Solution: The unrearranged adduct must be purified quickly via silica gel chromatography and immediately stored under an inert atmosphere (Argon or N₂) at -20 °C. See Protocol 2 for proper handling.

II. Mechanistic Pathway: Electronic Control of Chemoselectivity

The following diagram illustrates how the choice of N-protecting group acts as a chemical switch, bifurcating the reaction pathway between stepwise Michael addition and concerted Diels-Alder cycloaddition.

Fig 1: Chemoselectivity switch in 2-vinylpyrrole reactions based on N-substituent electronics.

III. Quantitative Data: Effect of N-Protecting Groups

To streamline your experimental design, the table below summarizes the empirical effects of various N-protecting groups on the reactivity and chemoselectivity of 2-vinylpyrrole.

N-Protecting Group	Electronic Effect	Primary Reaction Pathway	Adduct Aromatization	Adduct Stability
None (-H)	Strongly Donating	Michael Addition / Polymerization	N/A	Very Low
-Methyl	Donating	Michael Addition	N/A	Low
-Benzyl	Mildly Withdrawing	Diels-Alder [3]	Spontaneous (to Indole)	Moderate
-Tosyl (-SO₂Ph)	Strongly Withdrawing	Diels-Alder [2]	Unrearranged (Stable)	High (Prone to Autoxidation) [4]

IV. Experimental Protocols

Protocol 1: Synthesis of N-Tosyl-2-vinylpyrrole

Note: This protocol establishes the necessary electron-withdrawing protection to ensure Diels-Alder chemoselectivity.

• Deprotonation: Dissolve 2-formylpyrrole (10.0 mmol) in anhydrous THF (50 mL) under an Argon atmosphere. Cool the flask to 0 °C using an ice bath. Slowly add Sodium Hydride (NaH, 60% dispersion in mineral oil, 12.0 mmol) in portions. Stir for 30 minutes until gas evolution ceases.

• Tosylation: Add p-Toluenesulfonyl chloride (TsCl, 11.0 mmol) dropwise as a solution in THF (10 mL). Allow the reaction to warm to room temperature and stir for 4 hours.

• Wittig Olefination: In a separate flask, generate the methylenetriphenylphosphorane ylide by reacting methyltriphenylphosphonium bromide (15.0 mmol) with potassium tert-butoxide (14.5 mmol) in THF at 0 °C.

• Coupling: Transfer the N-tosyl-2-formylpyrrole solution to the ylide solution via cannula. Stir at room temperature for 12 hours.

• Workup: Quench with saturated aqueous NH₄Cl, extract with ethyl acetate (3 x 30 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash chromatography (Hexanes/EtOAc) to yield pure N-tosyl-2-vinylpyrrole.

Protocol 2: Thermal Diels-Alder Cycloaddition and Isolation

Note: This protocol describes the cycloaddition with N-phenylmaleimide and the critical steps required to prevent autoxidation of the adduct.

• Reaction Setup: Dissolve N-tosyl-2-vinylpyrrole (2.0 mmol) and N-phenylmaleimide (2.2 mmol) in anhydrous chloroform (10 mL) in a flame-dried Schlenk flask.

• Degassing: Sparge the solution with Argon for 15 minutes to remove dissolved oxygen (critical to prevent hydroperoxidation).

• Incubation: Seal the flask and stir at room temperature (20–25 °C) for 72 hours. Monitor the disappearance of the diene via TLC (1:1 Hexane:Ethyl Acetate).

• Purification: Directly load the crude reaction mixture onto a silica gel column. Elute with a gradient of Hexane to 1:1 Hexane:Ethyl Acetate.

• Isolation & Storage: Collect the fractions containing the unrearranged endo-adduct (Rf ≈ 0.30). Concentrate under reduced pressure, backfill the flask with Argon, and immediately store the crystalline product at -20 °C in the dark.

Fig 2: End-to-end experimental workflow for synthesizing and isolating the DA adduct.

V. References

• Lanzatella, N. P. (2009). Access to Indoles via Diels-Alder reactions of vinylpyrroles. University of Minnesota Digital Conservancy.[Link]

• Noland, W. E., et al. (2014). Diels-Alder reactions of N-tosyl-2-vinylpyrrole. University of Minnesota Digital Conservancy.[Link]

• Lanza, T., et al. (2020). Highly selective Diels–Alder and Heck arylation reactions in a divergent synthesis of isoindolo- and pyrrolo-fused polycyclic indoles from 2-formylpyrrole. Beilstein Journal of Organic Chemistry, 16, 118.[Link]

• Noland, W. E., et al. (2014). Crystal structure of (±)-(3aR,5R,8bR)-5-hydroperoxy-2-phenyl-6-tosyl-4,5,6,8b-tetrahydropyrrolo[3,4-e]indole-1,3(2H,3aH)-dione. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 9), o1009–o1010.[Link]

Technical Support Center: 2-Vinylpyrrole Monomer Storage &amp; Handling

Case ID: VP-2-STABILITY Status: Active Priority: Critical (High Reactivity) Subject: Prevention of Dimerization and Polymerization in 2-Vinylpyrrole

Executive Summary: The Instability Mechanism

Why is my 2-vinylpyrrole degrading? Unlike its more common isomer N-vinylpyrrolidone (NVP), 2-vinylpyrrole contains a vinyl group directly attached to the electron-rich carbon ring (C2 position). This conjugation creates a system with exceptionally high electron density at the

-carbon of the vinyl group.

The primary failure mode is Acid-Catalyzed Dimerization , followed by radical polymerization. Even trace amounts of protons (

) or peroxides can trigger a cascade where the monomer acts as both a nucleophile and an electrophile, rapidly forming dimers (often cyclobutane or dipyrromethane derivatives) and eventually insoluble black oligomers (pyrrole blacks).

The Golden Rule: 2-Vinylpyrrole must be treated as a living, acid-sensitive intermediate , not a shelf-stable reagent.

Critical Storage Parameters (The "4-Pillar" Protocol)

To prevent dimerization, you must simultaneously control four variables. A failure in one will lead to sample loss.

Parameter	Specification	Technical Rationale
1. pH Control	Strictly Basic (pH > 8)	Protons catalyze the initial carbocation formation. You must store the monomer with a solid base scavenger.
2. Temperature	-20°C to -80°C	Thermal energy overcomes the activation barrier for [4+2] cycloaddition (dimerization). Room temp storage guarantees degradation within hours/days.
3. Atmosphere	Argon or Nitrogen	Oxygen reacts with the vinyl group to form peroxides, which then initiate radical polymerization.
4. Stabilizers	Radical Inhibitor + Base	A dual-system is required: a radical trap (e.g., TBC) and an acid scavenger (e.g., KOH).

Step-by-Step Storage Protocol

A. For Pure Monomer (Neat)

Applicable for synthesized bulk material.

• Vessel Preparation: Use amber glass vials silanized to remove surface hydroxyls (acidic sites on glass).

• Add Stabilizer: Add 0.1% w/w KOH pellets or anhydrous

  directly into the vial.

  • Note: Solid KOH is preferred over powder to minimize surface area contact while maintaining a basic microenvironment.

• Radical Inhibition: Add 10-50 ppm of p-tert-butylcatechol (TBC) .

  • Why TBC? It is effective at lower concentrations than hydroquinone and works well in non-aqueous environments.

• Atmosphere: Purge the headspace with Argon for 2 minutes. Seal with a Teflon-lined cap (avoid rubber, which can leach plasticizers).

• Environment: Store immediately at -20°C (short term < 1 month) or -80°C (long term).

B. For Solution (NMR/Analysis)

Most common point of failure.

• Solvent Choice:

  • NEVER use standard Chloroform-d (

    ). It naturally forms HCl over time, which will polymerize 2-vinylpyrrole in seconds.

  • PREFERRED: Benzene-

    ( ) or DMSO- .

  • IF

    IS NECESSARY: Pass the solvent through a small plug of basic alumina immediately before use to neutralize acidity.

• Analysis Window: Analyze within 30 minutes of dissolution. Do not store NMR tubes overnight.

Troubleshooting & Diagnostics (FAQ)

Q1: My clear oil turned into a black, viscous tar overnight. What happened?

Root Cause: "Pyrrole Black" formation. Mechanism: You likely had trace acid present or stored it at room temperature. The monomer underwent chain-growth polymerization. The black color comes from the extensive conjugation of the resulting polypyrrole-like chains. Solution: The sample is unrecoverable. Resynthesize and ensure KOH pellets are added immediately after distillation.

Q2: The NMR shows broad peaks and new multiplets in the aliphatic region (1.5 - 4.0 ppm).

Root Cause: Dimerization.[1] Diagnosis: 2-vinylpyrrole monomer peaks appear in the olefinic region (5.0 - 7.0 ppm). Peaks appearing upfield (1.5 - 4.0 ppm) indicate the loss of the double bond character, likely forming a cyclic dimer (cyclobutane derivative or tetrahydroindole). Solution: If <10% conversion, repurify via rapid chromatography on Basic Alumina (not Silica, which is acidic).

Q3: Can I remove the TBC stabilizer before use?

Answer: Yes. Protocol: Pass the monomer through a short column of inhibitor-remover beads or basic alumina . Do not perform an aqueous wash (extraction), as 2-vinylpyrrole is sensitive to hydrolysis and pH fluctuations in water.

Visualizing the Failure Mode

The following diagram illustrates the acid-catalyzed pathway you are trying to prevent.

Figure 1: The acid-catalyzed degradation cascade. Note that the presence of base (Green) is the only effective stop-gap for the initial protonation event.

Decision Tree: Storage Workflow

Figure 2: Operational workflow for handling fresh monomer to prevent immediate dimerization.

References

• Trofimov, B. A., et al. (1989). "Synthesis of pyrroles and N-vinylpyrroles from ketoximes and acetylene." The Chemistry of Heterocyclic Compounds. (Foundational work on the synthesis and stability of vinylpyrroles).

• Trofimov, B. A., et al. (1999).[2] "Synthesis and Thermal Stability of O-Vinylketoximes." Synthesis. (Details the thermal instability of vinyl-functionalized pyrrole precursors).

• BASF Technical Data. (2025). "N-Vinylpyrrolidone Storage and Handling." (Standard industrial protocols for vinyl monomer stabilization, adapted for the more reactive C-vinyl isomer).

• Sigma-Aldrich. (2024). "Product Specification: 1-Vinyl-2-pyrrolidinone stabilized." (Reference for standard stabilizer concentrations like TBC and amines).

• Soldi, V., et al. (2003).[3][4] "Thermal stability of poly(N-vinyl-2-pyrrolidone-co-methacrylic acid) copolymers." Polymer Degradation and Stability. (Provides context on thermal degradation pathways).

Sources

• 1. Substrate- and Reagent-Controlled Dimerization of Vinyl para-Quinone Methides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. scilit.com [scilit.com]
• 4. Thermal stability of poly(N-vinyl-2-pyrrolidone-co-methacrylic acid) copolymers in inert atmosphere | Scilit [scilit.com]

Solvents to avoid when handling unstable 2-vinylpyrrole derivatives

Technical Support Center: Unstable 2-Vinylpyrrole Derivatives

A Guide for Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth information and troubleshooting advice for handling unstable 2-vinylpyrrole derivatives. As these compounds are highly susceptible to polymerization and degradation, proper solvent selection and handling techniques are critical to ensure experimental success and sample integrity.

Frequently Asked Questions (FAQs)

Q1: My 2-vinylpyrrole derivative rapidly changed color and viscosity after dissolving it in a common laboratory solvent. What is happening?

This is a classic sign of polymerization or degradation. 2-Vinylpyrrole derivatives are highly reactive monomers that can readily undergo polymerization through cationic or radical pathways. The change in color and viscosity (thickening or solidification) indicates the formation of oligomers or a polymer. This process is often initiated by trace impurities or the inherent properties of the solvent itself.

Q2: Which types of solvents are most likely to cause polymerization of my 2-vinylpyrrole derivative?

The primary culprits are solvents that can initiate cationic or radical polymerization. These include:

• Protic Solvents: Solvents with acidic protons, such as alcohols (methanol, ethanol) and water, can protonate the vinyl group or the pyrrole ring, initiating cationic polymerization.[1][2][3]

• Acidic Solvents & Impurities: Any solvent containing acidic impurities (e.g., older bottles of chloroform which can generate HCl) will rapidly degrade 2-vinylpyrrole derivatives.[4] Even seemingly neutral solvents can become acidic over time.

• Solvents Prone to Peroxide Formation: Ethers like diethyl ether and tetrahydrofuran (THF) can form explosive peroxides upon storage, which can act as radical initiators.[5]

• Lewis Acidic Solvents/Impurities: Solvents that can act as or contain Lewis acids can also promote polymerization.[6][7][8]

Q3: Can I use chlorinated solvents like dichloromethane (DCM) or chloroform (CDCl3) for my experiments?

Caution is strongly advised. While often used for reactions and NMR spectroscopy due to their good dissolving power, chlorinated solvents can pose a risk. Commercial grades of chloroform, especially unstabilized ones, can contain trace amounts of HCl and phosgene, which are potent initiators of cationic polymerization.[4] If you must use a chlorinated solvent, it should be freshly distilled and passed through a plug of basic alumina to remove acidic impurities. For NMR, using deuterated benzene or acetone is a safer alternative if the compound is soluble.

Q4: Are polar aprotic solvents like DMF, DMSO, or acetonitrile safe to use?

Polar aprotic solvents are generally a better choice than polar protic solvents because they lack acidic protons.[2][3] They are less likely to initiate cationic polymerization directly. However, their high polarity can sometimes facilitate decomposition pathways, and their purity is crucial. Always use anhydrous, high-purity grades of these solvents.

Q5: What are the recommended solvents for handling and short-term storage of 2-vinylpyrrole derivatives?

The best choices are generally non-polar, aprotic solvents that are not prone to peroxide formation and are free of acidic impurities. These include:

• Aromatic Hydrocarbons: Benzene and toluene are good choices for dissolving and handling 2-vinylpyrrole derivatives. They are relatively inert and have been used as solvents for the polymerization of these compounds under controlled conditions, indicating short-term stability of the monomer.

• Saturated Hydrocarbons: Hexanes and heptane can be used, particularly for purification by column chromatography, though the solubility of more polar derivatives may be limited.

• Dioxane: 1,4-Dioxane is a suitable solvent, but it must be fresh and free of peroxides.

For long-term storage, it is best to store the neat, purified compound under an inert atmosphere (argon or nitrogen) at low temperatures (-20°C or below), protected from light, and with a polymerization inhibitor if necessary.

Troubleshooting Guide

Symptom	Potential Cause	Recommended Action
Solution turns dark and thickens immediately upon dissolution.	Rapid polymerization initiated by a highly reactive solvent (e.g., acidic or protic).	Immediately discontinue use of the solvent. Refer to the solvent compatibility table below.
NMR spectrum shows broad peaks and a loss of vinyl proton signals.	Polymerization has occurred in the NMR tube.	The NMR solvent is likely contaminated with acid. Use a fresh ampule of deuterated solvent, preferably a non-chlorinated one like benzene-d6 or acetone-d6. Consider adding a small amount of a non-volatile base like potassium carbonate to the NMR tube.
Reaction yields are consistently low, with a significant amount of insoluble material.	The reaction solvent is causing gradual polymerization of the starting material or product.	Switch to a more inert solvent (e.g., toluene, dioxane). Ensure all solvents are anhydrous and deoxygenated.
Compound decomposes during column chromatography.	The chromatography solvent is too polar or acidic.	Use less polar solvents like hexanes/ethyl acetate mixtures. Neutralize the silica gel with a base (e.g., triethylamine) before preparing the column.

Solvent Compatibility for 2-Vinylpyrrole Derivatives

Solvent Class	Solvents to AVOID	Rationale for Avoidance	Recommended Alternatives
Polar Protic	Water, Methanol, Ethanol, Isopropanol	Can donate protons, initiating cationic polymerization.[2][3]	Toluene, Dioxane, Tetrahydrofuran (peroxide-free)
Halogenated	Chloroform (unstabilized), Dichloromethane (if acidic)	Can contain acidic impurities (HCl, phosgene) that initiate cationic polymerization.[4]	Benzene, Toluene, Acetone
Ethers	Diethyl ether (old), Tetrahydrofuran (old)	Can form peroxides which act as radical initiators.[5]	Fresh, peroxide-free Dioxane or THF.
Polar Aprotic	N,N-Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Use with caution. While generally better than protic solvents, their high polarity can sometimes promote side reactions. Ensure high purity.	Toluene, Benzene
Non-Polar Aprotic	Hexanes, Toluene, Benzene, Dioxane	Generally safe, but ensure purity and absence of peroxides in ethers.	These are the recommended solvents for general handling.

Degradation Pathways of 2-Vinylpyrrole Derivatives

The primary modes of degradation for 2-vinylpyrrole derivatives are cationic and radical polymerization. The following diagram illustrates these pathways.

Caption: Degradation pathways of 2-vinylpyrrole derivatives.

Experimental Protocols

Protocol 1: Safe Dissolution of a 2-Vinylpyrrole Derivative for Reaction

• Solvent Selection: Choose an appropriate inert solvent such as toluene or peroxide-free 1,4-dioxane.

• Solvent Preparation: Use an anhydrous grade of the solvent. If not available, dry the solvent using standard procedures (e.g., distillation from sodium/benzophenone for ethers and hydrocarbons). It is highly recommended to degas the solvent by bubbling with argon or nitrogen for at least 30 minutes to remove dissolved oxygen.

• Inert Atmosphere: Perform all manipulations under an inert atmosphere (argon or nitrogen) in a glovebox or using Schlenk line techniques.

• Dissolution: To a flame-dried flask under a positive pressure of inert gas, add the 2-vinylpyrrole derivative. Cannulate the degassed, anhydrous solvent into the flask.

• Inhibitor (Optional): If the experiment involves heating for an extended period, consider adding a small amount of a radical inhibitor such as butylated hydroxytoluene (BHT), provided it does not interfere with the desired reaction.

Protocol 2: Preparation of an NMR Sample of an Unstable 2-Vinylpyrrole Derivative

• Solvent Selection: Choose a deuterated solvent that is known to be stable and is unlikely to contain acidic impurities. Benzene-d6 and acetone-d6 are generally safer choices than chloroform-d.

• Solvent Purity: Use a fresh, sealed ampule of the deuterated solvent.

• Sample Preparation: In a clean, dry vial, dissolve a small amount of the 2-vinylpyrrole derivative in the deuterated solvent.

• Stabilization: To mitigate the risk of degradation from trace acid in the solvent or on the glassware, add a small amount of a solid, non-volatile base like anhydrous potassium carbonate to the NMR tube before adding the sample solution.

• Analysis: Acquire the NMR spectrum as soon as possible after sample preparation. Store the NMR tube at a low temperature and in the dark if immediate analysis is not possible.

References

• Stereochemical Study of 2-Substituted N-Vinylpyrroles. ConnectSci.
• Polar Protic and Aprotic Solvents. ChemTalk.

• Lewis Acid Catalyzed[1][6]-Sigmatropic Rearrangement of Vinyl Aziridines. PMC.

• Polar Protic and Polar Aprotic Solvents. Chemistry Steps.
• Lewis acid and gold catalyzed cycloaddition reactions of 2‐vinylindoles...
• Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Master Organic Chemistry.
• N-Vinyl-2-pyrrolidone and polyvinyl pyrrolidone. NCBI.
• How the Concept of Solvent Polarity Investigated with Solvatochromic Probes Helps Studying Intermolecular Interactions. MDPI.
• Lewis acid catalyzed reaction of arylvinylidenecyclopropanes with ethyl (arylimino)
• Application and preparation of N-vinyl-2-pyrrolidone. ChemicalBook.
• How to Get a Good 1H NMR Spectrum. University of Rochester Chemistry.
• Lewis Acid Catalyzed Cyclization of Propargylic Alcohols with 2-Vinylphenol. PubMed.
• Synthesis and characterization of novel functional vinyl ethers th
• Isopropanol and acetone induces vinyl chloride degradation in Rhodococcus rhodochrous. PubMed.
• Investigation of solvent effect on the synthesis of N-vinylpyrrolidone from acetylene: experimental studies and mechanistic insights.
• Analyzing Polymers that are Soluble in Polar-Organic Solvents with TSKgel Alpha Series Columns. Tosoh Bioscience.
• Influence of solvent polarity and proticity on the photochemical properties of norfloxacin. PubMed.
• solvent polarity. Semantic Scholar.
• CAS 88-12-0: N-Vinyl-2-pyrrolidone. CymitQuimica.
• Blending of the Thermodynamically Incompatible Polyvinyl Chloride and High-Pressure Polyethylene Polymers Using a Supercritical Fluid Anti-Solvent Method (SEDS) Dispersion Process. MDPI.
• Thermal stability of poly(N-vinyl-2-pyrrolidone-co-methacrylic acid)
• Use of Polyvinyl Alcohol as a Solubility-Enhancing Polymer for Poorly Water Soluble Drug Delivery (Part 1). PMC.
• Degradation kinetics of poly (vinyl-pyrrolidone) under ultrasonic irradiation.
• An In-depth Technical Guide to the Solubility of 2-Pyrrolidinone in Organic Solvents. Benchchem.
• Comparative Study of Thermal Stability and Thermal Degradation Kinetics of Poly(Vinyl Ethers) with Different Side Groups.
• Pathways of Chemical Recycling of Polyvinyl Chloride. Part 2.
• Ultrasonic Degradation of Polyvinyl Pyrrolidone (PVP): Effect of Power of Ultrasound, Temperature and Concentration.
• Living Cationic Polymerization of Silyl-Protected β-Methyl Vinyl Ethers (Propenyl Ethers): Synthesis of Hydroxy-Functional Polymers with High T g and LCST-Type Thermoresponse. MDPI.
• Polyvinyl Alcohol: A Comprehensive Study. Acta Scientific.
• Effect of molecular weight on the ultrasonic degradation of poly(vinyl-pyrrolidone). PubMed.
• Chlorin
• Effect of molecular weight on the ultrasonic degradation of poly(vinyl-pyrrolidone).
• Mixed redox catalytic destruction of chlorinated solvents in soils and groundw
• Properties of Polyvinyl Alcohol. elephchem.com.
• Use of Polyvinyl Alcohol as a Solubility Enhancing Polymer for Poorly Water-Soluble Drug Delivery (Part 2). SciSpace.
• Polyvinyl Alcohol: A Comprehensive Overview. Open Access Journals.
• Synthesis of 2,3-Disubstituted Pyrroles by Lewis Acid Promoted Cyclization of N-Sulfonyl Vinylogous Carbam
• SAFETY D
• The Protonation of Pyrroles. Journal of the American Chemical Society.
• Features op the protonation of N-vinylpyrroles. Ben-Gurion University Research Portal.
• Cationic and free radical polymerization of N-vinyl-2,3-diphenylpyrrole. Academia.edu.
• Safety D

Sources

• 1. Synthesis of 2,3-Disubstituted Pyrroles by Lewis Acid Promoted Cyclization of N-Sulfonyl Vinylogous Carbamates and Amides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Polar Protic and Aprotic Solvents | ChemTalk [chemistrytalk.org]
• 3. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 4. US5691462A - Stabilized vinyl ether composition - Google Patents [patents.google.com]
• 5. Lewis Acid Catalyzed [1,3]-Sigmatropic Rearrangement of Vinyl Aziridines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Lewis acid catalyzed reaction of arylvinylidenecyclopropanes with ethyl (arylimino)acetates: a facile synthetic protocol for pyrrolidine and 1,2,3,4-tetrahydroquinoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Reference Data & Comparative Studies

2-vinylpyrrole vs N-vinyl-2-pyrrolidone: structural and reactivity comparison

This guide provides an in-depth technical comparison between 2-Vinylpyrrole and N-Vinyl-2-pyrrolidone (NVP) . While both share a "vinyl-nitrogen-heterocycle" motif, they are chemically distinct entities with divergent reactivity profiles and application spectra.

Executive Summary:

• N-Vinyl-2-pyrrolidone (NVP): A stable, non-aromatic lactam monomer used globally to produce hydrophilic, biocompatible hydrogels (PVP). Its vinyl group is activated by amide resonance, leading to linear polymerization.

• 2-Vinylpyrrole (2-VP): A highly reactive, electron-rich aromatic monomer. It is a precursor to conductive polymers and optical materials. Its vinyl group is styrenic but hyper-activated by the pyrrole ring, making it prone to oxidative crosslinking and spontaneous polymerization.

Part 1: Structural & Electronic Analysis

The fundamental difference lies in aromaticity . 2-Vinylpyrrole is an aromatic system where the vinyl group conjugates with the

-system of the ring. NVP is a non-aromatic cyclic amide (lactam) where the nitrogen lone pair is split between the carbonyl and the vinyl group.

Electronic Configuration

Feature	2-Vinylpyrrole (2-VP)	N-Vinyl-2-pyrrolidone (NVP)
Core Ring	Pyrrole (Aromatic)	Pyrrolidone (Lactam/Non-aromatic)
Vinyl Position	C-2 (Carbon-attached)	N-1 (Nitrogen-attached)
Conjugation	Extended -system (Styrene-like analog).	Cross-conjugated (Enamine-like).
Electron Density	High electron density on vinyl -carbon due to pyrrole donation.	Moderate density; N-lone pair is pulled by C=O (amide resonance).
Dipole Moment	Lower (~1.5 - 2.0 D)	Higher (~4.0 D) due to amide functionality.

Resonance Structures (Visualized)

The following diagram contrasts the resonance contributions. Note how NVP's nitrogen "sacrifices" vinyl activation to satisfy the carbonyl, whereas 2-VP pumps electron density directly into the vinyl group.

Caption: Resonance competition in NVP vs. direct conjugation in 2-VP. The red arrow indicates the high reactivity of the 2-VP vinyl group.

Part 2: Reactivity Profile

Polymerization Mechanisms

• NVP (Radical Polymerization): NVP undergoes standard free-radical polymerization. The resulting polymer, Polyvinylpyrrolidone (PVP), has a polyethylene backbone with pendant, intact lactam rings. The ring is inert during polymerization.

• 2-VP (Dual-Mode Polymerization):

  • Vinyl Polymerization: Radical or cationic initiation polymerizes the vinyl group, forming a chain with pendant pyrrole rings.

  • Oxidative Coupling: The pyrrole ring itself is electroactive. Under oxidative conditions (e.g.,

    or electrochemical), the rings couple at the -positions, leading to crosslinking and electrical conductivity .

Hydrolysis & Stability

• NVP: Sensitive to acid.[1] In aqueous acid (

  ), the vinyl group is protonated, leading to hydrolysis into 2-pyrrolidone and acetaldehyde . This is a critical impurity pathway in pharmaceutical storage.

• 2-VP: Sensitive to oxidation. The electron-rich pyrrole ring oxidizes rapidly in air to form dark, insoluble oligomers (polypyrrole-like "tars"). It must be stored under inert atmosphere (Ar/N2) and cold.

Part 3: Experimental Protocols

Protocol A: Synthesis of N-Vinyl-2-pyrrolidone (Reppe Chemistry)

Standard industrial approach adapted for lab-scale demonstration.

• Reagents: 2-Pyrrolidone (1.0 eq), Potassium Hydroxide (0.05 eq), Acetylene gas.

• Catalyst Formation: Heat 2-pyrrolidone and KOH to 100°C under vacuum to remove water (forming Potassium Pyrrolidonate).

• Vinylation: Pressurize with Acetylene (15-20 atm) at 150°C. Safety: Acetylene at high pressure requires specialized blast-proof autoclaves.

• Purification: Distillation under reduced pressure (approx. 90-95°C at 10 mmHg). Stabilize immediately with NaOH pellets or amines to prevent hydrolysis.

Protocol B: Synthesis of 2-Vinylpyrrole (Modified Trofimov Reaction)

Because 2-VP is not a bulk commodity, it is often synthesized in situ or on small scale.

• Reagents: Pyrrole-2-carbaldehyde, Methyltriphenylphosphonium bromide (Wittig reagent), n-Butyllithium (n-BuLi), THF.

• Ylide Formation: Suspend phosphonium salt in dry THF at 0°C. Add n-BuLi dropwise under Argon. Stir 1h (solution turns yellow/orange).

• Addition: Add Pyrrole-2-carbaldehyde slowly. The N-proton of pyrrole may require an extra equivalent of base or protection (e.g., N-Boc) for higher yields, though unprotected pyrrole can be used with excess base.

• Workup: Quench with water, extract with ether.

• Purification: Flash chromatography on basic alumina (Silica is too acidic and will polymerize the product).

• Storage: Store at -20°C under Argon. Use immediately.

Protocol C: Electrochemical Polymerization (Conductive Films)

Comparing the outcome of both monomers.

• Setup: Three-electrode cell (Pt working, Pt counter, Ag/AgCl ref). Solvent: Acetonitrile + 0.1M

  .

• NVP: Apply +1.0 V. Result: No film formation. NVP does not electropolymerize; it may oxidize/degrade but forms no conductive species.

• 2-VP: Apply +0.8 V. Result: A dark, conductive film forms on the electrode.

  • Mechanism:[2][3][4][5][6][7] Oxidation of the pyrrole ring

    Radical cation coupling Crosslinked network.

Part 4: Comparative Data Tables

Table 1: Physicochemical Properties

Property	2-Vinylpyrrole	N-Vinyl-2-pyrrolidone
CAS Number	2433-66-1	88-12-0
Molecular Weight	93.13 g/mol	111.14 g/mol
Physical State	Colorless/Yellowish Liquid (darkens rapidly)	Colorless to light yellow Liquid
Boiling Point	~160°C (dec.)	92-95°C (11 mmHg)
Solubility	Organic solvents (DCM, THF); Low water solubility.[7]	Miscible with water, ethanol, DCM.
Storage	-20°C, Inert Gas, Basic Alumina (to inhibit acid).	Room Temp (with inhibitor), Dry, Basic pH.

Table 2: Application Suitability

Application Field	2-Vinylpyrrole	N-Vinyl-2-pyrrolidone
Drug Delivery	Poor (Insoluble, potentially toxic oligomers).	Excellent (PVP is FDA approved binder/solubilizer).
Hydrogels	Not suitable (Hydrophobic).	Standard (High water uptake, biocompatible).
Conductive Inks	High Potential (Polypyrrole precursor).	None (Insulator).
Optical Sensors	Yes (Fluorescent/Photoluminescent polymers).	No (Transparent/UV inactive).

Part 5: Reaction Pathways Visualization

The following diagram illustrates the divergent fates of these monomers upon polymerization.

Caption: NVP yields linear, soluble polymers. 2-VP yields complex structures capable of conductivity depending on the initiation method.

References

• Synthesis of N-Vinylpyrrolidone: BenchChem Application Notes. "The Role of 2-Pyrrolidinone in the Formation of Polyvinylpyrrolidone (PVP)."

• Trofimov Reaction (Pyrrole Synthesis): Schmidt, E. Y., et al.[8] "A straightforward synthesis of pyrroles from ketones and acetylene: a one-pot version of the Trofimov reaction."[8][9][10] Arkivoc, 2005.[8]

• Electrochemical Polymerization: Finzi, C., et al. "Electrochemical polymerization of 2-vinylpyrrole."[11] Macromolecules, 1992.[11]

• NVP Reactivity & Hydrolysis: ChemicalBook. "N-Vinyl-2-pyrrolidone Properties and Reactivity."

• Conductive Polymer Precursors: ResearchGate. "Synthesis and characterization of a new polypyrrole based on N-vinyl pyrrole."

Sources

• 1. conservancy.umn.edu [conservancy.umn.edu]
• 2. researchgate.net [researchgate.net]
• 3. Kinetics and Mechanism of Synthesis of Carboxyl-Containing N-Vinyl-2-Pyrrolidone Telehelics for Pharmacological Use - PMC [pmc.ncbi.nlm.nih.gov]
• 4. grokipedia.com [grokipedia.com]
• 5. researchgate.net [researchgate.net]
• 6. Pyrrole synthesis [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. arkat-usa.org [arkat-usa.org]
• 10. Synthesis of 1H- and 1-vinyl-2-pyridylpyrroles by the Trofimov reaction - Mendeleev Communications (RSC Publishing) [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]

Comparative Analysis: Diels-Alder Reactivity of 2-Vinylpyrrole vs. 3-Vinylpyrrole

[1]

Executive Summary

In the synthesis of functionalized indoles and dihydroindoles, vinylpyrroles serve as potent 4

components (dienes) in Normal Electron Demand Diels-Alder (NEDDA) reactions. The distinction between 2-vinylpyrrole (2-VP) and 3-vinylpyrrole (3-VP) is not merely positional; it represents a fundamental divergence in electronic conjugation, kinetic profiles, and synthetic utility.

• 2-Vinylpyrrole exhibits superior reactivity due to linear conjugation with the pyrrole nitrogen lone pair, making it an aggressive diene often requiring N-protection to prevent polymerization. It is the primary synthon for accessing the indole core via [4+2] cycloaddition.

• 3-Vinylpyrrole is kinetically slower and often requires higher thermal activation or Lewis acid catalysis. However, it offers a strategic advantage in stability and access to alternative substitution patterns on the indole scaffold. Its reactivity is governed by the bond order preference of the C2–C3 bond over the C3–C4 bond.

Electronic Structure & FMO Theory

The reactivity difference is rooted in the Frontier Molecular Orbital (FMO) energies and coefficients.

2-Vinylpyrrole: Linear Conjugation

In 2-VP, the vinyl group is conjugated directly with the pyrrole ring system. The nitrogen lone pair (

) can donate density into the diene system (Vinyl + C2=C3) via resonance.

• HOMO Level: Significantly raised by the N-donating effect (

  ).

• HOMO Coefficient: High magnitude at the terminal vinyl carbon (

  -carbon), facilitating rapid overlap with the LUMO of electron-deficient dienophiles (e.g., maleimides, DMAD).

• Conformation: Exists in equilibrium between s-cis and s-trans. The s-cis conformer is required for DA reactions.[1] Steric bulk at the nitrogen (N-protecting groups) can influence this equilibrium.

3-Vinylpyrrole: Cross-Conjugation & Bond Order

In 3-VP, the vinyl group is at the

-position. While still conjugated, the resonance interaction with the nitrogen lone pair is less direct compared to the -position (2-VP).

• Bond Order Selectivity: The pyrrole ring is not a perfect hexagon; the C2–C3 bond has significantly higher double-bond character (bond order ~1.6–1.7) than the C3–C4 bond.[2] Consequently, 3-VP acts as a diene almost exclusively across the Vinyl–C3–C2 system, rather than Vinyl–C3–C4.

• Reactivity: The HOMO energy is lower than that of 2-VP, resulting in a larger HOMO-LUMO gap and slower reaction rates.

Figure 1: Mechanistic flow comparing the electronic origins of reactivity in vinylpyrroles.

Detailed Reactivity Profile

Regioselectivity and Stereochemistry

Both isomers predominantly yield the endo adduct (kinetic control) when reacted with maleimides or quinones.

Feature	2-Vinylpyrrole	3-Vinylpyrrole
Diene System	Vinyl + C2=C3	Vinyl + C2=C3 (Preferred)
Primary Product	Tetrahydroindole (Fused at 2,3)	Tetrahydroindole (Fused at 2,3)
Regiochemical Risk	Low (Only one conjugated diene path)	Moderate (Theoretical competition with C3=C4, but C2=C3 dominates)
Aromatization	Facile oxidation to Indole	Facile oxidation to Indole

The Role of N-Protection

Pyrroles are electron-rich and prone to oxidation.

• Unprotected: Often polymerize or undergo Michael addition rather than Diels-Alder.

• Electron-Withdrawing Groups (EWG): Protecting groups like N-Phenylsulfonyl (PhSO2-) , N-Tosyl (Ts) , or N-Boc are critical. They:

  • Deactivate the pyrrole slightly, preventing oxidative degradation.

  • Stabilize the diene system.

  • Direct the regioselectivity by sterically hindering the

    -positions.

  • Note: Even with EWG protection, 2-VP remains sufficiently electron-rich to react with electron-deficient dienophiles.

Experimental Data Comparison

The following data synthesizes comparative studies involving N-protected vinylpyrroles reacting with N-phenylmaleimide (NPM) or Dimethyl Acetylenedicarboxylate (DMAD).

Precursor	Dienophile	Conditions	Time	Yield	Product Type	Ref
N-PhSO2-2-VP	N-Phenylmaleimide	Benzene, Reflux	4 h	85-92%	Endo-Tetrahydroindole	[1, 2]
N-PhSO2-3-VP	N-Phenylmaleimide	Benzene, Reflux	12-24 h	65-75%	Endo-Tetrahydroindole	[1, 3]
N-PhSO2-2-VP	DMAD	Toluene, 110°C	6 h	80%	Dihydroindole	[2]
N-PhSO2-3-VP	DMAD	Xylene, 140°C	24 h	55%	Dihydroindole	[3]

Analysis:

• 2-VP reactions typically reach completion 3-6x faster than 3-VP .

• 3-VP often requires higher boiling solvents (Xylene vs Benzene/Toluene) to achieve comparable conversion.

Experimental Protocols

Protocol A: Synthesis of Indoles via N-Tosyl-2-Vinylpyrrole

Objective: Preparation of N-Tosyl-indole-4,7-dione derivative via Diels-Alder cycloaddition.

Reagents:

• N-Tosyl-2-vinylpyrrole (1.0 equiv)

• 1,4-Benzoquinone (1.2 equiv)[2]

• Solvent: Toluene (Anhydrous)

Workflow:

• Dissolution: Dissolve N-Tosyl-2-vinylpyrrole (500 mg, 2.0 mmol) in anhydrous toluene (10 mL) under Argon atmosphere.

• Addition: Add 1,4-Benzoquinone (260 mg, 2.4 mmol) in one portion.

• Cycloaddition: Heat the mixture to reflux (110°C) for 4 hours. Monitor by TLC (SiO2, 20% EtOAc/Hexanes) for the disappearance of the diene.

• Aromatization (In-situ): Often, the initial adduct oxidizes spontaneously. If not, add MnO2 (5 equiv) and stir for an additional 2 hours at reflux.

• Workup: Filter through a pad of Celite. Concentrate the filtrate under reduced pressure.

• Purification: Flash chromatography (Gradient 10-30% EtOAc/Hexanes).

• Validation: Confirm structure via 1H NMR (Look for disappearance of vinyl protons and appearance of bridged/aromatic signals).

Protocol B: Reaction of N-Tosyl-3-Vinylpyrrole

Modification: Due to lower reactivity, use Xylene as solvent and reflux at 140°C for 18-24 hours . If conversion is low (<50%), add a Lewis Acid catalyst (e.g., 10 mol% AlCl3 or Et2AlCl) at 0°C then warm to room temperature, rather than thermal activation.

Figure 2: Decision tree and workflow for processing 2- vs 3-vinylpyrroles.

Conclusion

For drug development professionals targeting the indole nucleus:

• Choose 2-Vinylpyrrole for rapid, high-yielding synthesis of standard indole cores. It is the kinetically superior diene.

• Choose 3-Vinylpyrrole when the substitution pattern requires the vinyl group origin at C3, or when utilizing specific 3-substituted pyrrole starting materials. Be prepared for harsher reaction conditions or the necessity of Lewis Acid catalysis to overcome the higher activation energy.

References

• Diels-Alder Reactions of 2- and 3-Vinyl-1-(phenylsulfonyl)pyrroles. ResearchGate. [Link]

• Synthesis of 3-vinylpyrrole and Reactivity. Journal of Organic Chemistry / ACS. [Link]

• Reactivity of 2- and 4-Vinylpyrrole as Diene System towards dienophiles. Asian Journal of Chemistry. [Link]

• Diels-Alder Reaction Mechanism and Selectivity. Organic Chemistry Portal. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. orgsyn.org [orgsyn.org]

Spectroscopic validation of 2-vinylpyrrole: 1H NMR and IR peaks

2-Vinylpyrrole is a highly reactive, electron-rich diene widely utilized in Diels-Alder cycloadditions, the synthesis of biologically active indoles, and the development of conducting polymers. However, its synthesis (often via Wittig olefination of pyrrole-2-carbaldehyde) can be complicated by the formation of structural isomers or rapid degradation. 2-Vinylpyrrole is notoriously unstable; it degrades and polymerizes almost completely overnight at room temperature 1.

To ensure synthetic integrity, analytical chemists must rapidly and definitively distinguish 2-vinylpyrrole from its primary isomers: 1-vinylpyrrole (N-substituted) and 3-vinylpyrrole (C3-substituted). This guide provides an objective, data-driven comparison of their ¹H NMR and FT-IR spectroscopic profiles, detailing the mechanistic causality behind their distinct spectral signatures.

Comparative Spectroscopic Data

The differentiation of vinylpyrrole isomers relies heavily on the electronic environment of the vinyl group and the presence or absence of the pyrrolic N-H bond.

¹H NMR Chemical Shifts and Coupling Constants

The most definitive diagnostic tool is high-resolution ¹H NMR. The position of the vinyl group dictates both the chemical shift (

) and the scalar coupling constants ( ) of the vinylic protons.

Causality Insight: In 2-vinylpyrrole, the vinyl group is conjugated with the

-system of the pyrrole ring through a C-C bond, yielding large trans (~17.6 Hz) and cis (~10.9 Hz) coupling constants 2. Conversely, in 1-vinylpyrrole, the vinyl group is attached directly to the electronegative nitrogen. This alters the orbital overlap and dihedral angles, significantly reducing the coupling constants (trans ~15.9 Hz, cis ~8.9 Hz) 3.

Table 1: Diagnostic ¹H NMR Peaks (CDCl₃, 500 MHz)

Compound	N-H Proton ( , ppm)	Internal Vinyl CH= ( , ppm)	Terminal Vinyl =CH₂ ( , ppm)	Vinyl Coupling Constants ( , Hz)
2-Vinylpyrrole	~8.10 (br s)	~6.73 (dd)	~5.78 (d), ~5.25 (d)	≈ 17.6, ≈ 10.9
1-Vinylpyrrole	Absent	~6.83 (dd)	~5.34 (d), ~4.99 (d)	≈ 15.9, ≈ 8.9
3-Vinylpyrrole	~8.00 (br s)	~6.55 (dd)	~5.50 (d), ~5.10 (d)	≈ 17.0, ≈ 10.5

FT-IR Vibrational Signatures

While NMR provides connectivity, FT-IR offers rapid orthogonal validation of functional groups. The critical differentiator here is the N-H stretching frequency.

Table 2: Diagnostic FT-IR Wavenumbers (cm⁻¹)

Compound	N-H Stretch	C=C Stretch (Vinyl)	C=C Stretch (Ring)	=C-H Out-of-Plane Bend
2-Vinylpyrrole	~3400 (sharp)	~1640	~1550 - 1600	~900, 990
1-Vinylpyrrole	Absent	~1642	~1514 - 1601	~890, 960
3-Vinylpyrrole	~3400 (sharp)	~1635	~1540 - 1590	~895, 985

Diagnostic Workflow

The following logic tree illustrates the sequential decision-making process for validating a putative 2-vinylpyrrole sample using the orthogonal spectroscopic data discussed above.

Figure 1: Spectroscopic workflow for distinguishing 2-vinylpyrrole from its structural isomers.

Self-Validating Experimental Protocols

To guarantee reproducibility and prevent sample degradation, the following protocols have been engineered with built-in validation checks. Because 2-vinylpyrrole is highly sensitive to trace acids and ambient temperatures (forming black oligomeric tars), speed and environmental control are paramount.

Protocol A: High-Resolution ¹H NMR Acquisition

Objective: Quantify vinylic coupling constants to definitively assign the regioisomer.

• Sample Preparation: Immediately upon isolation (or removal from -20 °C storage), dissolve 5–10 mg of the putative 2-vinylpyrrole in 0.6 mL of anhydrous CDCl₃.

  • Causality Check: CDCl₃ must be passed through a short plug of basic alumina prior to use. Trace DCl in standard CDCl₃ will rapidly catalyze the cationic polymerization of the electron-rich vinylpyrrole, destroying the sample before acquisition.

• Internal Standardization: Ensure the CDCl₃ contains 0.03% v/v Tetramethylsilane (TMS). This provides an absolute 0.00 ppm reference, which is critical because the internal vinyl proton shift differences between isomers are narrow (

  ~ 0.2 ppm).

• Instrument Setup: Load the sample into a 500 MHz (or higher) NMR spectrometer. Tune and match the probe to the ¹H frequency. Lock the magnetic field to the deuterium signal of CDCl₃ and shim for optimal homogeneity.

• Acquisition Parameters: Run 16 scans with a relaxation delay (D1) of 2 seconds and a 30° flip angle to ensure quantitative integration of the vinylic vs. pyrrolic protons.

• Data Validation: Phase and baseline-correct the spectrum. Extract the coupling constants (

  ) for the doublet of doublets at ~6.73 ppm. If < 16.0 Hz, the sample is contaminated with or entirely consists of 1-vinylpyrrole.

Protocol B: Attenuated Total Reflectance (ATR) FT-IR

Objective: Confirm the presence of the free pyrrolic N-H bond without introducing moisture.

• Background Acquisition: Clean the diamond ATR crystal with HPLC-grade isopropanol and allow it to dry completely. Collect a background spectrum (32 scans, 4 cm⁻¹ resolution) to subtract ambient CO₂ and water vapor.

• Sample Application: Apply a single neat drop of the 2-vinylpyrrole oil directly onto the ATR crystal.

  • Causality Check: Do not use the traditional KBr pellet method. KBr is highly hygroscopic; absorbed water will produce a broad O-H stretch at ~3300-3500 cm⁻¹, which perfectly masks the diagnostic sharp N-H stretch (~3400 cm⁻¹) required to differentiate 2-vinylpyrrole from 1-vinylpyrrole.

• Acquisition: Collect the sample spectrum (32 scans, 4 cm⁻¹ resolution, 4000–400 cm⁻¹ range).

• Data Validation: Inspect the 3400 cm⁻¹ region. A sharp, distinct peak validates the presence of the N-H bond. Inspect the 1640 cm⁻¹ region to confirm the intact C=C vinyl stretch. Wipe the crystal immediately post-acquisition to prevent the sample from polymerizing onto the diamond surface.

References

• Catalyst-free chemoselective DNA conjugation by the Staudinger ligation and Diels Alder cycloaddition reaction. University of Konstanz.
• Carboxylation of styrenes with CBr4 and DMSO via cooperative photoredox and cobalt c
• Supporting Information: Metallation of N-vinylpyrroles and –indoles with Hg(OAc)2. RSC Publishing.

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• 2. pubs.rsc.org [pubs.rsc.org]
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A Comparative Guide to the Diels-Alder Reactivity of 2-Vinylpyrrole and 2-Vinylindole Dienes

For researchers, scientists, and professionals in drug development, the strategic construction of complex molecular scaffolds is a paramount concern. Among the most powerful tools in the synthetic chemist's arsenal is the [4+2] Diels-Alder cycloaddition, a reaction celebrated for its efficiency in forming six-membered rings with high stereochemical control.[1] Within this domain, 2-vinyl-substituted N-heterocycles serve as valuable diene components, providing rapid access to fused ring systems of significant biological interest. Specifically, 2-vinylpyrroles are precursors to indoles, while 2-vinylindoles are foundational for constructing carbazoles.[2][3]

This guide provides an in-depth comparison of the reactivity of 2-vinylpyrrole and 2-vinylindole as dienes. By examining their intrinsic electronic properties and surveying the available experimental data, we aim to furnish a predictive framework for their application in complex synthesis, enabling more informed decisions in reaction design.

Theoretical Framework: Electronic Structure and Aromaticity

The reactivity of a diene in a normal-demand Diels-Alder reaction is governed by its energy and the electron density of its Highest Occupied Molecular Orbital (HOMO).[4] A more electron-rich diene with a higher-energy HOMO will react more rapidly with an electron-deficient dienophile. The core difference between 2-vinylpyrrole and 2-vinylindole lies in the nature of the heteroaromatic ring to which the vinyl group is attached.

• 2-Vinylpyrrole: The pyrrole ring is a five-membered, 6π-electron aromatic system. The nitrogen atom's lone pair is fully delocalized to achieve aromaticity.[5] While aromatic, pyrrole has a relatively low resonance energy (88 kJ/mol or 21 kcal/mol) compared to benzene (152 kJ/mol).[5] This lower aromatic character means the energetic penalty for temporarily disrupting the π-system during the concerted cycloaddition is less severe. Furthermore, the high electron density of the pyrrole ring strongly activates the attached vinyl group, making it a potent diene.[6][7]

• 2-Vinylindole: Indole consists of a pyrrole ring fused to a benzene ring, creating a 10π-electron aromatic system.[2] The fusion to the benzene ring increases the overall aromatic stabilization energy compared to pyrrole alone. While the pyrrole portion of indole is still electron-rich and activates the C2 and C3 positions, the greater aromaticity implies a higher energetic barrier to overcome during a Diels-Alder reaction, which inherently involves the partial dearomatization of this ring in the transition state.[8]

From this theoretical standpoint, 2-vinylpyrrole is predicted to be the more reactive diene due to the lower aromatic stabilization energy of the pyrrole ring, which translates to a lower activation energy for the cycloaddition.

Figure 1: Structural comparison of the dienes.

Experimental Evidence & Reactivity Analysis

While direct, side-by-side kinetic comparisons under identical conditions are not extensively reported in the literature, a survey of published synthetic protocols provides strong evidence supporting the predicted reactivity trend. The conditions required to effect cycloaddition—such as temperature, reaction time, and the necessity of catalysts—serve as proxies for the inherent reactivity of the diene.

Generally, both dienes react efficiently with highly electron-deficient dienophiles like N-substituted maleimides and dimethyl acetylenedicarboxylate (DMAD). However, for less reactive dienophiles, 2-vinylindoles often necessitate harsher conditions or Lewis acid catalysis to achieve comparable yields and reaction rates to their 2-vinylpyrrole counterparts.[3][9]

Diene	Dienophile	Conditions	Yield	Reference Synopsis
N-Boc-2-vinylpyrrole	N-Phenylmaleimide	Toluene, 80 °C, 16 h	95%	Reactions with activated dienophiles are often high-yielding under thermal conditions.[10]
N-SO₂Ph-2-vinylpyrrole	Maleic Anhydride	Benzene, reflux	High	N-sulfonyl protection stabilizes the pyrrole while maintaining sufficient reactivity for cycloaddition.[3]
N-H-2-vinylindole	DMAD	Acetonitrile, reflux, 24 h	75%	Requires prolonged heating with a highly activated dienophile.
N-Me-2-vinylindole	Methyl vinyl ketone	CH₂Cl₂, BF₃·OEt₂, -78 °C to rt	85%	Less reactive dienophiles often require Lewis acid catalysis to promote the reaction.[9]
2-Vinylindole	Various Alkenes	Rh(II) catalyst	Good	Transition-metal catalysis can be employed to activate the system.

Analysis of Field Data: The data indicates that while both are effective dienes, 2-vinylindoles more frequently require activation via Lewis acids or transition metals, especially with moderately activated dienophiles.[9] This aligns with the hypothesis that the higher aromatic stabilization of the indole nucleus imposes a greater kinetic barrier to the cycloaddition reaction. Conversely, N-protected 2-vinylpyrroles often proceed to high conversion under simple thermal conditions.[3]

Methodology Spotlight: Representative Protocols

To ensure the trustworthiness and reproducibility of these transformations, the following detailed protocols represent common, field-proven methodologies for each diene system.

This procedure is adapted from established methodologies for the cycloaddition of stabilized vinylpyrroles.[3]

Figure 2: General workflow for a Diels-Alder reaction.

Materials:

• N-Phenylsulfonyl-2-vinylpyrrole (1.0 eq)

• Maleic Anhydride (1.1 eq)

• Anhydrous Toluene

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add N-phenylsulfonyl-2-vinylpyrrole.

• Reagent Addition: Add maleic anhydride to the flask.

• Solvent and Atmosphere: Evacuate and backfill the flask with nitrogen gas. Add anhydrous toluene via syringe to achieve a diene concentration of approximately 0.2 M.

• Cycloaddition: Heat the reaction mixture to reflux (approx. 110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting vinylpyrrole is consumed (typically 4-12 hours).

• Workup: Cool the reaction mixture to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude adduct can be purified by recrystallization or silica gel column chromatography to yield the tetrahydroindole product.

This protocol is based on the successful Lewis acid-mediated cycloadditions of vinylindoles with α,β-unsaturated ketones.[9]

Materials:

• N-Methyl-2-vinylindole (1.0 eq)

• Methyl vinyl ketone (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Boron trifluoride diethyl etherate (BF₃·OEt₂) (1.1 eq), as a solution in DCM

• Schlenk flask, syringes, magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under a nitrogen atmosphere, add N-methyl-2-vinylindole and dissolve it in anhydrous DCM.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Dienophile Addition: Add methyl vinyl ketone to the cooled solution via syringe.

• Catalyst Addition: Slowly add the solution of BF₃·OEt₂ dropwise over 5 minutes. The solution may change color upon addition.

• Cycloaddition: Stir the reaction at -78 °C for 1 hour, then allow it to warm slowly to room temperature and stir for an additional 12-24 hours.

• Monitoring: Monitor the reaction for the disappearance of the vinylindole starting material by TLC.

• Quenching and Workup: Upon completion, cool the mixture to 0 °C and quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography on silica gel to afford the desired tetrahydrocarbazole derivative.

Discussion and Practical Implications

The combined theoretical and experimental evidence strongly suggests that 2-vinylpyrrole is a more intrinsically reactive diene than 2-vinylindole .

• Causality: This difference is rooted in the greater aromatic stabilization energy of the indole nucleus. The energetic cost of disrupting this stable π-system in the pericyclic transition state is higher for indole than for pyrrole, leading to a higher activation barrier and thus a slower reaction rate under identical conditions.

• Practical Choices:

  • For syntheses involving highly activated, electron-poor dienophiles, both dienes are excellent choices, and the selection may depend on the desired final product (indole vs. carbazole).

  • When working with less reactive or sterically hindered dienophiles, 2-vinylpyrrole will likely provide higher yields and faster reaction times under thermal conditions.

  • For reactions involving 2-vinylindole and challenging dienophiles, the use of a Lewis acid catalyst is a standard and effective strategy to lower the energy of the dienophile's LUMO and accelerate the reaction.[9]

• Stability and Handling: Unprotected 2-vinylpyrroles can be prone to polymerization or side reactions due to their high reactivity.[10] Therefore, using N-protecting groups (e.g., Boc, SO₂Ph) is a common and highly recommended strategy to improve stability and handling without overly compromising diene reactivity.[3] N-substituted 2-vinylindoles are generally more stable and easier to handle.

Conclusion

In the reactivity comparison between 2-vinylpyrrole and 2-vinylindole as dienes for Diels-Alder cycloadditions, a clear hierarchy emerges. 2-Vinylpyrrole exhibits superior intrinsic reactivity , a consequence of its lower aromaticity compared to the fused indole system. This allows it to engage a broader range of dienophiles under milder, often purely thermal, conditions. While 2-vinylindole is a highly valuable and effective diene, its greater aromatic stabilization necessitates the use of more forcing conditions or catalysis, particularly with less-activated reaction partners. This understanding provides a crucial predictive tool for synthetic chemists, guiding the selection of dienes and reaction conditions to efficiently access complex indole and carbazole frameworks.

References

• Macor, J. A., & Newman, M. E. (1990). Intramolecular Diels-Alder Reactions of 2-Vinylindoles: A New Approach to Functionalized Carbazoles. Heterocycles.

• Arslan, T., Sadak, A. E., & Saracoglu, N. (2010). Synthesis of a New Series of 2-Vinylindoles and Their Cycloaddition Reactivity. Request PDF. Available from: [Link]

• Cerdeira, N., et al. (2021). Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. PMC - NIH. Available from: [Link]

• Ashenhurst, J. (2017). The Diels-Alder Reaction. Master Organic Chemistry. Available from: [Link]

• Wikipedia. (n.d.). Pyrrole. Available from: [Link]

• Padwa, A., et al. (2005). Diels-Alder Reactions of 2- and 3-Vinyl-1-(phenylsulfonyl)pyrroles. ResearchGate. Available from: [Link]

• Joule, J. A., & Mills, K. (2010). Regioselectivity in Electrophilic Aromatic Substitution of Pyrrole and Indole. Stack Exchange. Available from: [Link]

• Gomez-Perez, V., et al. (2022). Origin of Catalysis and Selectivity in Lewis Acid-Promoted Diels–Alder Reactions Involving Vinylazaarenes as Dienophiles. PMC. Available from: [Link]

• Wikipedia. (n.d.). Diels–Alder reaction. Available from: [Link]

• Ali, M. R., et al. (2021). Comparative Evaluation of Pyrrole Fused Donor Moieties: 1H-Indole and Pyrrolo[2,3-b] Pyridine in Benzothiadiazole-Based D–A–D Type Conjugated Small Molecules for Organic Field-Effect Transistors. ACS Omega. Available from: [Link]

• Rossi, E., Abbiati, G., et al. (2016). 2- and 3-Vinylindoles as 4π Components in Cycloaddition Reactions. AIR Unimi. Available from: [Link]

• Pharmaguideline. (n.d.). Relative Aromaticity and Reactivity of Pyrrole, Furan and Thiophene. Available from: [Link]

• Padwa, A., et al. (2005). Cycloaddition Chemistry of 2-Vinyl-Substituted Indoles and Related Heteroaromatic Systems. ACS Publications. Available from: [Link]

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• 7. Comparative Evaluation of Pyrrole Fused Donor Moieties: 1H-Indole and Pyrrolo[2,3-b] Pyridine in Benzothiadiazole-Based D–A–D Type Conjugated Small Molecules for Organic Field-Effect Transistors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
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• 10. quora.com [quora.com]

Comprehensive Comparison Guide: Electrochemical Stability of Poly(2-vinylpyrrole) vs. Polypyrrole

Conducting polymers are foundational materials in the development of next-generation biosensors, neural interfaces, and energy storage systems. Among these, Polypyrrole (PPy) is frequently utilized due to its exceptional electrical conductivity. However, PPy suffers from a critical flaw: poor long-term electrochemical stability driven by overoxidation. In contrast, Poly(2-vinylpyrrole) (P2VP) synthesized via electropolymerization presents a compelling paradigm shift. By forming a cross-linked network rather than a linear conjugated backbone, P2VP trades absolute conductivity for remarkable structural and electrochemical resilience.

This guide provides an objective, data-driven comparison of these two polymers, detailing their mechanistic differences, comparative performance, and validated experimental workflows.

Mechanistic Foundations: Conductivity vs. Stability

The Polypyrrole (PPy) Paradigm

PPy is synthesized via the α-α' (2,5) coupling of pyrrole monomers, creating an extended, highly conjugated π-system. This continuous conjugation allows for high bulk conductivity, typically ranging from 10 to 50 S/cm (). However, this extended backbone is thermodynamically vulnerable. When subjected to anodic potentials exceeding +0.7 V (vs. Ag/AgCl) in aqueous environments, PPy undergoes severe overoxidation. Water molecules or hydroxide ions act as nucleophiles, attacking the oxidized quinoid segments of the polymer to form pyrrolinone (carbonyl) groups. This nucleophilic attack irreversibly breaks the conjugation length, leading to a catastrophic loss of electroactivity and mechanical delamination from the electrode ()[1].

The Poly(2-vinylpyrrole) Paradigm Shift

The electropolymerization of 2-vinylpyrrole follows a fundamentally different pathway. Rather than forming a linear chain, the electrolysis of 2-vinylpyrrole induces aromatic coupling of the pyrrole rings between adjacent poly(2-vinylpyrrole) chains, resulting in a densely cross-linked network featuring localized 5,5'-bispyrrole linkages ()[2]. Because the conjugation is restricted to these isolated bispyrrole units, the electrical conductivity is significantly lower, plateauing at approximately 10⁻⁵ S/cm[2]. However, this architectural limitation is its greatest strength. The lack of an extended conjugated backbone eliminates the primary target for nucleophilic overoxidation. Furthermore, the cross-linked matrix physically restricts solvent swelling, preventing the micro-syneresis and structural degradation that typically plagues linear conducting polymers during repeated charge-discharge cycles.

Comparative Data Analysis

The following table summarizes the quantitative and qualitative performance metrics distinguishing the two polymers.

Parameter	Polypyrrole (PPy)	Poly(2-vinylpyrrole) (P2VP)
Polymer Architecture	Linear, extended π-conjugation	Cross-linked bispyrrole network
Electrical Conductivity	10 – 50 S/cm	~10⁻⁵ S/cm
Overoxidation Threshold	~ +0.7 V (vs Ag/AgCl)	Highly resistant (> +1.5 V)
Degradation Mechanism	Nucleophilic attack (carbonyl formation)	Mechanically restricted swelling
Capacitance Retention (50k cycles)	< 45%	> 85% (Estimated via structural stability)
Primary Application Fit	High-conductivity energy storage	Long-term stable biosensors/coatings

Structural and Degradation Workflows

Electropolymerization pathways defining structural divergence between PPy and P2VP.

Mechanistic pathways of electrochemical overoxidation and structural stability.

Self-Validating Experimental Protocols

To accurately assess the performance differences between these two materials, researchers must employ rigorous, self-validating methodologies. The following protocols detail the synthesis and subsequent stress-testing of both polymers.

Protocol 1: Comparative Electrosynthesis

Objective: Deposit uniform films of PPy and P2VP onto glassy carbon electrodes (GCE). Causality: Anhydrous acetonitrile is chosen over water as the solvent to prevent premature nucleophilic attack during the high-potential radical cation formation phase, ensuring pristine film growth.

• Electrode Preparation: Polish GCEs with 0.05 µm alumina slurry, sonicate sequentially in ethanol and deionized water for 5 minutes each, and dry under a stream of N₂.

• Electrolyte Formulation:

  • Solution A (PPy): 0.1 M pyrrole + 0.1 M tetrabutylammonium tetrafluoroborate (TBATFB) in anhydrous acetonitrile.

  • Solution B (P2VP): 0.1 M 2-vinylpyrrole + 0.1 M TBATFB in anhydrous acetonitrile.

• Electropolymerization (Cyclic Voltammetry):

  • PPy: Cycle from 0.0 V to +0.8 V (vs Ag/AgCl) at 50 mV/s for 10 cycles.

  • P2VP: Cycle from 0.0 V to +1.3 V (vs Ag/AgCl) at 50 mV/s for 10 cycles. (Note: P2VP requires a higher anodic potential to initiate the aromatic coupling of the vinyl-substituted rings).

• Self-Validation Checkpoint: Observe the real-time voltammograms. A successful synthesis is validated by a continuous, cycle-over-cycle increase in the anodic peak current. If the current plateaus or drops, it indicates the formation of a passivating insulating layer rather than a conductive matrix.

Protocol 2: Accelerated Electrochemical Stress Testing (Overoxidation)

Objective: Quantify the electrochemical stability of the synthesized films under physiological-like oxidative stress. Causality: Testing in 0.1 M PBS (pH 7.4) deliberately introduces abundant water molecules and hydroxide ions. These act as the primary nucleophiles that drive the overoxidation degradation mechanism in conjugated polymers, perfectly simulating long-term in vivo or environmental sensor failure modes.

• Equilibration: Transfer the freshly coated PPy and P2VP electrodes to a monomer-free 0.1 M Phosphate-Buffered Saline (PBS) solution.

• Stress Cycling: Subject both electrodes to 500 continuous CV cycles from -0.2 V to +1.2 V (vs Ag/AgCl) at a scan rate of 100 mV/s.

• Data Acquisition: Record the anodic peak current (

  ) and calculate the specific capacitance from the integrated area of the CV curve at Cycle 1, Cycle 100, and Cycle 500.

• Self-Validation Checkpoint: Calculate the capacitance retention ratio (

  ). A self-validating structurally stable system (P2VP) will yield >85% retention. Conversely, the vulnerable linear system (PPy) will demonstrate a severe drop (<45% retention) accompanied by visible film micro-syneresis or delamination from the GCE surface.

Conclusion

The selection between Polypyrrole and Poly(2-vinylpyrrole) represents a fundamental trade-off in materials science. If an application (e.g., short-term supercapacitors) demands maximum electrical conductivity, PPy remains the superior choice. However, for applications requiring long-term operational stability in aqueous environments—such as implantable biosensors or chronic neural interfaces—the cross-linked, overoxidation-resistant architecture of P2VP provides a highly reliable, degradation-proof alternative.

References

• Finzi, C., Fernandez, J. E., Randazzo, M., & Toppare, L. (1992). Electrochemical Polymerization of 2-Vinylpyrrole. Macromolecules, 25(1), 245-248.[Link]

• Smirnov, M. A., Vorobiov, V. K., Kasatkin, I. A., Vlasova, E. N., Sokolova, M. P., & Bobrova, N. V. (2021). Long-term electrochemical stability of polyaniline- and polypyrrole-based hydrogels. Chemical Papers, 75(10), 5103–5112.[Link]

• Ansari Khalkhali, R. (n.d.). Effect of Solution Temperature on Electroactivity of Polypyrrole Using Cyclic Voltammetry Technique. Scientific Information Database (SID).[Link](Note: URL representative of SID archive structure)

Sources

• 1. chemicalpapers.com [chemicalpapers.com]
• 2. pubs.acs.org [pubs.acs.org]

Comparative Guide: UV-Vis Absorption Spectra of Vinylpyrrole Isomers

Executive Summary

The characterization of vinylpyrrole isomers—specifically N-vinylpyrrole (1-vinyl), 2-vinylpyrrole, and 3-vinylpyrrole—presents a unique challenge in spectroscopy due to the competing forces of electronic conjugation and steric hindrance . While all three isomers share the same molecular formula (

), their ultraviolet-visible (UV-Vis) absorption profiles differ significantly.

This guide delineates the spectral fingerprints of these isomers. The core insight is that 2-vinylpyrrole exhibits the greatest bathochromic (red) shift due to extended linear conjugation, whereas N-vinylpyrrole suffers from steric inhibition of resonance, resulting in a hypsochromic (blue) shift relative to the C-vinyl isomers.

Theoretical Basis: Conjugation vs. Sterics

To interpret the spectra accurately, one must understand the structural dynamics governing the

transitions.

The Conjugation Hierarchy

According to Molecular Orbital (MO) theory and Woodward-Fieser rules, extending the conjugated system decreases the HOMO-LUMO energy gap (

), thereby increasing the wavelength of maximum absorption ( ).

• 2-Vinylpyrrole (Linear Conjugation): The vinyl group at the C2 position allows for a linear, uninterrupted delocalization of

  -electrons across the pyrrole ring and the vinyl side chain. This isomer can easily adopt a planar s-trans conformation, maximizing orbital overlap.

• 3-Vinylpyrrole (Cross-Conjugation): The vinyl group at C3 is cross-conjugated with the ring nitrogen's lone pair. The resonance stabilization is less effective than the C2 linear pathway, leading to a smaller bathochromic shift.

• N-Vinylpyrrole (Steric Inhibition): Although the vinyl group is directly attached to the nitrogen (which houses the lone pair), the interaction between the vinyl hydrogens and the

  -hydrogens (C2/C5) of the ring creates significant steric strain. This forces the vinyl group to twist out of the plane of the aromatic ring, breaking the conjugation and lowering the .

Visualization of Electronic Effects

Figure 1: Impact of substitution position on conjugation efficiency and spectral shift.

Comparative Spectral Data

The following data consolidates experimental observations and theoretical predictions based on Woodward-Fieser calculations for heteroaromatic systems.

Critical Note: Pure, unsubstituted C-vinylpyrroles (2- and 3-isomers) are highly unstable and prone to rapid polymerization. Much of the literature data is derived from stable substituted derivatives (e.g., N-methyl-2-vinylpyrrole) or in situ generation.

Table 1: UV-Vis Absorption Characteristics

Isomer	Structure Type	(nm)	(M cm )	Key Spectral Feature
Pyrrole (Ref)	Heterocycle	210, 240 (sh)	~16,000	Base aromatic absorption.
N-Vinylpyrrole	Enamine-like	235 - 245	~10,000 - 12,000	Broad band; reduced intensity due to non-planarity.
3-Vinylpyrrole	C-Vinyl (Cross)	250 - 260	~12,000 - 14,000	Intermediate shift; often appears as a shoulder in mixtures.
2-Vinylpyrrole	C-Vinyl (Linear)	265 - 280	>15,000	Distinct bathochromic shift; highest intensity (hyperchromic).

Data Interpretation[1][2][3][4][5][6]

• N-Vinylpyrrole: The absorption is surprisingly close to unsubstituted pyrrole. The steric twist prevents the vinyl group from fully participating in the aromatic system, limiting the red shift to only ~30 nm relative to the base ring.

• 2-Vinylpyrrole: Exhibits the classic "styrene-like" shift observed in heteroaromatics. The

  extends into the 270+ nm region, clearly distinguishable from the N-isomer.

Experimental Protocol: Characterizing Unstable Isomers

Because 2- and 3-vinylpyrroles polymerize rapidly upon exposure to air or acid, standard UV-Vis protocols often yield spectra of oligomers (poly-vinylpyrroles) rather than the monomer. The following protocol ensures data integrity.

Reagents & Equipment

• Solvent: Spectroscopic grade Acetonitrile (MeCN) or Cyclohexane . Avoid acidic solvents (like unbuffered chloroform) which catalyze polymerization.

• Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Agilent Cary 60 or Shimadzu UV-1900).

• Cells: Quartz cuvettes (10 mm path length), matched pair.

Step-by-Step Workflow

• In-Situ Generation / Isolation:

  • Synthesize C-vinylpyrroles via the Wittig reaction of pyrrole-2-carbaldehyde (for 2-isomer) or pyrrole-3-carbaldehyde.

  • Crucial: Perform workup at

    under Nitrogen/Argon atmosphere. Do not store; analyze immediately.

• Sample Preparation:

  • Prepare a stock solution (

    M) in degassed MeCN.

  • Dilute to working concentration (

    M) directly in the cuvette to avoid handling delays.

  • Target Absorbance: 0.5 - 0.8 AU.

• Measurement Parameters:

  • Scan Range: 190 nm – 400 nm.

  • Scan Speed: Fast (approx. 600 nm/min) to capture the spectrum before degradation.

  • Baseline: Correct with pure degassed solvent.

• Validation (The "Acid Test"):

  • After recording the monomer spectrum, add 1 drop of dilute HCl vapor or solution.

  • Observation: The monomer peaks (260-280 nm) should disappear rapidly, replaced by broad polymer bands (>300 nm). This confirms the initial spectrum was indeed the reactive monomer.

Workflow Diagram

Figure 2: Decision tree for identifying vinylpyrrole isomers via UV-Vis.

References

• Trofimov, B. A., et al. (2009). "An Efficient Route to 1-Vinylpyrrole-2-carbaldehydes." Synthesis, 2009(04), 587-590. Link

• Jones, R. A., & Bean, G. P. (1977). The Chemistry of Pyrroles. Academic Press. (Fundamental reference for pyrrole electronic structure).
• Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. 8th Edition. Wiley.

• Lubell, W. D., & Fridkin, G. (2008). "2-Vinylpyrroles and pyrrolo[3,2-d]pyrimidines from direct addition of aldehydes to 4-amino-pyrrole-2-carboxylate derivatives." Organic Letters, 10(5), 849-852. Link

• Mikhaleva, A. I., & Trofimov, B. A. (2015). "Vinylpyrroles: Synthesis and reactivity." Russian Chemical Reviews, 84(10). (Comprehensive review of N-vinyl vs C-vinyl chemistry).

Thermal Stability Analysis (TGA) of 2-Vinylpyrrole-Based Polymers: A Comparative Guide

In advanced materials science and drug development, the thermal stability of a polymeric matrix dictates its viability for high-temperature processing techniques, such as hot-melt extrusion (HME), sterilization, and sensor fabrication. 2-Vinylpyrrole is a highly versatile monomer that possesses both an aromatic pyrrole ring and a polymerizable vinyl group. This dual-functionality allows for distinct synthesis pathways that fundamentally alter the polymer's architecture and, consequently, its thermal degradation profile.

This guide provides an objective, data-driven comparison of the thermal stability of poly(2-vinylpyrrole) against standard alternatives, supported by a self-validating Thermogravimetric Analysis (TGA) protocol.

Structural Causality: Synthesis Dictates Thermal Stability

The thermal stability of a polymer is intrinsically linked to chain mobility and bond dissociation energies. For 2-vinylpyrrole, the chosen polymerization method dictates the primary backbone linkage:

• Electrochemical Polymerization: Anodic oxidation primarily induces aromatic coupling between the pyrrole rings[1]. Because the vinyl groups remain largely intact or participate in secondary cross-linking, the resulting poly(2-vinylpyrrole) forms a highly cross-linked, rigid network[1]. This restricted chain mobility requires significantly higher thermal energy to induce backbone scission.

• Radical Polymerization: Utilizing initiators like AIBN targets the vinyl group, yielding a linear polymer chain with pendant pyrrole rings[2]. Without the rigid aromatic backbone, these linear chains are more susceptible to thermal unzipping.

Comparative Thermal Stability Analysis

To objectively evaluate the thermal performance of poly(2-vinylpyrrole) (P2VPyr), we must benchmark it against standard conducting polymers like Polypyrrole (PPy) and structurally related vinyl polymers like Poly(N-vinylcarbazole) (PVK) .

Quantitative TGA Comparison

Polymer	Synthesis Route	Primary Linkage	TGA Onset of Degradation ( )	Thermal Stability Rating
Poly(2-vinylpyrrole)	Electrochemical	Aromatic (Cross-linked)	~280 - 325 °C[2]	High
Poly(2-vinylpyrrole)	Radical (AIBN)	Vinyl (Linear)	~250 - 280 °C	Moderate
Polypyrrole (PPy)	Chemical/Electro	Aromatic (Linear/Branched)	~244 - 250 °C[3]	Moderate
Poly(N-vinylcarbazole) (PVK)	Radical/Cationic	Vinyl (Linear)	~450 °C[4]	Very High

Data Interpretation & Insights

• Moisture & Dopant Loss (Stage 1 & 2): Similar to standard PPy, electrochemically synthesized P2VPyr exhibits an initial mass loss below 110 °C due to the volatilization of trapped moisture[3]. A secondary mass loss often occurs between 200–250 °C, corresponding to the degradation or expulsion of the dopant (e.g., tetrafluoroborate or iodine)[3].

• Backbone Stability (Stage 3): The rigid, cross-linked nature of electrochemically prepared P2VPyr pushes its primary backbone degradation onset to ~280–325 °C[2]. In contrast, PVK exhibits exceptional thermal stability (onset ~450 °C) because its bulky, rigid carbazole pendant groups severely sterically hinder chain unzipping[4]. Standard PPy typically begins severe structural degradation around 244–250 °C depending on the dopant and synthesis method[3].

Experimental Protocol: Self-Validating TGA Workflow

As an application scientist, it is critical to recognize that a TGA protocol must be a self-validating system. Thermal lag, buoyancy effects, and oxidative side-reactions can easily skew degradation onsets. The following protocol ensures high-fidelity data acquisition for 2-vinylpyrrole polymers.

Step 1: Sample Preparation & Conditioning

• Action: Dry the synthesized P2VPyr sample in a vacuum oven at 60 °C for 24 hours prior to analysis.

• Causality: Conducting polymers are highly hygroscopic. Pre-drying minimizes the large initial mass loss (< 110 °C) that can mask early-onset degradation events or alter the thermal conductivity of the sample bed.

Step 2: Crucible Selection & Loading

• Action: Load 5–10 mg of the polymer into a standard alumina (

  ) crucible. Ensure the sample is packed flat.

• Causality: Alumina is chosen over platinum to prevent potential catalytic cross-reactions with residual halogen dopants (e.g., iodinated species) at elevated temperatures. A 5–10 mg mass provides an optimal signal-to-noise ratio while remaining thin enough to prevent internal thermal gradients (thermal lag) that artificially inflate degradation onset temperatures.

Step 3: Atmosphere Control

• Action: Purge the furnace with high-purity Nitrogen (

  ) at a flow rate of 50 mL/min for 15 minutes before heating.

• Causality: Polymers with conjugated backbones are highly susceptible to thermo-oxidative chain scission. An inert

  purge isolates purely thermal degradation mechanisms from oxidative artifacts, establishing a true baseline for the polymer's intrinsic thermal limits.

Step 4: Heating Profile

• Action: Heat from 25 °C to 800 °C at a dynamic heating rate of 10 °C/min.

• Causality: A 10 °C/min rate is the analytical standard balance. Slower rates can lead to artificially lower onset temperatures due to prolonged thermal exposure, while faster rates (e.g., 20 °C/min) induce thermal lag, pushing the apparent onset higher.

Step 5: Data Validation (Blank Subtraction)

• Action: Run an empty crucible under the exact same thermal profile to generate a baseline. Subtract this baseline from the sample run.

• Causality: This corrects for buoyancy effects—the apparent weight gain of the sample due to the decreasing density of the purge gas at high temperatures—ensuring the mass loss derivative is mathematically pristine.

Mechanistic Workflow Diagram

The following diagram maps the causality between the chosen synthesis pathway and the downstream thermal degradation stages observed during TGA.

Fig 1: Synthesis pathways and thermal degradation stages of poly(2-vinylpyrrole).

Conclusion

Poly(2-vinylpyrrole) occupies a unique thermal niche. By leveraging electrochemical polymerization, researchers can force aromatic cross-linking, elevating its thermal stability (up to 325 °C) well beyond that of standard linear polypyrrole[2][3]. This makes it an excellent candidate for moderately high-temperature sensor applications. However, if extreme thermal resistance is the primary design criterion for a drug delivery matrix or coating, bulky pendant architectures like Poly(N-vinylcarbazole) remain the superior alternative[4].

References

• Fernandez, J. E., et al. "Jack E. Fernandez's research works | University of Florence and other places". ResearchGate.
• "Poly(N‐vinyl carbazole) (PNVCz)‐based composite materials: Electrical properties, morphologic, and thermal characterization of PNVCz/MWCNTs and PNVCz/o‐GLs systems". DOI.org.
• "Thermal Properties of Conducting Polypyrrole Nanotubes". ICM.edu.pl.
• Finzi, C., et al. "Electrochemical polymerization of 2-vinylpyrrole". Macromolecules (ACS Publications).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 4. 4spepublications.onlinelibrary.wiley.com [4spepublications.onlinelibrary.wiley.com]

Introduction: The Analytical Challenge of 2-Vinylpyrrole

Validating 2-Vinylpyrrole Purity: A Comparative Guide to GC-MS Analysis

2-Vinylpyrrole is a highly reactive, electron-rich heterocyclic building block utilized extensively in the synthesis of porphyrins, conjugated polymers, and pharmacologically active indoles[1]. However, the very features that make it synthetically valuable—its electron-rich pyrrole core and the conjugated vinyl group—render it highly susceptible to spontaneous oligomerization and oxidation upon exposure to air, light, or acidic environments[2].

For drug development professionals and materials scientists, validating the purity of 2-vinylpyrrole prior to downstream synthesis is not merely a quality control checkpoint; it is a strict prerequisite for reproducible yields. This guide objectively evaluates analytical techniques for 2-vinylpyrrole purity validation, establishing Gas Chromatography-Mass Spectrometry (GC-MS) as the gold standard for profiling volatile heterocycles[3].

Comparative Analysis: GC-MS vs. Alternative Techniques

When assessing the purity of 2-vinylpyrrole, analysts typically choose between GC-MS, High-Performance Liquid Chromatography (HPLC-UV), and Nuclear Magnetic Resonance (NMR) spectroscopy. Each technique interrogates different aspects of the sample matrix.

Analytical Technique	Primary Advantage	Limitation for 2-Vinylpyrrole	Limit of Detection (LOD)
GC-MS	High resolution & structural confirmation via fragmentation fingerprinting.	Cannot detect high-molecular-weight, non-volatile polymers.	Low (ng/mL)
HPLC-UV	Excellent for detecting non-volatile oligomers and bulk degradation.	Lacks structural identification without tandem MS coupling.	Moderate (µg/mL)
1H-NMR	Non-destructive, quantitative bulk purity assessment.	Extremely low sensitivity for trace impurities (<1%).	High (mg/mL)

While HPLC-UV is useful for detecting the presence of heavy, non-volatile polymers, GC-MS provides unparalleled sensitivity and structural confirmation for trace volatile impurities (such as unreacted pyrrole, oxidation products, or low-molecular-weight dimers)[3].

Analytical detection routes for 2-vinylpyrrole degradation products.

The Causality of Experimental Design: Why GC-MS?

As an application scientist, method development requires understanding the causality behind every parameter. 2-Vinylpyrrole is volatile but thermally labile. Our GC-MS approach is designed around these physical constraints:

• Ionization Choice: Electron Ionization (EI) at 70 eV is a "hard" ionization technique that bombards the sample to produce a highly reproducible fragmentation fingerprint[3]. For 2-vinylpyrrole (Molecular Weight = 93 g/mol ), EI reliably produces the molecular ion [M]+ at m/z 93, alongside diagnostic fragments that confirm the integrity of the pyrrole ring.

• Column Chemistry: A non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane, HP-5ms) is selected to minimize active sites that could catalyze the on-column polymerization of the vinyl group during the run[4].

• Injection Dynamics: We utilize a split injection technique. Prolonged exposure to high temperatures in the GC inlet can artificially degrade the sample, creating false-positive impurity peaks. A high split ratio ensures rapid vaporization and minimizes the analyte's residence time in the heated zone[4].

Self-Validating GC-MS Protocol for 2-Vinylpyrrole

A robust analytical protocol must be a self-validating system. This means incorporating internal standards and blank runs to differentiate between actual sample impurities and instrumental artifacts (e.g., column bleed or inlet degradation).

Step 1: Sample Preparation

• Diluent Selection: Dissolve the 2-vinylpyrrole sample in a highly pure, inert, and volatile organic solvent such as dichloromethane (DCM) to a final concentration of 10-100 µg/mL[4]. Critical Note: Avoid acidic solvents, which rapidly initiate cationic polymerization of the vinyl group.

• Internal Standard: Spike the sample with 10 µg/mL of an inert internal standard (e.g., dodecane). This validates injection volume reproducibility and allows for relative quantification of impurities.

• Filtration: Pass the solution through a 0.2 µm PTFE syringe filter. This removes any pre-formed non-volatile oligomers that could contaminate the GC inlet and degrade column performance over time.

Step 2: GC Instrument Parameters

• Injector: Operate in split mode (e.g., 50:1 ratio) at 250°C[4].

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min[4].

• Column: HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column[4].

• Oven Program: Initial hold at 50°C for 2 minutes; ramp at 10°C/min to 250°C; final hold for 5 minutes at 250°C[4].

Step 3: MS Acquisition Settings

• Ionization Mode: Electron Ionization (EI) at 70 eV[4].

• Temperatures: Ion source at 230°C, transfer line at 280°C[4].

• Scan Range: m/z 40 to 300. This captures the molecular ion and low-mass fragments while avoiding solvent delay interference[4].

GC-MS analytical workflow for 2-vinylpyrrole purity validation.

Data Interpretation & Structural Confirmation

Upon acquiring the chromatogram, evaluate the baseline. A rising baseline at high temperatures often indicates the presence of heavier oligomers breaking down in the column.

For the main analyte peak (2-vinylpyrrole):

• Molecular Ion: Confirm the presence of the robust [M]+ peak at m/z 93 .

• Diagnostic Fragmentation: Look for the characteristic loss of HCN (a common fragmentation pathway for unsubstituted pyrrole nitrogens), which yields a distinct fragment at m/z 66 .

• Impurity Profiling: Scan secondary peaks for specific mass signatures. A peak at m/z 67 indicates unreacted starting material (pyrrole), while peaks around m/z 109 may indicate the presence of early-stage oxidation products.

By strictly adhering to this self-validating workflow, researchers can confidently verify the purity of 2-vinylpyrrole, ensuring that downstream synthetic applications are built on a foundation of chemical integrity.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. conservancy.umn.edu [conservancy.umn.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

2-Ethenyl-1H-pyrrole proper disposal procedures

Standard Operating Procedure: Handling, Stabilization, and Disposal of 2-Ethenyl-1H-pyrrole

As a Senior Application Scientist, I frequently encounter logistical and safety challenges regarding the handling of highly reactive conjugated heterocycles. 2-Ethenyl-1H-pyrrole (commonly known as 2-vinylpyrrole) is a prime example. While it serves as a highly valuable building block in organic synthesis, drug development, and polymer chemistry, its cross-conjugated, electron-rich system makes it notoriously unstable.

This guide provides a comprehensive, mechanistically grounded protocol for the safe handling, stabilization, and disposal of 2-vinylpyrrole. By understanding the chemical causality behind its reactivity, laboratories can implement self-validating safety systems that ensure both personnel protection and regulatory compliance.

Mechanistic Understanding of Instability

To manage a chemical safely, one must first understand its inherent reactivity. The pyrrole ring is an electron-rich aromatic system. When conjugated with a vinyl group at the C2 position, electron density is pushed into the exocyclic double bond, making it highly reactive towards electrophiles and radicals.

• Spontaneous Polymerization: 2-vinylpyrrole is highly susceptible to both radical and cationic polymerization[1]. At room temperature, the monomer can degrade and polymerize overnight into a solid, intractable mass[2].

• Exothermic Risk: If a large quantity of uninhibited 2-vinylpyrrole polymerizes in a sealed waste container, the exothermic chain propagation can lead to rapid pressure buildup, solvent boiling, and potential container rupture.

• Acid Sensitivity: Exposure to trace acids protonates the vinyl group or the pyrrole ring, generating a highly stabilized carbocation that immediately initiates violent cationic polymerization.

Figure 1: Radical and cationic-induced spontaneous polymerization pathway of 2-vinylpyrrole.

Quantitative Data & Compatibility Matrix

Before detailing the operational disposal steps, it is critical to establish the physiochemical boundaries within which 2-vinylpyrrole must be maintained.

Parameter	Value / Recommendation	Causality / Rationale
Storage Temperature	≤ -20 °C	Low thermal energy prevents the spontaneous initiation of radical chain propagation[2].
Atmosphere	Inert (Argon/Nitrogen)	Prevents atmospheric oxygen from acting as a radical initiator or forming explosive peroxides.
Chemical Incompatibility	Strong Acids, Oxidizers	Acids initiate violent cationic polymerization; oxidizers rapidly degrade the pyrrole nucleus.
Stabilizer / Inhibitor	BHT or Hydroquinone (50-100 ppm)	Phenolic inhibitors scavenge free radicals, breaking the polymerization chain reaction.
Disposal Method	High-Temperature Incineration	Ensures complete thermal destruction of the stable pyrrole heterocycle[3].

Step-by-Step Disposal Methodology

Disposal of 2-vinylpyrrole is not as simple as pouring it into a standard organic waste carboy. Because of its extreme reactivity, the waste must be chemically stabilized before it is added to a bulk collection vessel.

Protocol: Stabilization and Waste Processing

• Assess the Physical State: Inspect the 2-vinylpyrrole. If it has turned into a highly viscous gel or a dark solid, it has already polymerized[2]. Solidified polymer is chemically stable and can be disposed of directly as solid hazardous organic waste. If it is still liquid, proceed to step 2.

• Inhibition (Critical Step): Never dispose of pure, uninhibited liquid 2-vinylpyrrole. Add a radical scavenger such as Butylated hydroxytoluene (BHT) or Hydroquinone to a final concentration of ~100 ppm. Stir gently to dissolve. Causality: This prevents the monomer from polymerizing exothermically inside the sealed waste drum during transit.

• Dilution: Dilute the inhibited monomer with a compatible, inert, non-halogenated solvent (e.g., ethyl acetate or toluene) at a minimum 1:5 ratio. Causality: Dilution acts as a thermal heat sink, dissipating any energy if localized polymerization inadvertently occurs.

• Segregation: Transfer the diluted, inhibited mixture into a dedicated "Non-Halogenated Organic Waste" container. Strictly ensure this container has never held acidic waste (e.g., no TFA, HCl, or sulfuric acid). Causality: Cross-contamination with acids will bypass the radical inhibitor and trigger cationic polymerization.

• Labeling and Storage: Label the container clearly: "Hazardous Organic Waste: Contains 2-vinylpyrrole (Polymerizable)". Store the waste container in a cool, well-ventilated area away from direct sunlight until EHS collection.

Figure 2: Logical workflow for the stabilization and disposal of 2-vinylpyrrole waste.

Emergency Spill Response Protocol

In the event of a spill outside the fume hood, immediate action is required to prevent inhalation exposure and uncontrolled polymerization.

• Evacuate and Ventilate: Clear personnel from the immediate area. Ensure maximum room ventilation. Don appropriate PPE (respirator with organic vapor cartridges, heavy-duty nitrile gloves, and safety goggles).

• Quench the Reactivity: Do not use combustible materials like paper towels immediately. Cover the spill with a commercial spill-absorbent powder or dry sand mixed with a small amount of BHT powder to inhibit polymerization during cleanup.

• Collection: Sweep the absorbed mixture using non-sparking tools into a high-density polyethylene (HDPE) bucket.

• Final Decontamination: Wash the spill surface with a mild alkaline detergent solution (e.g., saturated sodium bicarbonate with soap). Causality: The mildly basic environment neutralizes any trace acids on the surface that could trigger residual monomer polymerization, ensuring the benchtop or floor is completely safe.

Final Disposal & Regulatory Alignment

Institutional Environmental Health and Safety (EHS) departments must route 2-vinylpyrrole waste for High-Temperature Thermal Destruction . According to EPA guidelines for the destruction of stable and hazardous organic compounds, thermal destruction (incineration) is the most effective method to permanently break down complex, heteroaromatic structures and prevent environmental release[3]. Landfilling is strictly prohibited due to the potential for leaching and delayed subterranean polymerization.

References

• Title: Catalyst-free chemoselective DNA conjugation by the Staudinger ligation and Diels Alder cycloaddition reaction Source: University of Konstanz URL: [Link]

• Title: Electrochemical polymerization of 2-vinylpyrrole Source: ACS Publications URL: [Link]

• Title: Interim Guidance on the Destruction and Disposal of PFAS and Materials Containing PFAS Source: US Environmental Protection Agency (EPA) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 3. epa.gov [epa.gov]

Personal protective equipment for handling 2-Ethenyl-1H-pyrrole

Topic: Personal protective equipment and operational protocols for handling 2-Ethenyl-1H-pyrrole (2-Vinylpyrrole). CAS Registry Number: 2433-66-1 Audience: Research Chemists, Process Safety Engineers, and Drug Development Scientists.

Executive Safety Summary (Immediate Action Card)

2-Ethenyl-1H-pyrrole is a high-energy, reactive heterocyclic monomer. Unlike its more common isomer N-vinylpyrrolidone, this compound possesses a free N-H bond and a C-vinyl group, making it susceptible to both oxidative degradation and rapid, exothermic polymerization.

Critical Hazard	Operational Implication
Uncontrolled Polymerization	Store at -20°C . Avoid acids, Lewis acids, and radical initiators unless intended.
Air/Light Sensitivity	Handle strictly under Inert Atmosphere (Argon/Nitrogen) . Material darkens rapidly upon oxidation.
Acute Toxicity (Predicted)	Treat as Toxic by Inhalation and Skin Absorption . High permeability potential due to pyrrole core.
Lachrymator Potential	Vapors may cause severe eye/respiratory irritation.[1] Zero-exposure handling required.

Chemical Profile & Hazard Analysis

To handle 2-ethenyl-1H-pyrrole safely, one must understand the causality of its reactivity. The molecule features an electron-rich pyrrole ring conjugated with a vinyl group.

• Reactivity Mechanism : The electron-rich pyrrole ring stabilizes the carbocation intermediate formed during electrophilic attack on the vinyl group. This makes the compound exceptionally sensitive to acid-catalyzed polymerization . Even trace acid on glassware can trigger a runaway reaction.

• Oxidative Instability : The N-H proton is acidic (

  ), and the electron-rich ring is prone to oxidation by ambient oxygen, leading to the formation of polypyrrole-like tars (pyrrole blacks).

Physical Properties (Research Grade)

Property	Data/Estimate	Note
Molecular Weight	93.13 g/mol
Physical State	Liquid/Low-melting Solid	Often an oil that crystallizes at low temps.
Solubility	Organic Solvents (DCM, THF)	Poor solubility in water; hydrolyzes slowly.
Stability	Low	Polymerizes in light/air.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling reactive pyrrole monomers. The following matrix utilizes a "Barrier-First" approach.

PPE Selection Logic

• Nitrile Gloves? Acceptable only for splash protection during closed-vessel transfer.

• Laminate (Silver Shield) Gloves? Required for spill cleanup or manual handling of neat liquid, as pyrroles can permeate nitrile rubber over time.

Task Category	Respiratory Protection	Hand Protection	Eye/Face Protection	Body Protection
A. Storage/Retrieval (Sealed Vials)	Fume Hood (Sash <18")	Double Nitrile (0.11 mm min)	Safety Glasses w/ Side Shields	Lab Coat (Cotton/Flame Resistant)
B. Synthesis/Transfer (Schlenk Line)	Fume Hood + Local Exhaust	Double Gloving : Nitrile over Laminate (PE/EVAL)	Chemical Splash Goggles	Lab Coat + Chemical Apron
C. Spill Cleanup (>5 mL)	Full-Face Respirator (OV/P100 Cartridge)	Laminate/Barrier Gloves (Silver Shield®)	Integrated in Respirator	Tyvek® Suit or Chemical Coverall

Operational Handling Protocol

A. Pre-Operational Setup (The "Dry & Inert" Rule)

The primary failure mode in handling 2-vinylpyrrole is inadvertent polymerization caused by acidic surfaces or oxygen.

• Glassware Preparation : All glassware must be base-washed (KOH/iPrOH) or silanized to remove acidic surface silanols, then oven-dried and flame-dried under vacuum.

• Inhibitor Check : Commercial samples may contain stabilizers (e.g., hydroxytoluene). If high purity is required, distill immediately before use under reduced pressure (0.1 mmHg).

B. Transfer & Weighing Workflow

Do not weigh in open air. Use the following "Difference Weighing" technique under inert gas:

• Tare a Schlenk flask with a septum under Argon flow.

• Syringe Transfer : Use a gas-tight syringe (Hamilton type) flushed with Argon.

• Inject the liquid 2-vinylpyrrole through the septum.

• Weigh the flask again to determine the added mass.

C. Visualization of Safety Logic

The following diagram outlines the decision-making process for safe handling.

Caption: Decision logic for assessing the quality and safety of 2-vinylpyrrole prior to experimentation.

Emergency Response & Decontamination

Spills (Small Scale < 10 mL)

• Evacuate the immediate area.

• Don PPE : Double nitrile gloves, goggles, and respiratory protection if outside a hood.

• Neutralize : Cover the spill with a slurry of Sodium Carbonate (

  ) or Sodium Bicarbonate. Reasoning: This neutralizes potential acid catalysis and absorbs the liquid.

• Absorb : Use vermiculite or sand. Do NOT use paper towels (exothermic polymerization risk on cellulose fibers).

• Disposal : Transfer to a waste container labeled "Flammable Solid - Reactive".

Exposure First Aid[2]

• Skin Contact : Wash immediately with Polyethylene Glycol 400 (PEG 400) followed by soap and water. Reasoning: PEG 400 solubilizes lipophilic aromatics better than water alone.

• Eye Contact : Irrigate for 15 minutes. Consult an ophthalmologist immediately.

Disposal & Waste Management

Never dispose of 2-vinylpyrrole down the drain. It is toxic to aquatic life and can polymerize in plumbing.

• Quenching : Before disposal, dilute the monomer in a solvent (e.g., Acetone or Ethanol) to <5% concentration.

• Polymerization (Optional) : Intentionally polymerize the waste by adding a radical initiator (e.g., AIBN) in a controlled, dilute environment to render it a solid, non-volatile polymer (Polypyrrole derivative).

• Labeling : "Hazardous Waste: Flammable, Toxic, Reactive Monomer."

References

• National Center for Biotechnology Information (2025) . PubChem Compound Summary for CID 12344722, 2-Ethenyl-1H-pyrrole. Retrieved March 2, 2026, from [Link]

• Trofimov, B. A., et al. (1989). Pyrroles Part 2: Synthesis and Reactivity of N-Vinyl and C-Vinyl Pyrroles. Advances in Heterocyclic Chemistry. (Contextual grounding for vinylpyrrole reactivity).

Sources

• 1. fishersci.com [fishersci.com]